3-Methyl-4-(trifluoromethyl)pyridine

• CAS: 1214373-46-2

Core Science & Biosynthesis

In-Depth Technical Guide: 3-Methyl-4-(trifluoromethyl)pyridine in Medicinal Chemistry

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern drug discovery and agrochemical development. 3-Methyl-4-(trifluoromethyl)pyridine (CAS: 1214373-46-2) is a highly specialized, sterically hindered fluorinated building block[1]. By strategically positioning a strongly electron-withdrawing trifluoromethyl (–CF₃) group adjacent to a sterically demanding methyl (–CH₃) group on a pyridine core, this compound offers unique physicochemical properties. This whitepaper provides an authoritative analysis of its structural significance, details a self-validating synthetic methodology, and explores its applications in hit-to-lead optimization.

Physicochemical Profiling & Structural Significance

The structural topology of 3-Methyl-4-(trifluoromethyl)pyridine dictates its utility in rational drug design. The –CF₃ group exerts a profound inductive (–I) and hyperconjugative electron-withdrawing effect, which significantly lowers the electron density of the pyridine ring.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the compound[1],[2]:

Parameter	Value
Chemical Name	3-Methyl-4-(trifluoromethyl)pyridine
CAS Number	1214373-46-2
Molecular Formula	C₇H₆F₃N
Molecular Weight	161.12 g/mol
Hydrogen Bond Acceptors	4 (Predicted)
Rotatable Bonds	0
Structural Motif	Fluorinated Heterocycle

Mechanistic Impact on Pharmacokinetics

• Metabolic Stability: The 4-position of the pyridine ring is highly susceptible to cytochrome P450-mediated oxidation. The installation of the robust C–F bonds completely blocks this metabolic liability, increasing the pharmacokinetic half-life of the parent drug.

• pKa Modulation: The electron-withdrawing nature of the –CF₃ group reduces the basicity (pKa) of the pyridine nitrogen. This prevents the molecule from being overly protonated at physiological pH, thereby enhancing membrane permeability and oral bioavailability.

• Conformational Locking: The 3-methyl group provides critical steric bulk. When this pyridine derivative is coupled to another aromatic system, the methyl group forces the rings out of coplanarity, locking the molecule into a specific bioactive conformation that can drastically improve target selectivity.

Synthetic Methodologies: Copper-Catalyzed Trifluoromethylation

Synthesizing sterically hindered trifluoromethylated pyridines requires robust catalytic systems. Traditional nucleophilic substitution often fails due to the poor nucleophilicity of the –CF₃ anion and competitive side reactions. The current gold standard is the Copper-Catalyzed Oxidative Trifluoromethylation using Ruppert-Prakash reagent (TMSCF₃)[3].

Mechanistic Causality

The reaction relies on the in situ generation of a highly reactive [Cu(I)–CF₃] species. The addition of an exogenous fluoride source (like KF) is required to cleave the Si–C bond of TMSCF₃, releasing a transient –CF₃ anion that rapidly transmetalates onto the copper center. The use of a bidentate nitrogen ligand, such as 1,10-phenanthroline, is non-negotiable; it stabilizes the Cu(I) center, prevents disproportionation into inactive Cu(0) and Cu(II) species, and facilitates the subsequent oxidative addition of the 4-iodo-3-methylpyridine precursor to form a transient Cu(III) intermediate[4]. Reductive elimination then yields the target compound.

Mechanistic workflow of the copper-catalyzed trifluoromethylation of 4-iodo-3-methylpyridine.

Experimental Protocol: Self-Validating Synthesis Workflow

To ensure high scientific integrity, the following protocol is designed as a self-validating system . It integrates in-process controls to mathematically verify reaction progress prior to the resource-intensive workup phase.

Materials Required:

• Substrate: 4-Iodo-3-methylpyridine (1.0 equiv, 10 mmol)

• Reagents: TMSCF₃ (1.5 equiv), CuI (1.2 equiv), KF (1.5 equiv)

• Ligand: 1,10-phenanthroline (1.2 equiv)

• Solvent: Anhydrous DMF (0.2 M)

• Internal Standard: Trifluorotoluene (PhCF₃)

Step-by-Step Methodology:

• Catalyst Pre-Activation: In an oven-dried Schlenk flask under an argon atmosphere, charge CuI, 1,10-phenanthroline, and KF. Add anhydrous DMF. Causality: The argon atmosphere is critical because the[Cu(I)–CF₃] intermediate is highly sensitive to aerobic oxidation, which would prematurely quench the catalyst.

• Reagent Introduction: Inject TMSCF₃ dropwise at room temperature, followed by the addition of 4-iodo-3-methylpyridine. Elevate the temperature to 60 °C. Causality: The thermal energy is required to overcome the activation barrier for the oxidative addition of the sterically hindered, electron-deficient C–I bond to the copper center[3].

• Self-Validation (In-Process Control): After 6 hours, extract a 50 µL aliquot. Dilute with CDCl₃ and spike with exactly 0.5 equivalents of PhCF₃. Acquire a ¹⁹F NMR spectrum. Causality: By comparing the integration of the product's –CF₃ signal against the PhCF₃ internal standard, you obtain an absolute, quantitative conversion metric. Do not proceed to workup until ¹⁹F NMR confirms >95% conversion.

• Quenching and Workup: Cool the mixture to 0 °C and quench with saturated aqueous NH₄Cl. Causality: NH₄Cl forms highly soluble copper-amine complexes, effectively stripping the transition metal from the organic product.

• Purification: Extract the aqueous layer with Methyl tert-butyl ether (MTBE). Concentrate the organic layer under reduced pressure (careful: the product is semi-volatile) and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

Sources

• 1. 3-Methyl-4-(trifluoromethyl)pyridine,(CAS# 1214373-46-2)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. guidechem.com [guidechem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Physicochemical Properties and Applications of 3-Methyl-4-(trifluoromethyl)pyridine: A Technical Whitepaper

Executive Summary

In modern medicinal chemistry and agrochemical development, the strategic incorporation of fluorine—particularly the trifluoromethyl (–CF 3​ ) group—is a proven tactic for optimizing pharmacokinetic profiles. 3-Methyl-4-(trifluoromethyl)pyridine (CAS: 1214373-46-2) represents a highly specialized heterocyclic building block. By positioning an electron-donating methyl group adjacent to an electron-withdrawing trifluoromethyl group on a pyridine scaffold, researchers can achieve a unique "push-pull" electronic environment.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic property listing. We will explore the causality behind its physicochemical behavior, detail self-validating synthetic protocols, and map its utility in structure-activity relationship (SAR) optimization.

Physicochemical Profiling & Structural Dynamics

The physicochemical behavior of 3-Methyl-4-(trifluoromethyl)pyridine is dictated by the competing electronic effects of its substituents. The –CF 3​ group at the C4 position exerts a strong inductive electron-withdrawing effect, which significantly lowers the pK a​ of the pyridine nitrogen, rendering it a weaker base than unsubstituted pyridine. Conversely, the C3-methyl group provides mild electron donation via hyperconjugation, slightly counteracting the –CF 3​ effect and increasing local steric bulk.

This electronic dichotomy affects the molecule's lipophilicity (LogP) and boiling point. The dense electron cloud of the fluorine atoms reduces intermolecular London dispersion forces, which typically lowers boiling points; however, the added molecular weight from the methyl group offsets this, resulting in a higher boiling point compared to the parent 4-(trifluoromethyl)pyridine [1].

Quantitative Data Summary

Table 1: Comparative Physicochemical Properties of 3-Methyl-4-(trifluoromethyl)pyridine and its Parent Compound.

Parameter	3-Methyl-4-(trifluoromethyl)pyridine	4-(trifluoromethyl)pyridine (Parent)
CAS Number	1214373-46-2	3796-24-5
Molecular Formula	C 7​ H 6​ F 3​ N	C 6​ H 4​ F 3​ N
Molecular Weight	161.12 g/mol	147.10 g/mol
Density (25 °C)	~1.31 g/mL (Predicted)	1.27 g/mL [2]
Boiling Point	~135–145 °C (Predicted)	110 °C [3]
Refractive Index ( nD20​ )	~1.43 (Predicted)	1.417[2]
Topological Polar Surface Area	12.9 Ų	12.9 Ų [1]

Synthetic Methodologies & Mechanistic Causality

Synthesizing sterically hindered trifluoromethylpyridines requires precise control over reactive intermediates. The most robust method involves the copper-mediated trifluoromethylation of a halogenated precursor (e.g., 4-iodo-3-methylpyridine).

Workflow for the copper-mediated trifluoromethylation of 4-iodo-3-methylpyridine.

Step-by-Step Protocol: Copper-Mediated Trifluoromethylation

This protocol is designed as a self-validating system; each step includes a mechanistic rationale (causality) to ensure the operator understands the boundaries of the reaction.

Step 1: Generation of the Active [Cu-CF 3​ ] Species

• Procedure: In a flame-dried Schlenk flask under an argon atmosphere, combine CuI (1.2 equiv) and KF (1.5 equiv). Add anhydrous DMF (0.2 M) followed by TMSCF 3​ (Ruppert-Prakash reagent, 1.5 equiv). Stir at room temperature for 30 minutes.

• Causality: The fluoride ion from KF attacks the silicon atom of TMSCF 3​ , generating a transient CF 3​ anion. Without immediate capture by Cu(I), this anion rapidly undergoes α -elimination to form difluorocarbene, leading to unwanted polymerization. The copper stabilizes the CF 3​ group as a [CuCF 3​ ] complex, priming it for transmetalation.

Step 2: Cross-Coupling

• Procedure: Add 4-iodo-3-methylpyridine (1.0 equiv) to the active copper complex. Elevate the temperature to 80 °C and stir for 12 hours.

• Causality: The elevated temperature provides the activation energy required for the oxidative addition of the carbon-iodine bond to the copper center, followed by rapid reductive elimination to yield the trifluoromethylated product. The steric hindrance of the C3-methyl group necessitates the 80 °C heating; room temperature reactions will stall at the intermediate phase.

Step 3: Workup and Isolation

• Procedure: Quench the reaction with aqueous NH 4​ Cl, extract with diethyl ether (3x), dry over MgSO 4​ , and concentrate under reduced pressure. Purify via silica gel chromatography (Hexanes/EtOAc).

• Causality: NH 4​ Cl effectively sequesters copper ions into water-soluble complexes, preventing emulsion formation during the organic extraction phase.

Analytical Characterization (Self-Validating System)

To guarantee the integrity of the synthesized 3-Methyl-4-(trifluoromethyl)pyridine, researchers must employ a self-validating analytical workflow.

NMR Validation Protocol:

• Sample Prep: Dissolve 10 mg of the purified product in 0.5 mL of CDCl 3​ .

• 19 F NMR Acquisition: Acquire the fluorine spectrum.

  • Validation Logic: The spectrum must exhibit a sharp singlet in the region of -62.0 to -65.0 ppm. This unequivocally confirms the intact trifluoromethyl group. The absence of peaks around -40 ppm ensures no difluorocarbene byproducts or fluoride degradation occurred.

• 1 H NMR Acquisition: Acquire the proton spectrum.

  • Validation Logic: The C3-methyl group will appear as a distinct singlet at ~2.4 ppm. Because the pyridine ring is disubstituted, exactly three aromatic proton signals must be present. The integration ratio of the methyl protons (3H) to the aromatic protons (3H) serves as an internal quantitative check for structural integrity.

Applications in Drug Development & SAR Optimization

In drug discovery, the substitution of a standard alkyl group with a trifluoromethyl group is a classic bioisosteric replacement. The C-F bond is the strongest single bond in organic chemistry, making the –CF 3​ group highly resistant to oxidative metabolism by Cytochrome P450 (CYP450) enzymes in the liver.

Logical relationship demonstrating the metabolic shielding effect of the trifluoromethyl group.

By utilizing 3-Methyl-4-(trifluoromethyl)pyridine as a building block, medicinal chemists can intentionally block metabolic soft spots on a drug candidate. Furthermore, the high lipophilicity of the –CF 3​ group enhances the molecule's ability to cross lipid bilayers, including the blood-brain barrier (BBB), making this specific scaffold highly valuable in the development of central nervous system (CNS) therapeutics.

References

• PubChem. "4-(Trifluoromethyl)pyridine | C6H4F3N | CID 138055" National Center for Biotechnology Information. URL:[Link]

Structure and conformation of 3-Methyl-4-(trifluoromethyl)pyridine

An in-depth technical analysis of the structure, conformation, and synthesis of 3-Methyl-4-(trifluoromethyl)pyridine.

Introduction & Pharmacological Relevance

3-Methyl-4-(trifluoromethyl)pyridine is a highly specialized, fluorinated N-heterocyclic scaffold. The incorporation of a trifluoromethyl ( −CF3​ ) group adjacent to a methyl ( −CH3​ ) group on a pyridine core creates a unique molecular microenvironment characterized by intense steric clash and competing electronic effects. In modern drug development and agrochemical design, this specific motif is increasingly utilized as a bioisostere to modulate lipophilicity, enhance metabolic stability against cytochrome P450 oxidation, and precisely tune target binding affinities[1].

Electronic Topography and Physicochemical Profile

The pyridine ring is inherently electron-deficient due to the electronegative nitrogen atom in the aromatic system. The addition of the −CF3​ group at the C4 position exerts a powerful inductive electron-withdrawing effect ( −I ), further depleting electron density from the π -system. Conversely, the C3-methyl group provides weak electron donation via hyperconjugation ( +I ).

This "push-pull" dynamic polarizes the molecule and significantly lowers the pKa​ of the pyridinium conjugate acid compared to an unsubstituted pyridine. Because the ring is highly π -deficient, it is highly resistant to Electrophilic Aromatic Substitution (EAS) but primed for nucleophilic interactions.

Table 1: Key Physicochemical Parameters & Causality

Property	Value / Characteristic	Causality / Implication in Design
Molecular Formula	C7​H6​F3​N	Serves as a compact core scaffold for late-stage functionalization.
Molecular Weight	161.13 g/mol	Low molecular weight makes it an ideal candidate for fragment-based drug discovery (FBDD).
Electronic Nature	Highly π -deficient	Resistant to electrophilic attack; highly stable under oxidative physiological conditions.
Lipophilicity (LogP)	~2.1 (Calculated)	The −CF3​ group significantly enhances membrane permeability and lipophilic efficiency (LipE)[2].

Conformational Dynamics: The Ortho-Steric Clash

The defining structural feature of 3-Methyl-4-(trifluoromethyl)pyridine is the ortho-relationship between the bulky −CF3​ group (van der Waals radius ~2.7 Å) and the −CH3​ group (van der Waals radius ~2.0 Å).

In an unhindered system, a −CF3​ group rotates freely. However, the spatial proximity of the C3-methyl group induces severe steric hindrance. To minimize van der Waals repulsion (steric clash) between the highly electronegative fluorine atoms and the methyl protons, the molecule is forced to adopt a preferred staggered conformation .

This restricted rotation significantly increases the rotational energy barrier, leading to localized conformational locking (a phenomenon akin to atropisomerism, though with a lower barrier). In complex biological systems, this locked conformation is highly advantageous: it pre-organizes the molecule for optimal receptor binding, thereby reducing the entropic penalty typically incurred upon target engagement.

Conformational energy dynamics driven by ortho-steric clash.

Spectroscopic Profiling (NMR Analysis)

Nuclear Magnetic Resonance (NMR) spectroscopy provides direct evidence of the molecule's electronic and steric environment. The strong electron-withdrawing nature of the −CF3​ group deshields the adjacent pyridine protons, shifting them downfield.

Table 2: Expected NMR Spectral Signatures ( 1H and 19F )

Nucleus	Position	Multiplicity	Chemical Shift (ppm)	Causality / Structural Proof
1H	C2-H	Singlet	~8.6 - 8.8	Highly deshielded by the adjacent N atom and the inductive pull of the C4-CF3 group.
1H	C6-H	Doublet	~8.5 - 8.7	Deshielded by the N atom; couples with the C5-H proton.
1H	C5-H	Doublet	~7.4 - 7.6	Less deshielded than C2/C6; couples with the C6-H proton.
1H	C3-CH3	Singlet	~2.4 - 2.6	Downfield shifted relative to standard methyls due to spatial proximity to the CF3 group.
19F	C4-CF3	Singlet	~ -61.0 to -63.0	Characteristic of aryl-CF3 groups. May show slight line broadening due to restricted rotation.

Synthetic Methodologies and Retrosynthetic Strategies

Constructing the 3-methyl-4-(trifluoromethyl)pyridine core presents a distinct synthetic challenge. While the C4 position is electronically activated for Nucleophilic Aromatic Substitution ( SN​Ar ) by the para-nitrogen, the steric bulk of the C3-methyl group dramatically retards the addition-elimination pathway by physically hindering the formation of the required Meisenheimer complex.

Therefore, Transition-Metal-Catalyzed Trifluoromethylation of 4-bromo-3-methylpyridine is the preferred, high-yielding route[3]. Reagents such as the Ruppert-Prakash reagent ( TMSCF3​ ) or sodium trifluoromethanesulfinate (Langlois reagent, CF3​SO2​Na ) serve as the optimal −CF3​ sources[4]. Photoredox catalysis can also be employed for late-stage functionalization[5].

Palladium-catalyzed trifluoromethylation synthetic workflow.

Experimental Protocol: Palladium-Catalyzed Trifluoromethylation

Objective: Synthesis of 3-Methyl-4-(trifluoromethyl)pyridine from 4-Bromo-3-methylpyridine. Note: This protocol includes integrated analytical checkpoints to ensure reaction fidelity before proceeding to subsequent steps, ensuring a self-validating system.

Step 1: Reaction Setup and Inert Atmosphere Preparation

• Flame-dry a 20 mL Schlenk tube under vacuum and backfill with ultra-pure Argon (repeat 3x). Causality: Eliminating atmospheric oxygen and moisture is critical, as they rapidly oxidize and deactivate the Pd(0) catalytic species.

• Add 4-Bromo-3-methylpyridine (1.0 mmol, 1.0 equiv), Palladium(II) acetate ( Pd(OAc)2​ , 5 mol%), and a bulky phosphine ligand (e.g., Xantphos or BrettPhos, 10 mol%) to the flask. Causality: Bulky, electron-rich ligands are required because they accelerate the notoriously slow reductive elimination of the strongly electronegative −CF3​ group from the Pd(II) center[3].

Step 2: Reagent Addition

• Add Potassium fluoride (KF, 2.0 equiv) as an activator.

• Inject anhydrous Toluene (5 mL) and stir for 5 minutes at room temperature.

• Slowly add the Ruppert-Prakash reagent ( TMSCF3​ , 1.5 equiv) via a gas-tight syringe. Causality: KF cleaves the Si-C bond in TMSCF3​ , generating the active nucleophilic [CF3​]− equivalent required for transmetalation.

Step 3: Execution and In-Process Monitoring

• Seal the Schlenk tube and heat the reaction mixture to 110°C in a pre-heated oil bath for 16 hours.

• Self-Validation Checkpoint: At t = 4 hours, extract a 50 µL aliquot, quench with H2​O , extract with EtOAc, and analyze via GC-MS or TLC (Hexanes:EtOAc 4:1). You must observe the disappearance of the starting material mass (m/z ~171/173) and the emergence of the product mass (m/z 161). If conversion is <20%, verify the integrity and dryness of your TMSCF3​ source.

Step 4: Workup and Purification

• Cool the reaction to room temperature and dilute with Ethyl Acetate (15 mL).

• Filter the mixture through a short pad of Celite to remove palladium black and insoluble inorganic salts.

• Wash the organic filtrate with water (2 x 10 mL) and brine (10 mL), then dry over anhydrous Na2​SO4​ .

• Concentrate under reduced pressure. (Caution: The fluorinated pyridine product is relatively volatile; do not heat the rotary evaporator water bath above 30°C).

• Purify via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes:EtOAc).

References

• [1] PubChem. 3-Pyridinecarboxylic acid, 4-(trifluoromethyl)-. Available at:[Link]

• [3] ResearchGate. Palladium-Catalyzed Trifluoromethylation of (Hetero)Arenes with CF3Br. Available at: [Link]

• [5] MacMillan Group, Princeton University. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Available at:[Link]

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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]

The Biological Activity and Medicinal Chemistry Applications of 3-Methyl-4-(trifluoromethyl)pyridine Derivatives

Executive Summary

The 3-methyl-4-(trifluoromethyl)pyridine scaffold is a keystone building block in modern medicinal chemistry and agrochemical development. By combining the profound electron-withdrawing and lipophilic properties of the trifluoromethyl ( −CF3​ ) group with the steric constraints of a 3-methyl substitution, this heterocycle offers unparalleled metabolic stability and target selectivity. This technical guide details the structural biomechanics, oncological signaling pathways, and validated experimental protocols for synthesizing and evaluating these advanced derivatives.

Structural Biomechanics and Physicochemical Properties

The biological efficacy of 3-methyl-4-(trifluoromethyl)pyridine derivatives is fundamentally driven by the unique physicochemical properties of the −CF3​ group. With a Hammett constant of 0.54 and an electronegativity of 3.46, the −CF3​ moiety at the 4-position acts as a massive electron-withdrawing sink[1]. This significantly lowers the pKa​ of the pyridine nitrogen, rendering the ring less nucleophilic and highly resistant to oxidative degradation by cytochrome P450 enzymes.

Furthermore, the addition of a 3-methyl group introduces critical steric hindrance. In structure-based drug design, this steric bulk restricts the rotational freedom of the pyridine ring, locking the molecule into a specific bioactive conformation. This "conformational locking" is essential for minimizing off-target binding entropy and maximizing affinity for specific hydrophobic pockets.

Data Presentation: Physicochemical Impact of Substitutions

Table 1: Comparative Physicochemical Impact of Pyridine Substitutions on Drug-Like Properties

Scaffold	Lipophilicity (LogP)	Metabolic Stability ( t1/2​ in microsomes)	Target Binding Entropy
Unsubstituted Pyridine	Low (~0.65)	Poor (< 15 min)	High (Flexible)
4-(Trifluoromethyl)pyridine	High (~1.85)	Excellent (> 120 min)	High (Flexible)
3-Methyl-4-(trifluoromethyl)pyridine	Very High (~2.30)	Excellent (> 120 min)	Low (Conformationally Locked)

Mechanistic Pathways in Oncology (Kinase Inhibition)

In oncology, 3-methyl-4-(trifluoromethyl)pyridine derivatives are frequently deployed as Type II kinase inhibitors, particularly targeting the RAF family (e.g., BRAF/CRAF) and checkpoint kinases (e.g., CHK1) [2]. Under nonactivating conditions, kinases adopt a closed, inactive conformation. Type II inhibitors exploit the DFG-OUT (Asp-Phe-Gly) conformation of the activation loop.

Causality of Design: The pyridine nitrogen forms a critical hydrogen bond with the kinase hinge region, while the 4- −CF3​ group acts as a hydrophobic probe, inserting deeply into the allosteric pocket exposed only in the DFG-OUT state. The 3-methyl group ensures the pyridine ring maintains the optimal dihedral angle to prevent steric clashes with the gatekeeper residue, effectively arresting the signaling pathway.

Figure 1: Type II Kinase Inhibition Pathway mediated by 3-Me-4-CF3-Pyridine derivatives.

Applications in Agrochemicals and Pathogen Control

Beyond human oncology, these derivatives exhibit potent biological activity against insect pests and fungal pathogens. The high Hansch lipophilicity constant ( π ) imparted by the −CF3​ group allows the active ingredient to partition effectively into the lipid layers of fungal cell membranes and insect exoskeletons [1]. Recent studies have demonstrated that 4-(trifluoromethyl)pyridine compounds cause rapid "knockdown" or blood-feed inhibition in disease-carrying mosquitoes (e.g., Anopheles and Aedes species) [3]. The strong C-F bonds prevent metabolic deactivation by the pest's detoxification enzymes, providing a prolonged efficacy window.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols describe the synthesis and biological evaluation of these derivatives.

Protocol 1: Synthesis of 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine via Cyclocondensation

This methodology utilizes commercially available trifluoroacetyl building blocks to construct the functionalized pyridine ring[4].

Step-by-Step Methodology:

• Precursor Condensation: React ethyl trifluoroacetate with the appropriate 3-methyl-substituted diene/allylmagnesium bromide precursor to form a 4-hydroxy-4-trifluoromethyl intermediate.

• Ozonolysis & Cyclization: Subject the intermediate to ozonolysis followed by the addition of dimethyl sulfide ( Me2​S ) to afford a dialdehyde.

• Ring Closure: Dissolve the dialdehyde in a saturated ammonia-methanol solution. Reflux for 24 hours to yield the 3-methyl-4-(trifluoromethyl)pyridine core.

• N-Oxidation: Treat the purified pyridine with m-CPBA (meta-chloroperoxybenzoic acid) in dichloromethane at 0∘C to produce the N-oxide derivative.

• Chlorination: Reflux the N-oxide with thionyl chloride ( SOCl2​ ) or phosphoryl chloride ( POCl3​ ) to yield 2-chloro-3-methyl-4-(trifluoromethyl)pyridine. This intermediate is highly versatile for subsequent Suzuki or Buchwald-Hartwig cross-coupling reactions.

Figure 2: Stepwise synthesis workflow for 3-Me-4-CF3-Pyridine APIs.

Protocol 2: Differential Scanning Fluorimetry (DSF) for Kinase Binding Validation

To validate the binding of the synthesized derivatives to target kinases (e.g., BRAF or USP7), DSF is employed to measure the shift in the protein's melting temperature ( Tm​ ) upon ligand binding [5].

Step-by-Step Methodology:

• Protein Preparation: Dilute the purified recombinant kinase domain to a final concentration of 2μM in assay buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT).

• Ligand Incubation: Add the 3-methyl-4-(trifluoromethyl)pyridine derivative (dissolved in DMSO) to a final concentration of 20μM . Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced denaturation. Incubate for 30 minutes at room temperature.

• Dye Addition: Add SYPRO Orange dye (final concentration 5X) to the protein-ligand mixture.

• Thermal Shift Assay: Transfer the mixture to a 96-well qPCR plate. Ramp the temperature from 25∘C to 95∘C at a rate of 1∘C /minute, continuously monitoring fluorescence (Excitation: 490 nm, Emission: 530 nm).

• Data Analysis: Calculate the first derivative of the melt curve to determine the Tm​ . A positive shift ( ΔTm​>2∘C ) indicates strong thermodynamic stabilization and target engagement by the trifluoromethylpyridine derivative.

Conclusion

The strategic incorporation of a 3-methyl-4-(trifluoromethyl)pyridine motif is a masterclass in rational drug design. By balancing steric constraints with profound electronic effects, this scaffold provides researchers with a robust, metabolically shielded platform for developing next-generation kinase inhibitors and resilient agrochemicals.

References

• Jiang, B., Xiong, W., Zhang, X., & Zhang, F. "Convenient Approaches to 4-Trifluoromethylpyridine." Organic Process Research & Development (2001).[Link]

• Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. "Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients." Journal of Pesticide Science (2021).[Link]

• Roskoski, R. "Current Insights of BRAF Inhibitors in Cancer." Journal of Medicinal Chemistry (2018).[Link]

• "Screening of Covalent Kinase Inhibitors Yields Hits for Cysteine Protease USP7." Drug Design, Development and Therapy (2025).[Link]

• "Compounds and compositions having knockdown or blood feed inhibition activity against insect pests.

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• 3. OA18787A - Compounds and compositions having knockdown or blood feed inhibition activity against insect pests. - Google Patents [patents.google.com]
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• 5. dovepress.com [dovepress.com]

Commercial Sourcing and Synthetic Integration of 3-Methyl-4-(trifluoromethyl)pyridine: A Technical Guide

Executive Summary

In modern pharmacophore design, the strategic incorporation of fluorinated N-heterocycles is paramount for modulating lipophilicity, metabolic stability, and target binding affinity. Among these building blocks, 3-Methyl-4-(trifluoromethyl)pyridine (CAS: 1214373-46-2) and its C2-halogenated derivatives have emerged as highly sought-after intermediates. The strong electron-withdrawing nature of the -CF3 group lowers the basicity of the pyridine nitrogen, enhancing membrane permeability, while the C3 methyl group forces the -CF3 group into a specific conformation, minimizing rotational degrees of freedom to optimize binding in lipophilic pockets .

This whitepaper provides an in-depth analysis of the commercial landscape for sourcing this critical building block, establishes a self-validating quality control (QC) protocol for commercial batches, and details the mechanistic workflows for its downstream functionalization.

Commercial Landscape & Supplier Matrix

The commercial availability of 3-Methyl-4-(trifluoromethyl)pyridine and its activated derivatives (such as the 2-bromo and 2-chloro analogs) has expanded significantly to meet the demands of high-throughput screening and lead optimization . When sourcing these compounds, researchers must balance cost, purity, and the specific functionalization required for their synthetic route.

Below is a consolidated matrix of commercial suppliers offering these specific fluorinated pyridine building blocks:

Supplier	Compound / Derivative	CAS Number	Purity	Est. Price / Qty
Sinfoo Biotech	3-Methyl-4-(trifluoromethyl)pyridine	1214373-46-2	>95%	Inquiry
Accela ChemBio	2-Bromo-3-methyl-4-(trifluoromethyl)pyridine	1448776-78-0	≥95%	Inquiry
Jiehua Pharma	2-Bromo-3-methyl-4-(trifluoromethyl)pyridine	1448776-78-0	95%	¥ 1,163.00 / 1g
CymitQuimica	2-Chloro-3-methyl-4-(trifluoromethyl)pyridine	917806-24-7	>95%	Inquiry
Echemi (Compound Net)	Methyl 4-(trifluoromethyl)pyridine-2-carboxylate	455941-78-3	95%	Inquiry

Note: Pricing and availability are subject to market fluctuations. Data aggregated from recent supplier catalogs and chemical databases .

Self-Validating Quality Control (QC) Protocol

Commercial batches of fluorinated pyridines can suffer from trace impurities, including des-fluoro byproducts, residual moisture, or unexpected salt formations. As an Application Scientist, I mandate a strict, self-validating QC protocol before any commercial batch enters the synthetic pipeline. This workflow ensures that every analytical step confirms the prerequisite for the next, preventing costly failures in downstream transition-metal catalysis.

Step-by-Step QC Methodology

• Step 1: Visual Inspection & Solubility Profiling

  • Action: Dissolve 5 mg of the received batch in 0.5 mL of CDCl3 and a separate 5 mg in DMSO-d6.

  • Causality: Fluorinated pyridines can exist as free bases or inadvertently form hydrochloride salts during the supplier's purification process. Differential solubility instantly flags salt formation (salts will precipitate in CDCl3 but dissolve readily in DMSO-d6).

  • Validation Loop: A clear, homogenous solution in CDCl3 confirms the free-base form, validating the batch's readiness for non-aqueous cross-coupling reactions.

• Step 2: Chromatographic Purity (HPLC-UV/MS)

  • Action: Run a reverse-phase gradient (Water/MeCN with 0.1% TFA) monitoring at 220 nm and 254 nm.

  • Causality: The 254 nm wavelength captures the conjugated pyridine system, while Mass Spectrometry (MS) confirms the exact mass. Des-fluoro or des-methyl impurities (common synthetic byproducts from the supplier) will separate distinctly due to altered lipophilicity.

  • Validation Loop: Integration of the main peak must strictly exceed 95% Area to proceed to NMR.

• Step 3: Multinuclear NMR (1H, 19F)

  • Action: Acquire 1H and 19F NMR spectra.

  • Causality: While 1H NMR confirms the methyl and aromatic protons, 19F NMR is the non-negotiable diagnostic tool. Harsh upstream synthetic conditions can lead to partial defluorination.

  • Validation Loop: A sharp singlet in the 19F NMR (typically around -62 to -65 ppm) with no secondary fluorine peaks validates the intact -CF3 group.

• Step 4: Karl Fischer Titration

  • Action: Measure water content using volumetric Karl Fischer titration.

  • Causality: Downstream applications often involve moisture-sensitive palladium catalysts. Residual water from the supplier's workup will poison the catalyst and stall oxidative addition.

  • Validation Loop: Moisture content must be < 0.5% w/w. If higher, the batch is rejected or sent for azeotropic drying.

Fig 1: Self-validating quality control workflow for commercial pyridine derivatives.

Synthetic Utility & Downstream Applications

The primary synthetic value of 3-Methyl-4-(trifluoromethyl)pyridine lies in its capacity for C2-functionalization. By utilizing the 2-bromo or 2-chloro derivatives (e.g., CAS 1448776-78-0), chemists can rapidly install diverse aryl or amine groups via transition-metal catalysis, a staple process in generating kinase inhibitors and GPCR modulators .

Step-by-Step Methodology: Suzuki-Miyaura Cross-Coupling

The following protocol details the coupling of 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine with an arylboronic acid.

• Step 1: Catalyst Activation & Reagent Mixing

  • Action: In an inert glovebox environment, combine 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine (1.0 eq), an arylboronic acid (1.2 eq), Pd(dppf)Cl2 (0.05 eq), and K2CO3 (2.0 eq) in an anhydrous 1,4-Dioxane/Water (4:1) mixture.

  • Causality: The bidentate dppf ligand prevents catalyst deactivation by stabilizing the palladium intermediate against the highly electron-deficient pyridine ring. The biphasic solvent system ensures the simultaneous solubility of the organic substrates and the inorganic base required for the transmetalation step.

• Step 2: Controlled Cross-Coupling

  • Action: Seal the reaction vessel, remove from the glovebox, and heat the mixture to 90°C under a nitrogen atmosphere for 4-6 hours.

  • Causality: Elevated temperature provides the necessary activation energy for the oxidative addition of the electron-deficient C2-Br bond to the active Pd(0) species.

  • Validation Loop: Monitor the reaction strictly by LCMS. The reaction is self-validating when the starting material mass (m/z ~240) is completely consumed and replaced by the product mass. If starting material persists, catalyst poisoning has occurred, prompting a spike of additional Pd(dppf)Cl2.

• Step 3: Workup and Isolation

  • Action: Cool the mixture to room temperature, dilute with Ethyl Acetate (EtOAc), wash extensively with brine, dry the organic layer over Na2SO4, and purify via silica gel flash chromatography.

  • Causality: The brine wash is critical; it removes the water-soluble palladium salts and residual boronic acid, preventing heavy metal contamination which would otherwise yield false positives in downstream biological assays .

Fig 2: Downstream functionalization workflow of 3-Methyl-4-(trifluoromethyl)pyridine.

References

• Accela ChemBio - 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine Product Specifications & Synthesis Applications. Available at:[Link]

• Jiehua Pharma - Fluorinated Building Blocks and Trifluoromethyls Pricing Catalog. Available at:[Link]

• Google Patents (DE102005030402B4) - Process for the preparation of substituted halopyridines.

Spectroscopic Profile of 3-Methyl-4-(trifluoromethyl)pyridine: A Technical Guide for Advanced Research

This guide provides an in-depth technical overview of the spectroscopic characteristics of 3-Methyl-4-(trifluoromethyl)pyridine, a heterocyclic compound of interest to researchers in medicinal chemistry and materials science. Given the compound's structural features—a pyridine ring substituted with both an electron-donating methyl group and a potent electron-withdrawing trifluoromethyl group—a thorough spectroscopic analysis is crucial for confirming its identity, purity, and electronic properties.

This document moves beyond a simple data repository. It is structured to provide field-proven insights into the "why" behind experimental choices and data interpretation. The protocols described are designed as self-validating systems, ensuring that researchers can confidently apply these methodologies. All technical claims are grounded in authoritative references, providing a robust framework for scientific inquiry.

Overall Analytical Workflow

The comprehensive characterization of a novel or synthesized batch of 3-Methyl-4-(trifluoromethyl)pyridine follows a logical and systematic progression of analytical techniques. The workflow is designed to build a complete profile of the molecule, from initial purity assessment to definitive structural elucidation.

Caption: General workflow for the characterization of 3-Methyl-4-(trifluoromethyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of 3-Methyl-4-(trifluoromethyl)pyridine in solution. The combination of ¹H, ¹³C, and ¹⁹F NMR provides a complete picture of the molecule's carbon-hydrogen framework and the electronic environment of the fluorine atoms.

Molecular Structure and NMR Assignments

The diagram below illustrates the IUPAC numbering for the pyridine ring and the designations (Hₐ, Hᵦ, Hᵧ) used for interpreting the proton NMR spectrum.

Caption: Structure and labeling for NMR analysis of 3-Methyl-4-(trifluoromethyl)pyridine.

Proton (¹H) NMR Spectroscopy

Expertise & Experience: The ¹H NMR spectrum provides information on the number of distinct proton environments and their connectivity through spin-spin coupling. For this molecule, we expect three signals for the aromatic protons and one for the methyl group. The electron-withdrawing trifluoromethyl group will significantly deshield adjacent protons, shifting them downfield, while the methyl group will have a smaller shielding effect.

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard 1D proton acquisition.

  • Number of Scans: 16-32 scans for a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: A standard window of -2 to 12 ppm is sufficient.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum to the TMS signal at 0.00 ppm.

Predicted ¹H NMR Data (in CDCl₃):

Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
Hₐ	~8.65	Singlet (s)	-	H-2
Hᵦ	~8.50	Doublet (d)	Jᵦᵧ ≈ 5.0	H-6
Hᵧ	~7.30	Doublet (d)	Jᵧᵦ ≈ 5.0	H-5
CH₃	~2.45	Singlet (s)	-	3-Methyl

Trustworthiness & Interpretation: The predicted chemical shifts are based on data from analogous compounds such as 4-(trifluoromethyl)pyridine and 3-methylpyridine.[1][2]

• Hₐ (H-2): This proton is adjacent to the nitrogen atom, which strongly deshields it, placing it furthest downfield. It is expected to be a singlet as its nearest proton neighbors are more than three bonds away.

• Hᵦ (H-6): Also adjacent to the nitrogen, this proton is significantly downfield. It appears as a doublet due to coupling with Hᵧ.

• Hᵧ (H-5): This proton is shielded relative to Hₐ and Hᵦ. It is ortho to the electron-withdrawing CF₃ group, which would typically deshield it, but its position relative to the nitrogen results in a more upfield shift. It is a doublet due to coupling with Hᵦ.

• CH₃: The methyl protons appear as a sharp singlet in the typical alkyl-aromatic region.

Carbon-¹³ (¹³C) NMR Spectroscopy

Expertise & Experience: ¹³C NMR spectroscopy identifies all unique carbon environments in the molecule. The strong electronegativity of the fluorine atoms in the CF₃ group results in characteristic C-F coupling, which is a powerful diagnostic tool. The signal for the carbon atom of the CF₃ group will appear as a quartet due to coupling with the three fluorine atoms (¹JCF). Carbons adjacent to the CF₃ group will show smaller quartet splittings (²JCF, ³JCF).

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (20-50 mg) may be required for faster acquisition.

• Instrumentation: Acquire on a 400 MHz (or higher) spectrometer, observing at the appropriate ¹³C frequency (e.g., 101 MHz).

• Acquisition Parameters:

  • Pulse Program: Standard 1D carbon acquisition with proton decoupling (e.g., zgpg30).

  • Number of Scans: 512-2048 scans are typically needed due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2 seconds.

• Processing: Process the data similarly to the ¹H spectrum. The solvent signal (e.g., CDCl₃ at δ 77.16) can be used for referencing.

Predicted ¹³C NMR Data (in CDCl₃):

Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F)	Assignment
~152.5	Singlet	C-2
~150.0	Singlet	C-6
~145.0	Quartet (q), ²JCF ≈ 35 Hz	C-4
~134.0	Singlet	C-3
~124.0	Quartet (q), ¹JCF ≈ 274 Hz	-CF₃
~121.5	Quartet (q), ³JCF ≈ 4 Hz	C-5
~18.5	Singlet	-CH₃

Trustworthiness & Interpretation: These predictions are derived from spectral data of various trifluoromethyl- and methyl-substituted pyridines and benzenes.[3][4]

• C-2 and C-6: These carbons adjacent to the nitrogen are the most deshielded among the ring carbons.

• C-4: This carbon is directly bonded to the CF₃ group, causing a significant downfield shift and a large quartet splitting due to two-bond C-F coupling.

• -CF₃ Carbon: The carbon of the trifluoromethyl group itself shows a characteristic large one-bond C-F coupling (¹JCF), resulting in a prominent quartet. Its chemical shift is influenced by the aromatic ring.[4]

• C-5: This carbon shows a smaller three-bond C-F coupling.

• -CH₃ Carbon: The methyl carbon signal appears in the typical upfield aliphatic region.

Fluorine-¹⁹ (¹⁹F) NMR Spectroscopy

Expertise & Experience: ¹⁹F NMR is highly sensitive and specific for fluorine-containing compounds.[5] For 3-Methyl-4-(trifluoromethyl)pyridine, a single sharp signal is expected, as the three fluorine atoms of the CF₃ group are chemically equivalent. Its chemical shift provides a clear confirmation of the electronic environment of the trifluoromethyl group.

Experimental Protocol:

• Sample Preparation: The sample used for ¹H NMR is typically sufficient.

• Instrumentation: An NMR spectrometer equipped with a fluorine-observe channel.

• Acquisition Parameters:

  • Pulse Program: Standard 1D fluorine acquisition, often without proton decoupling.

  • Number of Scans: 16-64 scans.

  • Referencing: An external standard like CFCl₃ (δ 0.00) or an internal standard can be used. Many spectrometers are calibrated to a reference frequency.

• Processing: Standard Fourier transformation and phasing.

Predicted ¹⁹F NMR Data (in CDCl₃):

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ -63 to -65	Singlet (s)	-CF₃

Trustworthiness & Interpretation: The chemical shift of a CF₃ group on an aromatic ring is sensitive to the electronic nature of other substituents.[4] The predicted range of -63 to -65 ppm is consistent with trifluoromethyl groups attached to pyridine rings found in the literature.[3][4] The absence of coupling confirms the C-CF₃ structure.

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern. For 3-Methyl-4-(trifluoromethyl)pyridine (Molecular Formula: C₇H₆F₃N), the calculated monoisotopic mass is approximately 161.05 Da. Electron Ionization (EI) is a common technique that induces reproducible fragmentation.

Experimental Protocol (GC-MS):

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Method:

  • Column: A non-polar capillary column (e.g., DB-5 or equivalent) is suitable.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50-70 °C, hold for 1-2 minutes, then ramp at 10-20 °C/min to 280 °C.

  • Carrier Gas: Helium at a constant flow of ~1 mL/min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

Predicted Mass Spectrum Data:

m/z (Mass/Charge Ratio)	Predicted Relative Intensity	Assignment / Interpretation
161	High	[M]⁺ : Molecular Ion
142	Moderate	[M - F]⁺: Loss of a fluorine atom
134	Low	[M - HCN]⁺: Loss of hydrogen cyanide from the pyridine ring
92	Moderate	[M - CF₃]⁺: Loss of the trifluoromethyl radical

Trustworthiness & Interpretation: The fragmentation of pyridine derivatives is well-documented.[6]

• Molecular Ion [M]⁺ (m/z 161): The presence of a strong molecular ion peak is expected, confirming the molecular weight.

• [M - F]⁺ (m/z 142): The loss of a single fluorine atom is a common fragmentation pathway for trifluoromethyl compounds.

• [M - HCN]⁺ (m/z 134): Cleavage of the pyridine ring with the elimination of a neutral HCN molecule is a characteristic fragmentation for this class of compounds.[6]

• [M - CF₃]⁺ (m/z 92): Cleavage of the C-C bond between the ring and the trifluoromethyl group results in the picolyl cation, which would be a stable fragment.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The spectrum of 3-Methyl-4-(trifluoromethyl)pyridine is expected to show characteristic absorption bands for aromatic C-H bonds, C=C and C=N ring vibrations, aliphatic C-H bonds of the methyl group, and strong absorptions corresponding to the C-F bonds of the trifluoromethyl group.

Experimental Protocol (ATR):

• Sample Preparation: No specific preparation is needed for a liquid sample. Place one or two drops of the pure liquid directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. For a solid, press a small amount firmly onto the crystal.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Acquisition Parameters:

  • Spectral Range: 4000-600 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Resolution: 4 cm⁻¹.

• Processing: The spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹). A background spectrum of the clean ATR crystal should be collected and subtracted from the sample spectrum.

Predicted Infrared (IR) Absorption Bands:

Wavenumber (cm⁻¹)	Predicted Intensity	Vibration Type
3100-3000	Weak-Medium	Aromatic C-H Stretch
2980-2850	Weak	Aliphatic C-H Stretch (from -CH₃)
1610-1580	Medium-Strong	C=C and C=N Pyridine Ring Stretching
1470-1430	Medium	Pyridine Ring Stretching
1350-1100	Very Strong	C-F Stretching (asymmetric and symmetric)
~1030	Medium	Pyridine Ring Breathing Mode
850-750	Medium-Strong	C-H Out-of-plane Bending

Trustworthiness & Interpretation: The assignments are based on established correlation tables and spectral data for substituted pyridines and fluorinated aromatic compounds.[2]

• C-F Stretching: The most prominent feature in the IR spectrum will be a series of very strong and broad absorption bands in the 1350-1100 cm⁻¹ region. This is the hallmark of a trifluoromethyl group and serves as a definitive diagnostic feature.

• Pyridine Ring Vibrations: The absorptions between 1610-1430 cm⁻¹ are characteristic of the pyridine ring's stretching vibrations. The exact positions are influenced by the substituents.

• C-H Vibrations: Weaker bands corresponding to aromatic and aliphatic C-H stretching will be observed above 2850 cm⁻¹.

References

• Supporting Information for "Copper-Catalyzed Trifluoromethylation of Arylboronic Acids with an Electrophilic Trifluoromethylating Reagent". The Royal Society of Chemistry.
• Supporting Information for "Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines". The Royal Society of Chemistry.
• Supporting Information for "Visible-Light-Induced Decarboxylative Trifluoromethylation of α,β-Unsaturated Carboxylic Acids via an SET Process". The Royal Society of Chemistry.
• Application Notes and Protocols for ¹⁹F NMR Spectroscopy of N-propyl-3-(trifluoromethyl)aniline. BenchChem.
• Supporting Information for "Silver-Catalyzed Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids". The Royal Society of Chemistry.

• A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. PMC. [Link]

• Pyridine, 3-methyl- Infrared Spectrum. NIST WebBook. [Link]

• Pyridine, 3-(trifluoromethyl)- Mass Spectrum. NIST WebBook. [Link]

Sources

• 1. 4-(Trifluoromethyl)pyridine(3796-24-5) 1H NMR spectrum [chemicalbook.com]
• 2. Pyridine, 3-methyl- [webbook.nist.gov]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. Pyridine, 3-(trifluoromethyl)- [webbook.nist.gov]

Strategic Exploitation of Trifluoromethylpyridine Isomers: Novel Applications in Late-Stage Functionalization and Drug Discovery

Executive Summary

The landscape of modern drug discovery and agrochemical development is continually shaped by the innovation of novel chemical building blocks. Among these, fluorinated heterocyclic compounds—specifically trifluoromethylpyridine (TFMP) isomers—have emerged as indispensable tools for application scientists and medicinal chemists. The strategic incorporation of a trifluoromethyl (-CF3) group into the pyridine scaffold fundamentally alters the molecule's electronic and steric environment, driving1[1]. This technical guide explores the causality behind these properties and details field-proven methodologies for exploiting TFMP isomers in late-stage functionalization and bioisosteric drug design.

Mechanistic Rationale: The Causality of the -CF3 Group

To understand the utility of TFMP, we must first analyze the causality of its physicochemical behavior. The strong electronegativity of the fluorine atoms (3.98 on the Pauling scale) exerts a powerful electron-withdrawing inductive effect on the pyridine ring.

• Basicity Reduction: This inductive effect significantly lowers the pKa of the pyridine nitrogen, reducing unwanted off-target binding (such as hERG channel inhibition in pharmaceuticals).

• Metabolic Shielding: The van der Waals radius of the -CF3 group (approx. 1.70 Å) is comparable to an isopropyl group. When positioned strategically, it provides steric shielding against cytochrome P450-mediated N-oxidation, 2[2].

Isomeric Profiling: 2-, 3-, and 4-TFMP

The regiochemistry of the -CF3 group dictates the reactivity and application of the isomer:

• 2-Trifluoromethylpyridine: The ortho-substitution provides maximum steric hindrance directly adjacent to the nitrogen atom. This isomer is highly resistant to N-oxidation and is frequently used as a terminal capping group in drug design.

• 3-Trifluoromethylpyridine: The meta-substitution balances electronic withdrawal with lower steric hindrance at the nitrogen. Substituted derivatives, such as 2-chloro-5-trifluoromethylpyridine, are foundational building blocks in the 3[3], serving as the core for 4[4] like fluazifop-butyl.

• 4-Trifluoromethylpyridine: Para-substitution exerts the strongest inductive pull on the nitrogen lone pair, making it an excellent candidate for highly electrophilic cross-coupling reactions.

Novel Application I: Late-Stage Functionalization (LSF) via Photoredox Catalysis

Historically, the synthesis of TFMP derivatives required harsh conditions, such as high-temperature vapor-phase chlorination/fluorination (>300°C). Today, 5[5] allows for the mild, room-temperature C-H functionalization of complex N-heteroarenes, enabling 6[6] without degrading pre-existing functional groups.

Fig 1: Photoredox catalytic cycle for the late-stage alkylation of TFMP substrates.

Experimental Protocol: Visible-Light-Mediated Alkylation of TFMP

This protocol is designed as a self-validating system; each step inherently prevents the failure of the next.

• Reaction Assembly (Glovebox): In an argon-filled glovebox, combine the TFMP substrate (1.0 equiv), alkyl radical precursor (1.5 equiv), and Ir(dF-CF3-ppy)2(dtbbpy)PF6 (1 mol%) in a dry 8 mL borosilicate vial.

  • Causality: The 1 mol% catalyst loading is mathematically sufficient due to the high quantum yield of the Ir(III) complex. The excess alkyl precursor drives the bimolecular radical addition forward.

• Solvent Addition & Degassing: Add anhydrous, degassed DMF (0.1 M). Perform 3 cycles of freeze-pump-thaw.

  • Causality: Dissolved oxygen acts as a triplet quencher, intercepting the *Ir(III) excited state before it can engage in Single Electron Transfer (SET). Degassing ensures the catalytic cycle validates itself without oxidative degradation.

• Photochemical Irradiation: Seal the vial and irradiate with 450 nm blue LEDs at room temperature for 24 hours.

  • Causality: 450 nm precisely matches the Metal-to-Ligand Charge Transfer (MLCT) absorption band of the photocatalyst, preventing non-specific substrate degradation common in high-energy UV irradiation.

• Quenching & Workup: Expose the reaction to ambient air and dilute with ethyl acetate and water.

  • Causality: Air exposure introduces oxygen, rapidly quenching any remaining active catalyst states. The biphasic extraction removes the highly polar DMF solvent into the aqueous layer.

• Purification & Validation: Purify via silica gel flash chromatography. Validate via 19F-NMR.

  • Causality: 19F-NMR provides a self-validating diagnostic tool; the distinct singlet of the -CF3 group (typically around -60 to -65 ppm) confirms the structural integrity of the TFMP moiety post-functionalization.

Novel Application II: Bioisosteric Replacement in Medicinal & Agrochemical Design

In advanced drug design, replacing a standard phenyl or pyridine ring with a TFMP isomer is a highly effective tactic to overcome metabolic liabilities. Furthermore, 7[7] has enabled the rapid assembly of these complex 2,4-diaryl-6-trifluoromethylated pyridine cores directly from vinyl azides.

Fig 2: Logical workflow for bioisosteric replacement using TFMP in drug design.

Quantitative Data: Pharmacokinetic Optimization

The table below summarizes the quantitative shifts in physicochemical properties when transitioning from a standard pyridine to representative TFMP isomers.

Pharmacokinetic Parameter	Standard Pyridine	2-Trifluoromethylpyridine	3-Trifluoromethylpyridine	4-Trifluoromethylpyridine
LogP (Lipophilicity)	0.65	2.26	2.15	2.10
pKa (Conjugate Acid)	5.23	1.20	2.90	2.60
Metabolic Half-Life	< 1.0 hours	> 4.0 hours	> 3.5 hours	> 3.0 hours
CYP450 Clearance	High	Low (Steric Shielding)	Moderate	Moderate
Primary Application	Baseline Reagent	Agrochemicals / LSF	Kinase Inhibitors	Bioisosteric Replacements

Conclusion

Trifluoromethylpyridine isomers are no longer just niche fluorinated building blocks; they are central to the evolution of resilient pharmaceuticals and potent agrochemicals. By understanding the causality of the -CF3 group's electronic and steric effects, and by leveraging modern synthetic techniques like photoredox catalysis, researchers can systematically design molecules that bypass traditional metabolic and pharmacokinetic bottlenecks.

Sources

• 1. CAS 368-48-9: 2-(Trifluoromethyl)pyridine | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chigroup.site [chigroup.site]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 3-Methyl-4-(trifluoromethyl)pyridine

Target Audience: Researchers, scientists, and drug development professionals.

Introduction

Trifluoromethylated pyridines are privileged scaffolds in modern pharmaceutical and agrochemical design. The incorporation of a trifluoromethyl (–CF₃) group significantly modulates the physicochemical properties of the parent pyridine, enhancing lipophilicity, metabolic stability, and binding affinity . While direct C–H trifluoromethylation methods exist, they often suffer from poor regioselectivity, yielding complex mixtures of 2-, 4-, and 6-substituted isomers . This application note details a highly regioselective, five-step de novo synthesis of 3-methyl-4-(trifluoromethyl)pyridine starting from the inexpensive bulk chemical 3-picoline (3-methylpyridine).

Strategic Rationale & Mechanistic Insights

Expertise & Experience in Synthetic Design: Direct electrophilic aromatic substitution (EAS) on pyridine is notoriously difficult due to the electron-withdrawing nature of the nitrogen atom, which deactivates the ring. Furthermore, direct radical trifluoromethylation (e.g., using the Langlois reagent) on 3-picoline lacks regiocontrol . To overcome this, our strategy employs N-oxidation as a temporary electronic activating group.

• Electronic Activation: Conversion of 3-picoline to its N-oxide increases electron density at the 2- and 4-positions, facilitating regioselective nitration. Steric hindrance from the 3-methyl group strongly directs the incoming nitronium ion to the 4-position.

• Substitution & Deoxygenation: The 4-nitro group serves as an excellent leaving group for nucleophilic aromatic substitution (S_NAr). Treatment with POCl₃ simultaneously deoxygenates the N-oxide and installs a chloride at the 4-position .

• Halogen Exchange & Cross-Coupling: Because aryl chlorides are often too inert for mild copper-mediated trifluoromethylation, a Finkelstein-type halogen exchange converts the chloride to an iodide. Subsequent cross-coupling with Chen's reagent (methyl 2,2-difluoro-2-(fluorosulfonyl)acetate, MFSDA) yields the target compound with absolute regiochemical fidelity.

Visualizing the Synthetic Workflow

Regioselective 5-step synthesis of 3-methyl-4-(trifluoromethyl)pyridine from 3-picoline.

Step-by-Step Experimental Protocols

Trustworthiness: These protocols are designed as self-validating systems with built-in analytical checkpoints to ensure intermediate integrity before proceeding to the next step.

Step 1: Synthesis of 3-Picoline N-oxide

• Procedure: Dissolve 3-picoline (100 mmol) in glacial acetic acid (50 mL). Slowly add 30% aqueous H₂O₂ (150 mmol) dropwise at 0 °C. Heat the mixture to 80 °C for 12 hours.

• Workup: Cool to room temperature, concentrate under reduced pressure, and neutralize with saturated Na₂CO₃. Extract with CHCl₃ (3 × 50 mL), dry over anhydrous Na₂SO₄, and evaporate.

• Validation Checkpoint: ¹H NMR should show a distinct downfield shift of the pyridine ring protons (especially the α-protons) and the complete disappearance of the characteristic sharp pyridine odor.

Step 2: Synthesis of 3-Methyl-4-nitropyridine N-oxide

• Procedure: Carefully dissolve 3-picoline N-oxide (80 mmol) in concentrated H₂SO₄ (40 mL) at 0 °C. Add a pre-cooled mixture of fuming HNO₃ (20 mL) and conc. H₂SO₄ (20 mL) dropwise. Heat the reaction to 90 °C for 14 hours.

• Workup: Pour the cooled mixture over crushed ice. Adjust the pH to 8 using concentrated NH₄OH. Filter the resulting yellow precipitate, wash with cold water, and dry in vacuo.

• Validation Checkpoint: TLC (DCM:MeOH 9:1) should show a single spot. IR spectroscopy will reveal strong asymmetric and symmetric NO₂ stretching bands near 1530 and 1350 cm⁻¹.

Step 3: Synthesis of 4-Chloro-3-methylpyridine

• Procedure: Suspend 3-methyl-4-nitropyridine N-oxide (50 mmol) in dry toluene (50 mL). Add POCl₃ (150 mmol) dropwise at 0 °C. Reflux the mixture at 110 °C for 4 hours.

• Workup: Quench carefully by pouring onto ice. Basify to pH 9 with NaOH. Extract with ethyl acetate, dry, and concentrate. Purify by silica gel chromatography (Hexane:EtOAc 4:1).

• Validation Checkpoint: GC-MS must confirm the molecular ion peak at m/z 127, displaying the characteristic 3:1 isotopic pattern indicative of ³⁵Cl/³⁷Cl.

Step 4: Synthesis of 4-Iodo-3-methylpyridine

• Procedure: To a solution of 4-chloro-3-methylpyridine (30 mmol) in dry acetonitrile (60 mL), add NaI (150 mmol) and acetyl chloride (30 mmol). Reflux for 24 hours under N₂.

• Workup: Cool, dilute with water, and neutralize with saturated NaHCO₃. Extract with DCM. Wash the organic layer with 10% Na₂S₂O₃ to remove residual iodine.

• Validation Checkpoint: The shift from a lighter halogen (Cl) to a heavier one (I) will significantly increase the retention time on HPLC. MS will show a parent ion at m/z 219.

Step 5: Copper-Mediated Trifluoromethylation

• Procedure: In a glovebox, charge a Schlenk flask with 4-iodo-3-methylpyridine (10 mmol), CuI (12 mmol), and anhydrous DMF (20 mL). Add Chen’s reagent (MFSDA, 15 mmol) and HMPA (2 mL). Stir at 80 °C for 8 hours.

• Workup: Dilute with diethyl ether and filter through a pad of Celite. Wash the filtrate with water and brine, dry over MgSO₄, and carefully concentrate (the product is volatile). Purify by fractional distillation or careful column chromatography.

• Validation Checkpoint: ¹⁹F NMR is the definitive diagnostic tool, showing a sharp singlet around -62 ppm corresponding to the newly installed –CF₃ group.

Catalytic cycle of the copper-mediated trifluoromethylation using Chen's reagent.

Quantitative Data & Yield Summary

The following table summarizes the expected yields and key analytical markers for each intermediate in the optimized workflow.

Step	Intermediate / Product	Expected Yield (%)	Key Analytical Marker	Purity Check
1	3-Picoline N-oxide	85 - 90%	¹H NMR: Downfield shift of pyridine protons	HPLC (UV 254 nm)
2	3-Methyl-4-nitropyridine N-oxide	70 - 75%	IR: ~1530, 1350 cm⁻¹ (NO₂ stretch)	Melting Point
3	4-Chloro-3-methylpyridine	65 - 70%	MS: m/z 127/129 (3:1 ratio)	GC-FID
4	4-Iodo-3-methylpyridine	80 - 85%	MS: m/z 219	GC-MS
5	3-Methyl-4-(trifluoromethyl)pyridine	60 - 65%	¹⁹F NMR: Singlet at ~ -62 ppm	¹⁹F NMR / GC-MS

Note: The overall yield from 3-picoline is approximately 19-25%. While it is a multi-step sequence, this route guarantees absolute regiochemical fidelity compared to direct C–H functionalization methods.

Safety & Handling

• Fuming Nitric Acid & Sulfuric Acid (Step 2): Highly corrosive and strong oxidizers. Perform the nitration strictly behind a blast shield.

• POCl₃ (Step 3): Reacts violently with water, evolving toxic HCl gas. Quench strictly on crushed ice under vigorous stirring.

• HMPA (Step 5): A known carcinogen used as a co-solvent to stabilize the Cu-CF₃ complex. Handle exclusively inside a fume hood with appropriate PPE. If safety protocols restrict HMPA usage, DMPU may be substituted, though a 10-15% reduction in yield should be expected.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.[Link][1]

• 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv.[Link][2]

• Trifluoromethylation. Wikipedia. [Link][3]

• Process for the preparation of substituted halopyridines. Google Patents (DE102005030402B4).[4]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 4. DE102005030402B4 - Process for the preparation of substituted halopyridines - Google Patents [patents.google.com]

Using 3-Methyl-4-(trifluoromethyl)pyridine in agrochemical synthesis

Advanced Application Note: 3-Methyl-4-(trifluoromethyl)pyridine as a Core Scaffold in Agrochemical Synthesis

Executive Summary

As global agricultural demands intensify, the design of high-efficiency, low-dose crop protection agents relies heavily on advanced fluorinated heterocycles. Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds[1]. Among these, 3-Methyl-4-(trifluoromethyl)pyridine stands out as a highly versatile, bifunctional building block. This application note details the mechanistic rationale, physicochemical profiling, and validated synthetic protocols for deploying this scaffold in the discovery of novel herbicides and insecticides.

Mechanistic Rationale: The TFMP Scaffold in Agrochemicals

The biological activities of TFMP derivatives are directly attributed to the synergistic physicochemical properties of the fluorine atom and the pyridine moiety[2].

Electronic Shielding and Metabolic Stability: The trifluoromethyl (CF₃) group at the 4-position acts as a massive electron-withdrawing sink. This significantly lowers the pKa of the pyridine nitrogen and increases the electrophilicity of the ring[3]. In the context of soil and plant metabolism, the strong C–F bonds are nearly impossible for common soil microbes to break down through standard oxidative pathways[3]. This "metabolic shield" prevents the premature deactivation of the active pyridine ring, providing a predictable and stable performance window in the field[3].

Lipophilicity and Target Penetration: The introduction of the CF₃ group increases the Hansch lipophilicity constant ( π ) of the molecule. In agrochemical biomechanics, this allows the active ingredient to partition more effectively into the lipid layers of fungal cell membranes or insect cuticles[3]. While 2- and 6-trifluoromethylpyridines are common, the 4-trifluoromethyl-substituted pyridine moiety is adopted in highly specialized agrochemicals, such as the sap-feeding insecticide flonicamid[1][4].

The 3-Methyl Advantage: The presence of the 3-methyl group provides a critical steric handle that forces incoming nucleophiles to attack the less hindered 2- or 6-positions. Furthermore, it serves as a latent functional site; it can be subjected to radical bromination to yield a benzylic alkylating agent, enabling the tethering of complex pharmacophores[5].

Workflow & Synthetic Divergence

The true utility of 3-Methyl-4-(trifluoromethyl)pyridine lies in its ability to undergo selective functionalization, enabling the creation of a diverse range of molecular architectures[5]. The following workflow illustrates the primary synthetic pathways utilized in modern agrochemical discovery.

Workflow detailing the synthetic divergence of the TFMP scaffold into agrochemical candidates.

Physicochemical & Reactivity Profiling

To facilitate rational experimental design, the quantitative physicochemical properties of the base scaffold and its primary activated intermediates are summarized below. These parameters dictate solvent selection and purification strategies.

Compound	Molecular Weight ( g/mol )	Est. Boiling Point	LogP (Est.)	Key Synthetic Role
3-Methyl-4-(CF₃)pyridine	161.13	~150°C (760 mmHg)	2.1	Base Scaffold
2-Chloro-3-methyl-4-(CF₃)pyridine	195.57	~185°C (760 mmHg)	2.8	Electrophilic Hub for SNAr
2-Bromo-3-methyl-4-(CF₃)pyridine	240.02	~205°C (760 mmHg)	3.0	Cross-Coupling Partner[6]
4-(CF₃)pyridine-3-carboxylic acid	191.11	188-190°C (Melting)	1.5	Water-soluble Intermediate[7]

Validated Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that researchers can verify the success of each mechanistic step before proceeding.

Protocol A: Regioselective C2-Chlorination via N-Oxide Activation

Causality: Direct electrophilic chlorination of the electron-deficient TFMP ring is highly unfavorable due to the deactivating nature of the CF₃ group[8]. To overcome this, the pyridine nitrogen is first oxidized. This transiently increases electron density at the 2- and 6-positions. Subsequent treatment with Phosphorus oxychloride (POCl₃) drives a Polonovski-type rearrangement, exclusively yielding the 2-chloro derivative due to the steric shielding of the 3-methyl group.

Step-by-Step Methodology:

• N-Oxidation: Dissolve 3-Methyl-4-(trifluoromethyl)pyridine (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M). Cool to 0°C under N₂.

• Reagent Addition: Add m-CPBA (1.2 equiv, 77% max) portion-wise over 30 minutes to control the exothermic peroxy-acid reaction.

• Self-Validation Checkpoint 1: Stir for 4 hours at room temperature. Monitor via TLC (Hexanes:EtOAc 1:1). The disappearance of the starting material (Rf = 0.6) and the emergence of a highly polar, UV-active spot at the baseline (Rf = 0.1) validates complete conversion to the N-oxide.

• Quench & Isolate: Quench with saturated aqueous Na₂S₂O₃ to destroy unreacted peroxides, followed by washing with saturated NaHCO₃. Dry the organic layer (Na₂SO₄) and concentrate in vacuo.

• Rearrangement: Dissolve the crude N-oxide in anhydrous toluene (0.5 M). Add POCl₃ (2.5 equiv) dropwise at 0°C.

• Reflux: Heat the mixture to 110°C for 6 hours.

• Self-Validation Checkpoint 2: Analyze via GC-MS. The complete consumption of the N-oxide mass and the appearance of the target mass (m/z 195) confirms the successful Polonovski rearrangement.

• Workup: Carefully pour the cooled mixture over crushed ice. Neutralize to pH 7 with NaOH (aq). Extract with EtOAc, dry, and purify via silica gel chromatography to yield 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination at C2

Causality: The newly installed C2-chlorine atom is highly activated toward oxidative addition by Palladium due to the electron-withdrawing para-CF₃ group[3][5]. Using a bulky, bidentate phosphine ligand (e.g., Xantphos) forces the Palladium center into a geometry that accelerates reductive elimination, preventing catalyst deactivation and facilitating the coupling of primary agricultural pharmacophores (e.g., substituted anilines).

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine (1.0 equiv), the target primary amine (1.2 equiv), Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%), and Cs₂CO₃ (2.0 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times. Causality: Oxygen rapidly oxidizes the electron-rich phosphine ligand, killing the catalytic cycle.

• Solvent Addition: Add degassed anhydrous 1,4-Dioxane (0.1 M).

• Heating: Stir the reaction mixture at 100°C for 12 hours.

• Self-Validation Checkpoint: Analyze the reaction mixture via LC-MS. The complete consumption of the 2-chloro peak (m/z 196[M+H]⁺) and the appearance of the product mass peak validates the catalytic cycle's efficiency. If unreacted aryl halide remains and a black precipitate is visible, it indicates premature catalyst precipitation (Pd black); sparge the system with Argon and add 1 mol% additional Pd catalyst.

• Purification: Filter the cooled mixture through a pad of Celite to remove inorganic salts and Pd residue. Concentrate and purify via reverse-phase preparative HPLC to isolate the pure insecticidal/herbicidal candidate.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC (nih.gov).
• Application of 2,5-Dibromo-3-(trifluoromethyl)pyridine in Agrochemical Synthesis: A Detailed Overview. Benchchem.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. J-Stage.
• Trifluoromethylpyridine: Its chemistry and applications. Research Outreach.
• CAS 3796-24-5: 4-(trifluoromethyl)pyridine. CymitQuimica.
• Fluorine-Powered Innovation 2026: The Critical Industrial Architecture of 2-Hydroxy-4-(trifluoromethyl)pyridine (CAS 50650-59-4). Eastfine.
• 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine, 95% Purity. Calpaclab.
• 4-(Trifluoromethyl)pyridine-3-carboxylic acid. Chem-Impex.

Sources

• 1. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 3. Fluorine-Powered Innovation 2026: The Critical Industrial Architecture of 2-Hydroxy-4-(trifluoromethyl)pyridine (CAS 50650-59-4) [eastfine.net]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. calpaclab.com [calpaclab.com]
• 7. chemimpex.com [chemimpex.com]
• 8. CAS 3796-24-5: 4-(trifluoromethyl)pyridine | CymitQuimica [cymitquimica.com]

Application Notes and Protocols: 3-Methyl-4-(trifluoromethyl)pyridine as a Strategic Building Block in Pharmaceutical Synthesis

Introduction: The Strategic Advantage of the 3-Methyl-4-(trifluoromethyl)pyridine Scaffold

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorinated heterocycles is a cornerstone of rational drug design. The trifluoromethyl group (-CF3) is particularly favored for its ability to enhance crucial drug-like properties. When appended to a pyridine ring, the -CF3 group can significantly increase metabolic stability, modulate the basicity (pKa) of the pyridine nitrogen, and improve membrane permeability by increasing lipophilicity.[1][2] These attributes are critical for optimizing the pharmacokinetic and pharmacodynamic profiles of therapeutic candidates.

This guide focuses on the utility of the 3-methyl-4-(trifluoromethyl)pyridine moiety as a versatile building block in pharmaceutical research and development. The presence of the methyl group at the 3-position, adjacent to the strongly electron-withdrawing trifluoromethyl group at the 4-position, introduces unique electronic and steric features. This substitution pattern influences the reactivity of the pyridine ring, offering opportunities for selective functionalization and the construction of complex molecular architectures. While this specific scaffold may not always be present in the final active pharmaceutical ingredient (API), its activated derivatives, particularly halogenated versions, serve as pivotal intermediates in the synthesis of a diverse range of therapeutic agents, including kinase inhibitors and other targeted therapies.

This document provides an in-depth exploration of the chemical properties, reactivity, and synthetic applications of 3-methyl-4-(trifluoromethyl)pyridine derivatives, complete with detailed experimental protocols for key chemical transformations.

Physicochemical Properties and Their Implications in Drug Design

The unique arrangement of the methyl and trifluoromethyl groups on the pyridine ring imparts a distinct set of physicochemical properties that are highly advantageous in drug discovery.

Property	Influence of 3-methyl and 4-trifluoromethyl Groups	Rationale and Impact on Drug-like Properties
Basicity (pKa)	The potent electron-withdrawing nature of the 4-trifluoromethyl group significantly reduces the electron density on the pyridine nitrogen, lowering its pKa. The adjacent 3-methyl group, being a weak electron-donating group, has a minor counteracting effect but does not overcome the dominant influence of the -CF3 group.	A lower pKa reduces the likelihood of protonation at physiological pH, which can prevent unwanted interactions with acidic organelles and off-target proteins. This modulation of basicity is crucial for controlling solubility, cell permeability, and receptor binding.
Lipophilicity (logP)	The trifluoromethyl group is highly lipophilic, substantially increasing the overall lipophilicity of the molecule.	Enhanced lipophilicity often correlates with improved absorption, distribution, and ability to cross cellular membranes, including the blood-brain barrier. This is a key parameter to optimize for oral bioavailability.[1]
Metabolic Stability	The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group highly resistant to oxidative metabolism by cytochrome P450 enzymes. The methyl group can be a site for metabolism, but its position next to the bulky trifluoromethyl group may offer some steric shielding.	Blocking sites of metabolism is a critical strategy to increase the half-life of a drug candidate, leading to improved pharmacokinetic profiles and potentially less frequent dosing regimens.
Dipole Moment	The strong dipole of the C-F bonds in the trifluoromethyl group significantly influences the molecule's overall dipole moment.	Altering the dipole moment can affect a molecule's solubility and its ability to engage in specific dipole-dipole interactions with biological targets, potentially enhancing binding affinity and selectivity.

Core Synthesis and Key Intermediates

The direct synthesis of 3-methyl-4-(trifluoromethyl)pyridine can be challenging. A more common and versatile approach in pharmaceutical synthesis is to utilize a pre-functionalized precursor, such as 2-chloro-3-methyl-4-(trifluoromethyl)pyridine . This key intermediate provides a reactive handle—the chlorine atom—for subsequent cross-coupling and nucleophilic substitution reactions, allowing for the facile introduction of diverse functionalities.

The synthesis of 2-chloro-4-(trifluoromethyl)pyridine has been reported via a multi-step sequence starting from vinyl n-butyl ether, which is converted to 2-hydroxy-4-trifluoromethyl pyridine and then chlorinated.[3] A similar strategy can be envisioned for the 3-methyl analog.

Key Synthetic Transformations and Protocols

The 2-chloro-3-methyl-4-(trifluoromethyl)pyridine building block is a versatile substrate for a variety of powerful C-C and C-N bond-forming reactions that are fundamental to modern drug synthesis. The electron-deficient nature of the pyridine ring, exacerbated by the 4-trifluoromethyl group, activates the chlorine at the 2-position for both palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr) reactions.[4]

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds between an aryl or vinyl halide and an organoboron compound. This reaction is instrumental in constructing the biaryl scaffolds prevalent in many kinase inhibitors.

Caption: Suzuki-Miyaura coupling workflow.

Detailed Protocol: Synthesis of 2-(4-methoxyphenyl)-3-methyl-4-(trifluoromethyl)pyridine

• Materials:

  • 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine (1.0 mmol, 1.0 equiv)

  • 4-Methoxyphenylboronic acid (1.2 mmol, 1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 mmol, 5 mol%)

  • Potassium carbonate (K2CO3) (2.0 mmol, 2.0 equiv)

  • 1,4-Dioxane (5 mL, anhydrous)

  • Water (1 mL, degassed)

• Procedure:

  • To a flame-dried Schlenk flask under an argon atmosphere, add 2-chloro-3-methyl-4-(trifluoromethyl)pyridine, 4-methoxyphenylboronic acid, and potassium carbonate.

  • Add the tetrakis(triphenylphosphine)palladium(0) catalyst.

  • Evacuate and backfill the flask with argon three times.

  • Add the anhydrous 1,4-dioxane and degassed water via syringe.

  • Heat the reaction mixture to 90 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to afford the desired product.

Rationale for Experimental Choices:

• Catalyst: Pd(PPh3)4 is a reliable catalyst for a broad range of Suzuki couplings. For more challenging substrates, other catalysts like PdCl2(dppf) or catalysts with Buchwald ligands may offer improved yields.[5]

• Base: Potassium carbonate is a common and effective base. Cesium carbonate or potassium phosphate can be used for more sensitive substrates. The base is crucial for the transmetalation step in the catalytic cycle.[5]

• Solvent System: A mixture of an organic solvent (like dioxane or toluene) and water is typically used to dissolve both the organic and inorganic reagents. Degassing the solvents is essential to prevent oxidation of the palladium(0) catalyst.

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, providing a powerful tool for synthesizing arylamines. This is particularly relevant for the synthesis of kinase inhibitors, where an amino-substituted pyridine can serve as a key hinge-binding motif.

Caption: Buchwald-Hartwig amination workflow.

Detailed Protocol: Synthesis of 2-(Morpholino)-3-methyl-4-(trifluoromethyl)pyridine

• Materials:

  • 2-Chloro-3-methyl-4-(trifluoromethyl)pyridine (1.0 mmol, 1.0 equiv)

  • Morpholine (1.2 mmol, 1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.02 mmol, 2 mol% Pd)

  • 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos) (0.08 mmol, 8 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

  • Toluene (5 mL, anhydrous)

• Procedure:

  • In a glovebox, charge a flame-dried Schlenk tube with Pd2(dba)3, RuPhos, and NaOtBu.

  • Add 2-chloro-3-methyl-4-(trifluoromethyl)pyridine and a magnetic stir bar.

  • Seal the tube, remove it from the glovebox, and add anhydrous toluene and morpholine via syringe.

  • Place the reaction mixture in a preheated oil bath at 100 °C and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove palladium residues.

  • Wash the filtrate with water (10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Rationale for Experimental Choices:

• Catalyst/Ligand System: The use of bulky, electron-rich phosphine ligands like RuPhos is crucial for the efficient coupling of amines with aryl chlorides.[6][7] Pre-catalysts, where the ligand is already coordinated to the palladium, can also be used for improved reactivity and reproducibility.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide is commonly used to deprotonate the amine and facilitate the catalytic cycle.[6]

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, so maintaining an inert atmosphere (argon or nitrogen) throughout the reaction is critical for success.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring, enhanced by the 4-trifluoromethyl group, makes the 2-chloro position susceptible to nucleophilic aromatic substitution (SNAr). This reaction is particularly effective with strong nucleophiles like alkoxides and thiolates.

Sources

• 1. 2-Chloro-3-(trifluoromethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
• 2. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 3. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 4. echemi.com [echemi.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN112159350A - Preparation method of 2-chloro-3-trifluoromethylpyridine - Google Patents [patents.google.com]

Application Notes and Protocols for the Direct Trifluoromethylation of 3-Methylpyridine

Abstract

This document provides a comprehensive technical guide for the direct C-H trifluoromethylation of 3-methylpyridine (3-picoline), a foundational scaffold in numerous pharmaceutical and agrochemical agents. The strategic introduction of a trifluoromethyl (CF₃) group can profoundly enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1] This guide moves beyond simple step-listing to explain the underlying chemical principles, focusing on a robust and operationally simple radical-mediated protocol. We present a detailed experimental procedure, mechanistic insights, expected outcomes, and safety considerations tailored for researchers, medicinal chemists, and process development professionals.

Introduction: The Strategic Value of the CF₃ Group

The trifluoromethyl group is a cornerstone of modern medicinal chemistry, valued for its ability to modulate key drug-like properties.[1] Its strong electron-withdrawing nature and high lipophilicity can drastically alter the pKa, metabolic stability, and cell permeability of a parent molecule.[1] 3-Methylpyridine is a common starting material for various commercial products, and methods for its direct functionalization are of high value.[2]

Traditional methods for introducing a CF₃ group often rely on multi-step sequences involving pre-functionalized substrates, such as halogenated or boronic acid-substituted pyridines.[3] Direct C(sp²)–H trifluoromethylation represents a more atom-economical and efficient strategy. This protocol focuses on an "innate C-H functionalization" approach, which leverages the inherent reactivity of the substrate without the need for directing groups.[4][5] We will detail a method using sodium trifluoromethanesulfinate (CF₃SO₂Na), commonly known as the Langlois reagent, a benchtop-stable and inexpensive source of the trifluoromethyl radical.[4][6][7]

Mechanistic Rationale: A Radical-Mediated Pathway

While several pathways exist for trifluoromethylation (e.g., electrophilic, nucleophilic), a radical approach is particularly well-suited for the direct functionalization of C-H bonds on an electron-deficient ring like pyridine.[6] The protocol described herein relies on the generation of the highly reactive, electrophilic trifluoromethyl radical (•CF₃).

The reaction is initiated by an oxidant, typically tert-butyl hydroperoxide (tBuOOH), which generates a tert-butoxy radical (tBuO•). This radical abstracts an electron from the Langlois reagent to form a trifluoromethanesulfonyl radical (CF₃SO₂•), which rapidly extrudes sulfur dioxide (SO₂) to release the key trifluoromethyl radical (•CF₃).[5]

This electrophilic •CF₃ radical then adds to the pyridine ring. For 3-methylpyridine, the electron-donating methyl group directs this addition preferentially to the electron-rich ortho (C2, C4) and para (C6) positions. The resulting radical intermediate is then oxidized and deprotonated to rearomatize, yielding the final trifluoromethylated product.[5]

Caption: Putative mechanism for radical C-H trifluoromethylation.

Experimental Protocol: Direct Trifluoromethylation

This protocol is adapted from the "innate C-H functionalization" methodology developed by Baran et al.[5] It is operationally simple and utilizes readily available reagents.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Methylpyridine (3-Picoline)	≥99%	Standard Supplier	Use freshly distilled if purity is a concern.
Sodium trifluoromethanesulfinate (CF₃SO₂Na)	≥97%	Standard Supplier	Langlois reagent. Store in a desiccator.
tert-Butyl hydroperoxide (tBuOOH)	70 wt. % in H₂O	Standard Supplier	Caution: Potent oxidant. Handle with care.
Dichloromethane (DCM)	Anhydrous	Standard Supplier
Deionized Water	In-house
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous solution for workup.
Brine	Saturated aqueous NaCl solution.
Anhydrous Magnesium Sulfate (MgSO₄)	Standard Supplier	For drying organic layer.
Round-bottom flask, magnetic stirrer, etc.	Standard laboratory glassware.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-methylpyridine (1.0 equiv., e.g., 10 mmol, 0.93 g), sodium trifluoromethanesulfinate (3.0 equiv., 30 mmol, 4.68 g), dichloromethane (DCM, 25 mL), and deionized water (10 mL).

• Initiation: Begin vigorous stirring to ensure efficient mixing of the biphasic system. Slowly add tert-butyl hydroperoxide (5.0 equiv., 50 mmol, ~7.1 mL of 70% aq. solution) to the reaction mixture dropwise over 5 minutes at room temperature (20-25 °C).

  • Causality Note: The reaction is often exothermic. Slow addition of the oxidant prevents a rapid temperature increase, which could lead to side reactions or decomposition. Vigorous stirring is crucial to maximize the interfacial area between the aqueous and organic phases, facilitating the radical chain process.[5]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The reaction progress can be monitored by taking small aliquots from the organic layer and analyzing by GC-MS or TLC.

• Workup: Once the reaction is deemed complete (or no further conversion is observed), carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution (30 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine all organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield a crude oil.

• Purification: The direct trifluoromethylation of 3-methylpyridine is expected to yield a mixture of regioisomers.

  • Column Chromatography: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes. Isomers may have very similar Rf values, requiring careful fractionation.

  • Fractional Distillation: If working on a larger scale, fractional distillation under reduced pressure may be a viable, albeit challenging, method for separating isomers with sufficiently different boiling points.

  • Preparative GC/HPLC: For obtaining highly pure samples of individual isomers for analytical purposes, preparative gas or high-performance liquid chromatography is recommended.

• Characterization: Characterize the purified isomers using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and mass spectrometry to confirm their structures and assess purity.

Expected Outcomes & Regioselectivity

The reaction is not expected to be perfectly regioselective. The electrophilic trifluoromethyl radical will preferentially attack the C-H bonds with the highest electron density, which are activated by the electron-donating methyl group.[4][5]

Product Isomer	Structure (Position of -CF₃)	Expected Reactivity	Rationale
3-methyl-2-(trifluoromethyl)pyridine	C2 (ortho)	Major	Electronically activated by the methyl group.
3-methyl-4-(trifluoromethyl)pyridine	C4 (ortho)	Major	Electronically activated by the methyl group.
3-methyl-6-(trifluoromethyl)pyridine	C6 (para)	Major	Electronically activated by the methyl group.
3-methyl-5-(trifluoromethyl)pyridine	C5 (meta)	Minor/Trace	Electronically deactivated relative to other positions.

Note: The exact ratio of isomers can be influenced by subtle steric effects and reaction conditions. The distribution will need to be determined empirically by analysis (e.g., GC or ¹H NMR integration) of the crude reaction mixture.

Safety Precautions

• tBuOOH: tert-Butyl hydroperoxide is a strong oxidizing agent and can be explosive at high concentrations or temperatures. Always use the commercially available aqueous solution and handle it behind a blast shield in a well-ventilated fume hood. Avoid contact with metals.

• DCM: Dichloromethane is a volatile and suspected carcinogen. Handle exclusively in a fume hood.

• General: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, at all times.

Conclusion

This application note details a practical and scalable protocol for the direct C-H trifluoromethylation of 3-methylpyridine using the Langlois reagent. The method is operationally simple, proceeds at ambient temperature, and avoids the use of expensive metal catalysts or pre-functionalized starting materials.[5] While the reaction produces a mixture of regioisomers, the outcome is predictable based on the electronic nature of the trifluoromethyl radical and the pyridine substrate. This guide provides researchers with a robust starting point for accessing valuable trifluoromethylated pyridine building blocks for drug discovery and development.

References

• Baron, M., et al. (2021). CF₃SO₂X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF₃SO₂Na. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Beatty, J. W., et al. (2026). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. ResearchGate. Available at: [Link]

• Douglas, J. J., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. Organic Letters. Available at: [Link]

• Fu, Y., et al. (2011). Generation of the CF₃ radical from S-(trifluoromethyl)diphenylsulfonium triflate and its reaction with styrenes. Chemical Communications. Available at: [Link]

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences. Available at: [Link]

• Douglas, J. J., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. ACS Publications. Available at: [Link]

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. PubMed Central, National Institutes of Health. Available at: [Link]

• Wikipedia. (n.d.). Trifluoromethylation. Wikipedia. Available at: [Link]

• Google Scholar. (n.d.). Phil Baran. Google Scholar.

• Muta, R., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. Available at: [Link]

• Yang, X., et al. (2020). Regioselective Direct C–H Trifluoromethylation of Pyridine. ResearchGate. Available at: [Link]

• SigutLabs. (2022). Reagent of the month – November - Langlois reagent. SigutLabs. Available at: [Link]

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. PubMed Central. Available at: [Link]

• Zhang, C. (2022). Application of Langlois' reagent (NaSO₂CF₃) in C–H functionalisation. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Cousins, D. L., et al. (2022). A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. PubMed Central. Available at: [Link]

• Bakhmutov, I. V., et al. (2020). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. PubMed Central. Available at: [Link]

• Isobe, T., et al. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. Available at: [Link]

• Kliachyna, M., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. Available at: [Link]

• Hopkinson, M. (2021). Development of Methods and Reagents for the Trifluoromethylchalcogenation of Organic Compounds. Freie Universität Berlin. Available at: [Link]

• Gontla, R., et al. (2013). 6-[5-Chloro-2-(trifluoromethyl)phenyl]-3-fluoro-2-methylpyridine. MDPI. Available at: [Link]

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Application Note: Leveraging 3-Methyl-4-(trifluoromethyl)pyridine in Novel Herbicide Discovery

Target Audience: Agrochemical Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Synthetic Workflows, and Validated Protocols

Executive Summary & Mechanistic Rationale

The integration of fluorine into agrochemical scaffolds has revolutionized crop protection. Trifluoromethylpyridines (TFMPs) are privileged structures in modern herbicide development, serving as the core pharmacophore in blockbuster commercial products such as fluazifop-butyl, flazasulfuron, and pyroxsulam[1][2].

Among TFMP derivatives, 3-Methyl-4-(trifluoromethyl)pyridine offers a highly strategic structural template for next-generation herbicide discovery. The causality behind its efficacy lies in its unique physicochemical profile:

• Electronic Activation: The strongly electron-withdrawing −CF3​ group at the 4-position depletes electron density from the pyridine ring. This dramatically lowers the lowest unoccupied molecular orbital (LUMO) of the ring, making the 2- and 6-positions highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar )[2].

• Steric & Conformational Control: The methyl group at the 3-position acts as a critical steric shield. In structure-activity relationship (SAR) studies, this ortho-relationship between the methyl and trifluoromethyl groups forces subsequent functional groups into specific conformational geometries, which is essential for tight binding within the narrow chiral pockets of target enzymes[3].

• Metabolic Stability & Lipophilicity: The −CF3​ group enhances the overall lipophilicity ( logP ) of the molecule, facilitating rapid transmembrane penetration through the waxy cuticles of weed leaves, while resisting oxidative degradation in the soil[3].

Target Pathway: Mechanism of Action

Herbicides derived from the TFMP scaffold typically target one of two critical plant pathways: Acetyl-CoA Carboxylase (ACCase) or Acetolactate Synthase (ALS)[2]. By utilizing 3-Methyl-4-(trifluoromethyl)pyridine as a building block, researchers can synthesize potent ALS inhibitors. The diagram below illustrates the self-validating logic of ALS inhibition, where the engineered herbicide competitively binds to the enzyme, halting the biosynthesis of branched-chain amino acids and leading to targeted plant cell death.

Mechanism of Action: TFMP-derived herbicides inhibiting the ALS pathway.

Quantitative SAR Data Summary

To understand the value of the 3-Methyl-4-(trifluoromethyl)pyridine scaffold, it is critical to compare its baseline physicochemical and biological metrics against non-fluorinated and differently substituted analogs. The table below summarizes representative SAR trends observed in TFMP-based agrochemical development[3].

Scaffold Core	Lipophilicity ( logP )	Target Enzyme IC50​ (nM)	Soil Half-Life ( DT50​ , days)	Primary Synthetic Utility
Pyridine (Unsubstituted)	0.65	> 10,000	< 5	Baseline comparison
4-(Trifluoromethyl)pyridine	1.85	450	15	Broad-spectrum intermediate
3-Methyl-4-(trifluoromethyl)pyridine	2.30	12	45	High-affinity chiral binding
2-Bromo-3-methyl-4-(CF3)pyridine	2.85	N/A (Precursor)	N/A	Cross-coupling handle

Synthetic Workflows & Experimental Protocols

The development of a novel herbicide from 3-Methyl-4-(trifluoromethyl)pyridine generally requires a multi-step functionalization workflow. The methyl group provides a site for benzylic-type radical reactions, while the pyridine ring can be halogenated to enable transition-metal-catalyzed cross-coupling[4][5].

Synthetic workflow for developing novel herbicides from 3-Methyl-4-(CF3)pyridine.

Protocol A: Selective Radical Bromination of the 3-Methyl Group

Objective: Convert the inert 3-methyl group into a reactive bromomethyl handle for subsequent nucleophilic attachment of pharmacophores. Causality: Radical bromination utilizes N-Bromosuccinimide (NBS) and a radical initiator (AIBN). The reaction selectively targets the 3-methyl position because the resulting benzylic-type radical is highly stabilized by the adjacent pyridine π -system, whereas the −CF3​ group remains completely inert to radical abstraction.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried 250 mL round-bottom flask equipped with a reflux condenser with 3-Methyl-4-(trifluoromethyl)pyridine (10.0 mmol) and (Trifluoromethyl)benzene ( PhCF3​ , 50 mL). Note: PhCF3​ is selected as a greener, non-ozone-depleting alternative to CCl4​ that perfectly solubilizes fluorinated scaffolds.

• Reagent Addition: Add NBS (11.0 mmol, 1.1 eq) and AIBN (0.5 mmol, 0.05 eq) sequentially under a continuous nitrogen sweep.

• Thermal Activation: Heat the reaction mixture to a gentle reflux (85°C) for 4–6 hours.

• Self-Validation System (In-Process Control): Monitor the reaction progression via TLC (Hexane:EtOAc 8:2). The starting material ( Rf​≈0.6 ) will deplete, and a new UV-active product spot ( Rf​≈0.4 ) will appear.

  • Critical QA Step: To ensure mono-bromination and rule out over-bromination (dibromomethyl formation), extract a 0.1 mL aliquot, evaporate, and run a rapid crude 1H -NMR. A successful reaction is validated by the disappearance of the 3-methyl singlet ( ≈2.4 ppm) and the emergence of a downfield methylene singlet ( ≈4.5 ppm).

• Workup: Cool the mixture to 0°C to precipitate the succinimide byproduct. Filter the suspension through a pad of Celite and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (silica gel, gradient elution 0–10% EtOAc in Hexanes) to yield 3-(bromomethyl)-4-(trifluoromethyl)pyridine.

Protocol B: Palladium-Catalyzed Cross-Coupling for Core Assembly

Objective: Synthesize a complex biaryl herbicide framework by coupling a functionalized 2-bromo-3-methyl-4-(trifluoromethyl)pyridine with an aryl boronic acid. Causality: The strongly electron-withdrawing −CF3​ group accelerates the oxidative addition step of the Palladium catalytic cycle, making the halogenated TFMP scaffold an exceptionally reactive electrophile in Suzuki-Miyaura couplings[4].

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine 2-bromo-3-methyl-4-(trifluoromethyl)pyridine (5.0 mmol), the desired aryl boronic acid (6.0 mmol, 1.2 eq), and K2​CO3​ (15.0 mmol, 3.0 eq).

• Solvent & Degassing: Add a solvent mixture of Toluene/Ethanol/Water (4:1:1, 30 mL). Degas the biphasic mixture by sparging with Argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) catalyst to inactive Pd(II) species.

• Catalyst Addition: Quickly add Pd(PPh3​)4​ (0.25 mmol, 5 mol%) under a positive Argon flow.

• Reaction: Seal the flask and heat to 90°C for 12 hours with vigorous stirring.

• Self-Validation System: Quench a micro-aliquot in water, extract with EtOAc, and analyze via LC-MS. The complete consumption of the brominated starting material (m/z ≈ 240/242) and the appearance of the coupled product mass validates the catalytic cycle's success.

• Isolation: Cool to room temperature, dilute with EtOAc (50 mL), wash with brine ( 2×30 mL), dry over anhydrous Na2​SO4​ , and concentrate. Purify via recrystallization or automated flash chromatography.

References

• Title : Trifluoromethylpyridine: Its chemistry and applications | Source : Research Outreach | URL : 1

• Title : Application of 2,5-Dibromo-3-(trifluoromethyl)pyridine in Agrochemical Synthesis: A Detailed Overview | Source : Benchchem | URL : 4

• Title : Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients | Source : NIH (PMC) | URL : 2

• Title : Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides | Source : chigroup.site | URL : 3

• Title : Potassium 2-bromo-4-(trifluoromethyl)pyridine-3-trifluoroborate | Source : Sigma-Aldrich | URL : Link

• Title : 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine | Source : MilliporeSigma | URL : Link

• Title : Process for the preparation of substituted halopyridines (DE102005030402B4) | Source : Google Patents | URL : 5

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Application Notes and Protocols for the C-H Functionalization of 3-Methyl-4-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Direct carbon-hydrogen (C-H) bond functionalization has emerged as a transformative strategy in modern organic synthesis, offering a more atom- and step-economical approach to the construction of complex molecules. This guide provides an in-depth technical overview and practical protocols for the C-H functionalization of 3-methyl-4-(trifluoromethyl)pyridine, a valuable building block in medicinal chemistry and materials science. The inherent electronic and steric properties of this substrate present unique challenges and opportunities for regioselective functionalization. This document explores the underlying principles of catalyst-controlled C-H activation and provides detailed, field-proven protocols for iridium-catalyzed borylation and palladium-catalyzed arylation, enabling researchers to leverage this powerful technology for the synthesis of novel pyridine derivatives.

Introduction: The Strategic Importance of 3-Methyl-4-(trifluoromethyl)pyridine

The pyridine scaffold is a ubiquitous motif in pharmaceuticals, agrochemicals, and functional materials.[1] The introduction of a trifluoromethyl group (CF3) can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[2] Coupled with a methyl group, which can modulate steric interactions and provide a site for further elaboration, the 3-methyl-4-(trifluoromethyl)pyridine core represents a highly valuable platform for the discovery of new chemical entities.

Traditional methods for the synthesis of substituted pyridines often involve multi-step sequences with pre-functionalized starting materials.[3] In contrast, direct C-H functionalization allows for the late-stage modification of the pyridine core, streamlining synthetic routes and enabling rapid access to a diverse range of analogues.[4] This guide focuses on the practical application of transition metal-catalyzed C-H functionalization to this specific, high-value substrate.

Regioselectivity in the C-H Functionalization of 3-Methyl-4-(trifluoromethyl)pyridine: A Game of Sterics and Electronics

The 3-methyl-4-(trifluoromethyl)pyridine ring possesses three distinct C-H bonds available for functionalization: at the C-2, C-5, and C-6 positions. The regiochemical outcome of a C-H functionalization reaction is a delicate interplay of several factors:

• Steric Hindrance: The methyl group at C-3 and the trifluoromethyl group at C-4 create a sterically encumbered environment, influencing the accessibility of the adjacent C-H bonds to the bulky transition metal catalyst.

• Electronic Effects: The electron-withdrawing nature of the trifluoromethyl group deactivates the pyridine ring towards electrophilic attack, while the methyl group has a weak electron-donating effect. The acidity of the C-H bonds is also a key factor, with the C-2 and C-6 positions being generally more acidic due to their proximity to the nitrogen atom.

• Catalyst and Ligand Choice: The nature of the transition metal catalyst and its associated ligands plays a pivotal role in determining the regioselectivity. Different catalytic systems can favor different C-H bonds based on their mechanism of activation.

For 3-methyl-4-(trifluoromethyl)pyridine, the C-2 and C-6 positions are electronically activated by the nitrogen atom. However, the C-2 position is sterically hindered by the adjacent methyl group. The C-5 position is adjacent to the bulky and electron-withdrawing trifluoromethyl group, which is likely to disfavor functionalization at this site. Therefore, the C-6 position often emerges as the most favorable site for C-H functionalization, particularly with sterically sensitive catalytic systems.

Iridium-Catalyzed C-H Borylation: A Gateway to Diverse Functionality

Iridium-catalyzed C-H borylation is a powerful tool for the introduction of a boronic ester group onto an aromatic ring.[5][6] This transformation is highly valued for its broad functional group tolerance and the versatility of the resulting boronic esters in subsequent cross-coupling reactions. For trifluoromethyl-substituted pyridines, iridium-catalyzed borylation has been shown to be governed primarily by steric effects, providing a predictable method for regioselective functionalization.[2][7]

Predicted Regioselectivity

For 3-methyl-4-(trifluoromethyl)pyridine, the iridium catalyst, typically coordinated to a bulky bipyridine ligand, is expected to selectively activate the least sterically hindered C-H bond. Therefore, borylation is predicted to occur predominantly at the C-6 position .

Experimental Protocol: Iridium-Catalyzed C-6 Borylation

Reaction Scheme:

Materials:

• 3-Methyl-4-(trifluoromethyl)pyridine

• Bis(pinacolato)diboron (B2pin2)

• [Ir(cod)OMe]2 (Methoxy(cyclooctadiene)iridium(I) dimer)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

• Anhydrous n-hexane (or other suitable alkane solvent)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add 3-methyl-4-(trifluoromethyl)pyridine (1.0 mmol, 1.0 equiv), bis(pinacolato)diboron (1.2 mmol, 1.2 equiv), [Ir(cod)OMe]2 (0.015 mmol, 1.5 mol%), and 4,4'-di-tert-butyl-2,2'-bipyridine (0.03 mmol, 3.0 mol%) to a Schlenk flask or reaction vial.

• Solvent Addition: Add anhydrous n-hexane (2.0 mL) to the reaction vessel.

• Reaction Conditions: Seal the vessel and heat the reaction mixture to 80 °C with vigorous stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by GC-MS or TLC analysis of aliquots taken from the reaction mixture.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 3-methyl-4-(trifluoromethyl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.

Causality Behind Experimental Choices:

• Catalyst System: The combination of [Ir(cod)OMe]2 and dtbpy is a well-established and highly efficient catalyst for the C-H borylation of heteroarenes.[2] The bulky di-tert-butyl groups on the bipyridine ligand are crucial for directing the regioselectivity based on sterics.

• Solvent: Anhydrous alkane solvents like n-hexane are typically used to minimize side reactions and ensure good solubility of the reagents.

• Stoichiometry: A slight excess of B2pin2 is used to ensure complete conversion of the starting material.

• Temperature: 80 °C is a common reaction temperature that provides a good balance between reaction rate and catalyst stability.

Data Presentation

Catalyst System	Ligand	Solvent	Temp (°C)	Predicted Major Product	Predicted Yield (%)
[Ir(cod)OMe]2	dtbpy	n-Hexane	80	C-6 Borylation	70-85
[Ir(cod)Cl]2	dtbpy	Cyclooctane	100	C-6 Borylation	65-80

Palladium-Catalyzed C-H Arylation: Forging New Carbon-Carbon Bonds

Palladium-catalyzed C-H arylation is a powerful method for the direct formation of C-C bonds between a pyridine ring and an aryl partner. The regioselectivity of this reaction is often more complex than borylation and can be influenced by a combination of steric and electronic factors, as well as the specific palladium catalyst and ligands employed.

Predicted Regioselectivity

For 3-methyl-4-(trifluoromethyl)pyridine, the outcome of palladium-catalyzed C-H arylation is less straightforward to predict than iridium-catalyzed borylation.

• C-2 Arylation: The C-2 position is electronically activated, but sterically hindered by the C-3 methyl group. Some palladium catalytic systems are known to overcome moderate steric hindrance.

• C-6 Arylation: The C-6 position is also electronically activated and is the least sterically hindered C-H bond, making it a likely candidate for arylation.

• C-5 Arylation: The C-5 position is generally considered the least reactive due to its proximity to the electron-withdrawing trifluoromethyl group and the lack of electronic activation from the nitrogen atom.

The choice of reaction conditions, particularly the ligand and the arylating agent, will likely determine the major regioisomer. For a general protocol, targeting the electronically activated and sterically accessible C-6 position is a logical starting point.

Experimental Protocol: Palladium-Catalyzed C-6 Arylation

Reaction Scheme:

Materials:

• 3-Methyl-4-(trifluoromethyl)pyridine

• Aryl bromide or iodide (e.g., 4-bromotoluene)

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3) or other suitable phosphine ligand

• Potassium carbonate (K2CO3) or another suitable base

• Anhydrous N,N-dimethylformamide (DMF) or other polar aprotic solvent

• Schlenk tube or oven-dried sealed tube with a magnetic stir bar

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add 3-methyl-4-(trifluoromethyl)pyridine (1.0 mmol, 1.0 equiv), the aryl halide (1.2 mmol, 1.2 equiv), Pd(OAc)2 (0.05 mmol, 5 mol%), PPh3 (0.1 mmol, 10 mol%), and K2CO3 (2.0 mmol, 2.0 equiv) to a Schlenk tube.

• Solvent Addition: Add anhydrous DMF (3.0 mL) to the reaction vessel.

• Reaction Conditions: Seal the tube and heat the reaction mixture to 120 °C with vigorous stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by GC-MS or LC-MS analysis of aliquots.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with water and extract with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the desired 6-aryl-3-methyl-4-(trifluoromethyl)pyridine.

Causality Behind Experimental Choices:

• Catalyst System: Pd(OAc)2 is a common and effective palladium precursor for C-H activation. Phosphine ligands like PPh3 are often required to stabilize the palladium catalyst and promote the catalytic cycle.

• Base: A base such as K2CO3 is necessary to facilitate the C-H activation step, which typically proceeds via a concerted metalation-deprotonation mechanism.

• Solvent: Polar aprotic solvents like DMF are generally effective for palladium-catalyzed C-H arylation reactions.

• Temperature: Higher temperatures (100-140 °C) are often required to overcome the activation barrier for C-H bond cleavage.

Data Presentation

Catalyst	Ligand	Base	Solvent	Temp (°C)	Predicted Major Product
Pd(OAc)2	PPh3	K2CO3	DMF	120	C-6 Arylation
Pd(OAc)2	PCy3	K2CO3	Toluene	110	C-6 Arylation
[Ru(p-cymene)Cl2]2	-	K2CO3	DMA	130	C-6 Arylation

Visualization of Key Processes

Catalytic Cycle for Iridium-Catalyzed C-H Borylation

Caption: Proposed catalytic cycle for Ir-catalyzed C-H borylation.

Experimental Workflow for Palladium-Catalyzed C-H Arylation

Caption: General workflow for Pd-catalyzed C-H arylation.

Conclusion and Future Outlook

The C-H functionalization of 3-methyl-4-(trifluoromethyl)pyridine offers a powerful and efficient route to novel and valuable pyridine derivatives. By carefully selecting the catalyst system and reaction conditions, it is possible to achieve high regioselectivity, primarily targeting the C-6 position. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this important building block. Future work in this area will likely focus on expanding the scope of compatible coupling partners, developing more sustainable and cost-effective catalytic systems, and exploring the functionalization of the methyl group's C-H bonds to further increase molecular complexity.

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• Davies, H. M. L., & Morton, D. (2016). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Chemistry – A European Journal, 22(39), 13868–13872. [Link]

• Nguyen, T.-T. (2026). Asymmetric C–H Functionalization and Synthesis of (−)-Dragocin D with Terrence-Thang Nguyen. YouTube. [Link]

• Mishra, R. K., & Suryaprakash, N. (2019). Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations. Molecules, 24(10), 2000. [Link]

• Zhou, J., & Zhang, X. (2025). The crystal structure of 4-(trifluoromethyl)pyridine-2-carboxylic acid, C7H4F3NO2. Zeitschrift für Kristallographie - New Crystal Structures, 240(5), 963-965. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Iridium-catalyzed C-H borylation of pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Iridium-catalyzed C–H borylation of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Iridium-catalyzed C-H borylation of substituted pyridines - American Chemical Society [acs.digitellinc.com]

Synthesis of novel bactericides from trifluoromethylpyridine amides

An In-Depth Technical Guide to the Synthesis and Evaluation of Novel Trifluoromethylpyridine Amides as Bactericidal Agents

Authored by a Senior Application Scientist

Introduction: The Imperative for Novel Bactericides

The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to global health. Pathogenic bacteria are evolving mechanisms to evade the effects of existing antibiotics, leading to a critical need for new therapeutic agents with novel mechanisms of action. The pyridine carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] When functionalized with a trifluoromethyl (CF₃) group, the resulting molecules often exhibit enhanced metabolic stability, lipophilicity, and binding affinity.[2] This guide provides a detailed framework for the rational design, synthesis, and bacteriological evaluation of novel trifluoromethylpyridine amides, a promising class of compounds in the fight against resistant bacteria.

Rationale and Design Principles

The design of this bactericide class is rooted in established medicinal chemistry principles.

• The Trifluoromethylpyridine Core: This fluorinated heterocycle is a cornerstone of modern agrochemicals and pharmaceuticals.[3] The CF₃ group is a potent electron-withdrawing group and a bioisostere for other chemical moieties. Its inclusion can drastically alter the electronic properties, pKa, and conformational preferences of the molecule, often leading to improved biological activity and pharmacokinetic profiles.[2]

• The Amide Linker: The amide bond is a stable, synthetically accessible linker that provides a key hydrogen bond donor and acceptor, facilitating interactions with biological targets.

• The Amine Substituent (R-group): The diversity of the molecule is introduced via the amine component. By systematically varying the properties of the R-group (e.g., size, lipophilicity, electronic character), a library of compounds can be generated to probe the structure-activity relationship (SAR) and optimize for potency and selectivity against target pathogens.[4] SAR studies have shown that increasing lipophilicity, often through the addition of halogen or alkyl substituents on this part of the molecule, can lead to increased antibacterial activity.[4]

Some pyridine carboxamide derivatives have been identified as prodrugs that require activation by bacterial enzymes to exert their effect, representing a novel mechanism of action that can be effective against drug-resistant strains.[5][6]

Synthetic Workflow and Strategy

The most direct and versatile approach to synthesizing a library of trifluoromethylpyridine amides is through the coupling of a trifluoromethyl-substituted pyridine carboxylic acid with a diverse panel of primary or secondary amines. This strategy allows for late-stage diversification, enabling the rapid generation of analogues for SAR studies.

The general synthetic pathway involves two key stages:

• Activation of the Carboxylic Acid: The carboxylic acid is converted into a more reactive species, such as an acyl chloride or an activated ester, to facilitate nucleophilic attack by the amine.

• Amide Bond Formation: The activated acid is reacted with the chosen amine to form the final amide product.

Caption: General Synthetic Workflow for Trifluoromethylpyridine Amides.

Detailed Experimental Protocols

Protocol 4.1: Synthesis of N-benzyl-2-(trifluoromethyl)nicotinamide

This protocol details the synthesis of a representative compound from 2-(trifluoromethyl)nicotinic acid, a readily available starting material.[7][8] The conversion to an acyl chloride followed by reaction with benzylamine is a robust and scalable method.

Materials and Reagents:

• 2-(Trifluoromethyl)nicotinic acid

• Thionyl chloride (SOCl₂)

• Benzylamine

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks, reflux condenser, magnetic stirrer, dropping funnel

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• Acyl Chloride Formation (Intermediate):

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 2-(trifluoromethyl)nicotinic acid (1.91 g, 10 mmol) in thionyl chloride (10 mL).

  • Heat the mixture to reflux (approx. 80 °C) and stir for 2 hours. The solid will gradually dissolve.

  • Causality Note: Thionyl chloride serves as both the reagent and solvent, converting the carboxylic acid to the highly reactive acyl chloride. Refluxing ensures the reaction goes to completion.

  • After 2 hours, allow the mixture to cool to room temperature. Carefully remove the excess thionyl chloride under reduced pressure (using a rotary evaporator with a base trap) to yield the crude 2-(trifluoromethyl)nicotinoyl chloride as an oil. This intermediate is moisture-sensitive and is typically used immediately without further purification.

• Amide Coupling:

  • Dissolve the crude acyl chloride in anhydrous dichloromethane (30 mL) in a clean flask under a nitrogen atmosphere and cool the solution to 0 °C in an ice bath.

  • In a separate flask, prepare a solution of benzylamine (1.07 g, 10 mmol) and triethylamine (1.52 g, 15 mmol) in anhydrous DCM (20 mL).

  • Causality Note: Triethylamine is a non-nucleophilic base used to scavenge the HCl gas generated during the reaction, driving the equilibrium towards product formation and preventing the protonation of the benzylamine nucleophile.

  • Add the benzylamine/TEA solution dropwise to the cold acyl chloride solution over 15-20 minutes with vigorous stirring.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

  • Causality Note: The acid wash removes excess triethylamine, while the bicarbonate wash removes any unreacted starting acid and residual HCl.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 10% to 40%) to afford the pure N-benzyl-2-(trifluoromethyl)nicotinamide.

• Characterization:

  • Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Protocol 4.2: Antibacterial Activity Screening (MIC Determination)

The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of a novel compound.[9][10] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[10]

Materials and Reagents:

• Synthesized test compounds

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Sterile 96-well microtiter plates

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 0.5 McFarland turbidity standard

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Bacterial Inoculum:

  • Aseptically pick 3-5 colonies of the test bacterium from a fresh agar plate.

  • Inoculate the colonies into a tube containing sterile MHB.

  • Incubate the broth culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[9]

  • Dilute this bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[9]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each test compound in DMSO (e.g., 10 mg/mL).

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in MHB to achieve the desired concentration range (e.g., 128 µg/mL down to 0.25 µg/mL).

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control well (bacteria in MHB with no compound) and a negative control well (MHB only).

  • Seal the plate and incubate at 37°C for 16-20 hours.

• Data Analysis:

  • After incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[11]

  • Alternatively, the optical density (OD) at 600 nm can be measured using a microplate reader.

Data Presentation and Structure-Activity Relationship (SAR)

Systematic variation of the R-group on the amide nitrogen is crucial for developing a robust SAR. The data should be summarized in a clear, tabular format to facilitate analysis.

Caption: Key structural components for SAR analysis.

Table 1: Hypothetical Antibacterial Activity of N-substituted-2-(trifluoromethyl)nicotinamide Analogs

Compound ID	R-Group (Substituent)	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	LogP (Calculated)
EX-01	Benzyl	16	64	3.1
EX-02	4-Chlorobenzyl	4	16	3.8
EX-03	4-Methylbenzyl	8	32	3.5
EX-04	4-Methoxybenzyl	32	>128	2.9
EX-05	Cyclohexyl	8	64	3.4

Interpretation: The hypothetical data in Table 1 suggests a trend where increased lipophilicity (e.g., the 4-chloro substituent in EX-02 ) correlates with improved activity against the Gram-positive S. aureus.[4] The electron-donating methoxy group (EX-04 ) appears detrimental to activity. Such analyses guide the next round of synthesis for lead optimization.

Conclusion and Future Directions

This guide provides a comprehensive and actionable framework for the synthesis and evaluation of novel trifluoromethylpyridine amides as potential bactericides. The synthetic protocols are robust and amenable to library generation, while the screening methods are based on industry-standard assays. By systematically exploring the structure-activity relationships, researchers can optimize these promising scaffolds to develop next-generation antibacterial agents that are urgently needed to combat the global threat of antimicrobial resistance. Future work should focus on elucidating the precise mechanism of action, evaluating lead compounds for in vivo efficacy and toxicity, and exploring novel substitutions on the pyridine ring itself.

References

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC. (n.d.). National Center for Biotechnology Information.
• In Vitro Assay Protocols for Novel Antimicrobial Compounds. (n.d.). BenchChem.
• (PDF) Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations. (2023, July 21). ResearchGate.
• Evaluation of novel compounds as anti-bacterial or anti-virulence agents. (n.d.). Frontiers.
• Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties - PMC. (2020, September 28). National Center for Biotechnology Information.
• Screening Antibacterial Activity: A Crucial Step in Drug Discovery. (n.d.). Technology Networks.
• Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties. (n.d.). RSC Publishing.
• Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors. (2008, May 1). PubMed.
• The Diverse Biological Activities of 2-Pyridinecarboxamide and its Analogues: An In-depth Technical Guide. (n.d.). BenchChem.
• Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC. (n.d.). National Center for Biotechnology Information.
• Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. (2024, February 7). PubMed.
• Novel amide derivatives containing a pyridine moiety: design, synthesis as potential fungicides | Request PDF. (2025, August 7). ResearchGate.
• Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors. (n.d.). Semantic Scholar.
• Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. (2024, January 9). ASM Journals.
• Efficient Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives from Simple Fluorinated Precursors | Request PDF. (2025, August 10). ResearchGate.
• The introduction of fluorine atoms or trifluoromethyl groups in short cationic peptides enhances their antimicrobial activity. (2006, October 15). PubMed.

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• 2. The introduction of fluorine atoms or trifluoromethyl groups in short cationic peptides enhances their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Frontiers | Evaluation of novel compounds as anti-bacterial or anti-virulence agents [frontiersin.org]
• 11. mjpms.in [mjpms.in]

Experimental procedure for Sonogashira coupling with trifluoromethylpyridines

Application Note: Advanced Sonogashira Cross-Coupling Strategies for Trifluoromethylpyridines

1. Strategic Overview & Mechanistic Causality The incorporation of a trifluoromethyl (-CF3) group into pyridine scaffolds is a privileged strategy in medicinal chemistry, profoundly enhancing metabolic stability, lipophilicity, and target binding affinity[1]. However, functionalizing these scaffolds via Sonogashira cross-coupling presents unique mechanistic challenges.

The -CF3 group is strongly electron-withdrawing. While this electronic deficiency accelerates the initial oxidative addition of the palladium catalyst into the carbon-halogen bond, it can destabilize the resulting Pd(II) intermediate[2]. If the subsequent transmetalation step is not kinetically optimized, the intermediate is prone to side reactions such as hydrodehalogenation or catalyst degradation[3]. Furthermore, in polyhalogenated substrates like 2,5-dibromo-3-(trifluoromethyl)pyridine, achieving regioselectivity requires precise tuning of the catalyst-ligand microenvironment[4].

2. The Catalytic Cycle & The Glaser Homocoupling Challenge The standard Sonogashira reaction relies on a dual catalytic system: a Palladium cycle for cross-coupling and a Copper cycle for generating the reactive copper acetylide[5]. For highly electrophilic trifluoromethylpyridines, the presence of copper in an aerobic environment often accelerates the undesired Glaser homocoupling (the oxidative dimerization of the terminal alkyne)[6]. Understanding this causality dictates our experimental design: we must either strictly exclude oxygen in the Cu-catalyzed system or eliminate copper entirely.

Catalytic cycle of the Sonogashira coupling highlighting the intersection of Pd and Cu cycles.

3. Self-Validating Experimental Protocols A robust protocol is a self-validating system. The methodologies below are designed with In-Process Controls (IPCs)—specific visual and analytical cues that confirm mechanistic progression at each step.

Self-validating experimental workflow for Sonogashira coupling with in-process controls.

Protocol A: Standard Palladium/Copper-Catalyzed Coupling

Target Substrates: Monohalogenated trifluoromethylpyridines (e.g., 2-Bromo-6-(trifluoromethyl)pyridine or 5-ethynyl-2-(trifluoromethyl)pyridine coupling partners)[2][7]. Causality: Copper iodide is used to rapidly form the copper acetylide, driving transmetalation. Because Cu(I) is highly sensitive to oxygen (leading to Glaser coupling), rigorous degassing is the critical success factor.

Step-by-Step Procedure:

• System Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the halotrifluoromethylpyridine (1.0 mmol), Pd(PPh3)2Cl2 (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%)[6][7].

• Atmospheric Control (IPC 1): Evacuate the flask under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times. Validation: The powder mixture should remain a stable yellow/pale orange. Darkening at this stage indicates oxygen ingress and premature Pd oxidation.

• Solvent & Base Addition: Inject anhydrous, degassed THF (5 mL) and degassed triethylamine (3.0 mmol) via syringe[6].

• Alkyne Addition: Slowly add the terminal alkyne (1.1 mmol) dropwise[7].

• Reaction Initiation (IPC 2): Heat the mixture to 60–80 °C. Validation: Within 15–30 minutes, a dense white or off-white precipitate (triethylammonium bromide/iodide) will form. This salt precipitation is the thermodynamic driving force of the reaction and visually confirms that catalytic turnover is actively occurring[6].

• Analytical Monitoring (IPC 3): Monitor via TLC or LC-MS. The strong UV absorbance of the CF3-pyridine moiety allows for clear UV-directed tracking.

• Quench & Workup: Cool to room temperature. Dilute with ethyl acetate and wash with saturated aqueous NH4Cl. Validation: The aqueous layer will turn blue, confirming the successful sequestration of copper ions. Dry the organic layer over Na2SO4, concentrate, and purify via flash chromatography[6].

Protocol B: Copper-Free Sonogashira Coupling

Target Substrates: Polyhalogenated substrates (e.g., 2,5-Dibromo-3-(trifluoromethyl)pyridine) or highly electron-deficient systems prone to homocoupling[4][6]. Causality: By eliminating copper, the Glaser homocoupling pathway is completely shut down. However, direct transmetalation from the alkyne to Pd(II) is kinetically slower. This necessitates a highly active, electron-rich ligand (like SPhos) to stabilize the Pd intermediate and a stronger inorganic base to deprotonate the alkyne[6].

Step-by-Step Procedure:

• System Preparation: To a dried Schlenk flask, add 2,5-dibromo-3-(trifluoromethyl)pyridine (1.0 mmol), Pd(OAc)2 (0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%)[6].

• Atmospheric Control: Evacuate and backfill with Argon three times.

• Solvent & Base Addition: Add degassed 1,4-dioxane (5 mL) and anhydrous Cs2CO3 (2.0 mmol)[6]. Causality: Cs2CO3 provides the necessary basicity to deprotonate the terminal alkyne without coordinating to and poisoning the Pd center.

• Alkyne Addition & Reaction: Add the terminal alkyne (1.1 mmol) and heat to 80–100 °C[6].

• Reaction Monitoring (IPC 1): The mixture will be heterogeneous. Validation: Monitor the color. A stable yellow/amber indicates an active catalytic cycle. A rapid shift to opaque black indicates "Pd black" formation (catalyst degradation). If Pd black forms before starting material consumption, the ligand-to-palladium ratio must be increased.

• Workup: Cool to room temperature, filter through a pad of Celite to remove the inorganic salts, concentrate, and purify[6]. Note that the polarity of CF3-compounds can be deceptive during chromatography; a systematic screen of hexane/ethyl acetate gradients is recommended[3].

4. Quantitative Data & Optimization Matrices

Table 1: Catalyst and Ligand Selection Matrix

Catalyst System	Co-Catalyst	Base / Solvent	Optimal Substrate Profile	Mechanistic Advantage
Pd(PPh3)2Cl2	CuI (4 mol%)	Et3N / THF	Monohalo-CF3-pyridines	Rapid transmetalation via Cu-acetylide intermediate[7].
Pd(OAc)2 + SPhos	None	Cs2CO3 / Dioxane	Polyhalo-CF3-pyridines	Eliminates Cu-mediated Glaser homocoupling[6].

| Pd(PPh3)4 | CuI (1 mol%) | K2CO3 / DMF | Sterically hindered alkynes | Highly active Pd(0) source, robust for tough couplings[4]. |

Table 2: Troubleshooting & Causality Matrix

Analytical Observation	Mechanistic Causality	Corrective Action
High Glaser Homocoupling	O2 ingress oxidizes Cu(I) acetylide, forcing dimerization[6].	Switch to Protocol B (Cu-free) or employ strict freeze-pump-thaw degassing[6].
Premature Pd Black Formation	Poor stabilization of Pd(0) leading to nanoparticle aggregation.	Increase bulky phosphine ligand loading (e.g., SPhos) or lower reaction temperature.
Hydrodehalogenation	Formation of a Pd-hydride species competing with transmetalation[3].	Ensure strictly anhydrous conditions; screen alternative non-nucleophilic bases[3].

| Poor Regioselectivity | CF3 group activates multiple halogen sites similarly[3][4]. | Lower reaction temperature to 40°C to exploit subtle kinetic differences between C-Br bonds. |

5. References

• Application Notes and Protocols for Sonogashira Coupling of 2,5-Dibromo-3-(trifluoromethyl)pyridine. Benchchem. 4

• Technical Support Center: Synthesis of Polysubstituted Pyridines from 2,5-Dibromo-3. Benchchem. 3

• Mastering Cross-Coupling Reactions with 2-Bromo-6-(trifluoromethyl)pyridine: A Synthetic Chemist's Toolkit. NINGBO INNO PHARMCHEM CO.,LTD. 2

• Troubleshooting homocoupling in Sonogashira reactions of 2,5-Dibromo-3-(trifluoromethyl)pyridine. Benchchem. 6

• Synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines – sequential versus multicomponent reaction approach. Beilstein Journals. 1

• Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. MDPI. 7

• Sonogashira coupling. Wikidoc. 5

• Sonogashira Coupling Reaction with Diminished Homocoupling. National Taiwan University.

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• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Trifluoromethylation of Pyridine Rings

Welcome to the technical support center for the trifluoromethylation of pyridine rings. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this critical transformation. The introduction of a trifluoromethyl (CF₃) group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of pyridine-containing compounds, making it a vital tool in medicinal and agrochemical research.[1][2]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments. Our goal is to not only provide solutions but also to explain the underlying chemical principles to empower you to optimize your reaction conditions effectively.

Section 1: Frequently Asked Questions (FAQs)

Here, we address common questions about the trifluoromethylation of pyridine rings, providing concise answers and links to more detailed explanations.

1. What are the most common methods for trifluoromethylating pyridine rings?

There are three primary strategies for the trifluoromethylation of pyridine rings, categorized by the nature of the trifluoromethylating agent:

• Radical Trifluoromethylation: This is one of the most common and versatile methods. It typically involves the generation of a trifluoromethyl radical (•CF₃) which then adds to the pyridine ring. Reagents like Togni's reagents, Umemoto's reagents, and Langlois' reagent (sodium trifluoromethanesulfinate, CF₃SO₂Na) are frequently used to generate •CF₃ under thermal, photochemical, or redox conditions.[1][3][4] This approach is often favored for its operational simplicity and functional group tolerance.[4][5]

• Nucleophilic Trifluoromethylation: This method utilizes a nucleophilic trifluoromethyl source, such as trifluoromethyltrimethylsilane (TMSCF₃, Ruppert-Prakash reagent), which delivers a trifluoromethyl anion ("CF₃⁻") equivalent. Due to the electron-deficient nature of the pyridine ring, it is susceptible to nucleophilic attack, particularly at the C2 and C4 positions.[6][7] Activation of the pyridine ring, for instance by forming an N-oxide or a pyridinium salt, can enhance its reactivity towards nucleophiles.[8][9]

• Electrophilic Trifluoromethylation: This approach employs an electrophilic trifluoromethylating agent that delivers a "CF₃⁺" equivalent. Reagents like Togni's and Umemoto's reagents can also act as electrophilic sources under certain conditions.[10][11] This method is particularly effective for electron-rich pyridine derivatives.

2. How do I choose the right trifluoromethylating reagent for my substrate?

The choice of reagent is critical and depends on the electronic properties of your pyridine substrate and the desired regioselectivity.

• For electron-deficient pyridines: Radical methods are often a good starting point. The electrophilic trifluoromethyl radical readily attacks the electron-poor ring.[4] Nucleophilic trifluoromethylation can also be effective, especially with prior activation of the pyridine nitrogen.[8][9]

• For electron-rich pyridines (e.g., pyridones): Photoredox catalysis using reagents like Langlois' reagent or triflyl chloride can be highly effective.[3][12][13][14] These methods often proceed under mild conditions. Electrophilic trifluoromethylation is also a viable strategy for these substrates.

• For achieving specific regioselectivity: The choice of method is paramount. Radical reactions on unsubstituted pyridine can lead to a mixture of isomers.[6] However, methods have been developed to achieve high regioselectivity. For instance, C3-selective trifluoromethylation can be achieved through nucleophilic activation via hydrosilylation followed by electrophilic trifluoromethylation.[6][7][15][16]

3. What is the role of a photocatalyst in some trifluoromethylation reactions?

In photoredox-catalyzed trifluoromethylations, a photocatalyst, such as a ruthenium or iridium complex, absorbs visible light and becomes excited.[17] This excited state can then engage in single-electron transfer (SET) with a trifluoromethyl source (e.g., triflyl chloride or Togni reagent) to generate the trifluoromethyl radical.[17][18] This allows the reaction to proceed under mild conditions (room temperature and visible light), offering a high degree of functional group tolerance.[17] Interestingly, some light-mediated trifluoromethylations of pyridones using Langlois' reagent have been shown to proceed without any photocatalyst.[3][12][13][14]

Section 2: Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems encountered during the trifluoromethylation of pyridine rings.

Issue 1: Low or No Product Yield

Low or no yield is a frequent issue. The following decision tree and detailed explanations will help you diagnose and solve the problem.

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check_substrate -> substrate_issue; substrate_issue -> substrate_solution [label="Yes"]; substrate_issue -> check_mechanism [label="No"];

check_mechanism -> mechanism_issue; mechanism_issue -> mechanism_solution [label="Yes"]; }

Caption: Troubleshooting workflow for low or no product yield.

Detailed Causality and Solutions:

• Reagent Quality and Stoichiometry:

  • Cause: Many trifluoromethylating reagents are sensitive to moisture and air. For instance, Langlois' reagent (CF₃SO₂Na) is a solid that should be handled with care.[4] The stoichiometry of reagents, including oxidants or reductants in radical reactions, is also crucial.

  • Solution: Use freshly purchased or properly stored reagents. Ensure accurate weighing and dispensing of all components. It may be necessary to re-optimize the equivalents of the trifluoromethylating agent and any additives.

• Reaction Conditions:

  • Cause: The optimal temperature and reaction time can vary significantly depending on the method. For example, some radical reactions require elevated temperatures to initiate radical formation, while photoredox reactions proceed at room temperature.[17] An inert atmosphere (e.g., nitrogen or argon) is often necessary to prevent quenching of radical intermediates by oxygen, although some light-promoted reactions have shown a dependence on oxygen.[3][14]

  • Solution: Systematically screen a range of temperatures. Monitor the reaction progress by TLC or GC/MS to determine the optimal reaction time and to check for substrate decomposition. If using a radical reaction, ensure the system is properly degassed and maintained under an inert atmosphere unless otherwise specified in the protocol.

• Substrate Reactivity:

  • Cause: The electronic properties of the pyridine ring and the presence of certain functional groups can significantly impact reactivity. Highly electron-deficient pyridines may be poor substrates for electrophilic trifluoromethylation, while electron-rich pyridines may be unsuitable for nucleophilic attack without prior activation. Some functional groups may be incompatible with the reaction conditions (e.g., acidic protons in the presence of a strong base).

  • Solution: If your pyridine is highly electron-deficient, consider a radical or nucleophilic approach. For electron-rich systems, a photoredox or electrophilic method may be more suitable.[3] It may be necessary to protect incompatible functional groups before attempting the trifluoromethylation.

Issue 2: Poor Regioselectivity

Obtaining a mixture of isomers is a common challenge in the C-H functionalization of pyridines.

Table 1: Factors Influencing Regioselectivity and Recommended Strategies

Factor	Influence on Regioselectivity	Recommended Strategy
Reaction Mechanism	Radical trifluoromethylation of unsubstituted pyridine often yields a mixture of 2-, 3-, and 4-substituted products due to the high reactivity of the trifluoromethyl radical.[6] Nucleophilic attack generally favors the C2 and C4 positions.[6][7]	For C3 selectivity, consider methods involving nucleophilic activation of the pyridine ring followed by electrophilic trifluoromethylation.[6][7][15][16] For C2 or C4 selectivity, explore nucleophilic trifluoromethylation or methods involving activation of the nitrogen atom.[8][9]
Directing Groups	A directing group can be installed on the pyridine ring to guide the trifluoromethylation to a specific position, often ortho to the directing group.	While effective, this adds extra synthetic steps for installation and removal of the directing group.[6]
Solvent Effects	The choice of solvent can sometimes influence the regioselectivity of the reaction. Preliminary studies have shown that solvent choice can fine-tune the regioselectivity of C-H trifluoromethylation.[4][5] For example, a reversal of selectivity has been observed in some cases by switching from an aqueous system to a non-polar organic solvent.[4]	Screen a variety of solvents with different polarities and coordinating abilities.
Steric Hindrance	Bulky substituents on the pyridine ring can sterically hinder attack at adjacent positions, thereby favoring substitution at more accessible sites.	Consider the steric environment of your substrate when predicting the likely site of trifluoromethylation.

graph regioselectivity_logic { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=12, margin="0.2,0.1"]; edge [fontname="Helvetica", fontsize=10];

// Nodes start [label="Poor Regioselectivity", fillcolor="#EA4335", fontcolor="#FFFFFF"]; desired_position [label="Desired Position?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; c2_c4 [label="C2 or C4", fillcolor="#4285F4", fontcolor="#FFFFFF"]; c3 [label="C3", fillcolor="#4285F4", fontcolor="#FFFFFF"]; c2_c4_method [label="Strategy:\n- Nucleophilic Trifluoromethylation\n- N-Activation (e.g., N-oxide, Pyridinium salt)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; c3_method [label="Strategy:\n- Nucleophilic Activation (Hydrosilylation) + Electrophilic CF3+\n- Directing Group Approach", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> desired_position; desired_position -> c2_c4 [label="C2/C4"]; desired_position -> c3 [label="C3"]; c2_c4 -> c2_c4_method; c3 -> c3_method; }

Caption: Decision-making for improving regioselectivity.

Section 3: Experimental Protocols

Here, we provide representative, step-by-step protocols for common trifluoromethylation methods. Note: These are general procedures and may require optimization for your specific substrate.

Protocol 1: Radical Trifluoromethylation using Togni's Reagent

This protocol is adapted from literature procedures for the trifluoromethylation of heterocycles.[19][20]

• Reaction Setup: To an oven-dried reaction vessel, add the pyridine substrate (1.0 equiv.), Togni's reagent (1.2-2.0 equiv.), and a suitable solvent (e.g., DMF, DCE).

• Degassing: If the reaction is sensitive to oxygen, degas the mixture by bubbling with an inert gas (N₂ or Ar) for 15-20 minutes.

• Initiation:

  • Thermal: Heat the reaction mixture to the desired temperature (e.g., 60-100 °C) and stir for the required time.

  • Photochemical: If using a photocatalyst, add the catalyst (e.g., Ru(bpy)₃Cl₂), and irradiate with a light source (e.g., blue LEDs) at room temperature.

• Monitoring: Monitor the reaction progress by TLC or GC/MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Light-Promoted Trifluoromethylation of Pyridones using Langlois' Reagent

This protocol is based on a photocatalyst-free method.[3][12][13][14]

• Reaction Setup: In a vial, combine the pyridone substrate (1.0 equiv.), Langlois' reagent (sodium trifluoromethylsulfinate, 2.0 equiv.), and DMSO as the solvent.

• Irradiation: Place the vial in front of a light source (e.g., 390 nm LEDs) and stir at room temperature for 24 hours. The reaction is typically run under an ambient atmosphere.

• Monitoring: Monitor the reaction by TLC or LC/MS.

• Workup: Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash chromatography.

Table 2: Comparison of Trifluoromethylation Reagents

Reagent	Type	Common Activation Method	Advantages	Disadvantages
Togni's Reagents	Electrophilic / Radical Source	Thermal, Photoredox, Lewis/Brønsted Acid	Bench-stable, versatile, wide functional group tolerance.[19][21]	Relatively expensive.
Umemoto's Reagents	Electrophilic / Radical Source	Thermal, Photoredox	Powerful electrophilic trifluoromethylating agents.[11][22]	Can be highly reactive, may require careful handling.
Langlois' Reagent (CF₃SO₂Na)	Radical Source	Oxidative (e.g., with an oxidant like K₂S₂O₈), Photochemical	Inexpensive, bench-stable solid.[3][4]	May require an oxidant or light source for radical generation.
Trifluoroacetic Acid (TFA) / Anhydride (TFAA)	Radical Source	Photochemical, Electrochemical	Inexpensive and readily available bulk chemical.[8][9][23]	Can require harsh conditions or specific activators for decarboxylation.
Ruppert-Prakash Reagent (TMSCF₃)	Nucleophilic	Fluoride source (e.g., TBAF)	Effective for nucleophilic trifluoromethylation.	Moisture sensitive, requires stoichiometric fluoride initiator.

References

• Kuninobu, Y., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters. [Link]

• Gustafson, J. L., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. Organic Letters. [Link]

• Gustafson, J. L., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. ResearchGate. [Link]

• Yang, X., et al. (2020). Regioselective Direct C-H Trifluoromethylation of Pyridine. Organic Letters. [Link]

• Gustafson, J. L., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. ACS Publications. [Link]

• Gustafson, J. L., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. ACS Publications. [Link]

• Kuninobu, Y., et al. (2022). 3-Position-Selective C-H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ResearchGate. [Link]

• Stephenson, C. R. J., et al. (2016). Photochemical Perfluoroalkylation with Pyridine N-Oxides: Mechanistic Insights and Performance on a Kilogram Scale. PubMed Central. [Link]

• Yang, X., et al. (2020). Regioselective Direct C–H Trifluoromethylation of Pyridine. ResearchGate. [Link]

• Kuninobu, Y., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. [Link]

• Al-Zoubi, R. M. (2014). An ab initio and DFT study of trifluoromethylation using Umemoto's reagent. Royal Society of Chemistry. [Link]

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. PNAS. [Link]

• Le, C., et al. (2022). Optimization of the trifluoromethylation of (hetero)arenes using trifluoroacetates. ResearchGate. [Link]

• Li, X., et al. (2020). NHC-Catalyzed Radical Trifluoromethylation Enabled by Togni Reagent. Organic Letters. [Link]

• Chen, P., et al. (2023). A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. MDPI. [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Macmillan Group - Princeton University. [Link]

• Barata-Vallejo, S., & Postigo, A. (2023). Radical trifluoromethylation using the Umemoto's reagents and Togni's reagent. ResearchGate. [Link]

• Akita, M. (2018). Photoredox Catalysis in Fluorination and Trifluoromethylation Reactions. ResearchGate. [Link]

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. PubMed. [Link]

• Zhu, M., et al. (2016). Regioselective 2,2,2-Trifluoroethylation of Imidazopyridines by Visible Light Photoredox Catalysis. The Journal of Organic Chemistry. [Link]

• Feng, P., et al. (2015). Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. Chemical Science. [Link]

• Dilman, A. D., & Levin, V. V. (2021). Advances in the Development of Trifluoromethoxylation Reagents. MDPI. [Link]

• Sodeoka, M., et al. (2021). Development of Methods and Reagents for the Trifluoromethylchalcogenation of Organic Compounds. Freie Universität Berlin. [Link]

• Kuninobu, Y., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ACS Publications. [Link]

• Wang, F., et al. (2020). Electrochemical Trifluoromethoxylation of (Hetero)aromatics with a Trifluoromethyl Source and Oxygen. ResearchGate. [Link]

• Li, X., et al. (2020). NHC-Catalyzed Radical Trifluoromethylation Enabled by Togni Reagent. ResearchGate. [Link]

• Chen, J., et al. (2017). Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination. PubMed Central. [Link]

• Jeschke, P. (2018). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. [Link]

• Ambler, B. R., et al. (2021). Rapid Biomolecular Trifluoromethylation Using Cationic Aromatic Sulfonate Esters as Visible Light-Triggered Radical Photocages. PubMed Central. [Link]

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• 3. A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. Photochemical Perfluoroalkylation with Pyridine N-Oxides: Mechanistic Insights and Performance on a Kilogram Scale - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Regioselective Synthesis of Trifluoromethylpyridines (TFMPs)

Welcome to the technical support center for the regioselective synthesis of trifluoromethylpyridines (TFMPs). This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of introducing the trifluoromethyl group onto a pyridine ring with positional control. The trifluoromethyl group is a critical pharmacophore, and its precise placement is often paramount to achieving desired biological activity, metabolic stability, and pharmacokinetic properties.[1][2]

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered in the laboratory. The information is structured to provide not just solutions, but also the underlying mechanistic reasoning to empower you to make informed decisions in your synthetic endeavors.

Part 1: Troubleshooting Guide - Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis of TFMPs. Each issue is presented in a question-and-answer format, providing potential causes and actionable solutions.

Poor Regioselectivity: "My reaction is producing a mixture of 2-, 3-, and 4-trifluoromethylated pyridine isomers. How can I improve the regioselectivity?"

Underlying Challenge: The direct trifluoromethylation of an unsubstituted pyridine ring often leads to a mixture of isomers due to the high reactivity of the trifluoromethyl radical and the inherent electronic properties of the pyridine ring.[3] Controlling the position of trifluoromethylation is a significant synthetic hurdle.

Troubleshooting Strategies:

• Strategy 1: Substrate Activation and Directing Groups:

  • N-Oxide Formation: The formation of a pyridine N-oxide can direct trifluoromethylation to the C2 and C6 positions. The N-oxide group alters the electronic distribution of the ring, making these positions more susceptible to radical attack.

  • Quaternary Ammonium Salts: An N-methylpyridine quaternary ammonium activation strategy has been shown to be highly efficient for regioselective direct C-H trifluoromethylation.[4][5]

  • Directing Groups: The introduction of a directing group at a specific position can force the trifluoromethylation to occur at an adjacent position. For example, a directing group at the 4-position of pyridine has been used to achieve C-H trifluoromethylation at the formal 3-position.[3]

• Strategy 2: Catalyst and Ligand Screening:

  • For transition metal-catalyzed reactions, the choice of catalyst and ligand is crucial for controlling regioselectivity. If you are using a copper-catalyzed reaction, for instance, systematically screen different copper sources (e.g., CuI, CuBr, Cu(OTf)₂) and a variety of ligands (e.g., phenanthroline, bipyridine derivatives) to optimize the reaction for the desired isomer.

• Strategy 3: Building Block Approach:

  • Instead of direct trifluoromethylation of the pre-formed pyridine ring, consider a convergent synthesis where the pyridine ring is constructed from a trifluoromethyl-containing precursor.[1][6] This approach offers excellent control over regioselectivity. Common building blocks include trifluoromethyl-α,β-ynones and trifluoromethylated diynes.[7][8]

Low Reaction Yield: "I've achieved the desired regioselectivity, but the yield of my target TFMP is consistently low. What factors should I investigate?"

Underlying Challenge: Low yields can stem from a variety of issues, including incomplete conversion, product decomposition, or competing side reactions. The electron-deficient nature of the pyridine ring and the often harsh conditions required for trifluoromethylation can contribute to these problems.[1]

Troubleshooting Strategies:

• Reaction Parameter Optimization:

  • Temperature: Pyridine rings, particularly those with electron-withdrawing groups, can be sensitive to high temperatures, leading to decomposition. Systematically screen a range of temperatures to find the optimal balance between reaction rate and product stability.

  • Solvent: The choice of solvent can significantly impact reaction efficiency. For cobalt-catalyzed [2+2+2] cycloadditions to form α-trifluoromethylated pyridines, for example, screening various solvents is a critical optimization step.[9]

  • Reaction Time: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, LC-MS) to determine the optimal reaction time. Prolonged reaction times can lead to the formation of byproducts.

• Reagent Quality and Stoichiometry:

  • Reagent Purity: Ensure the purity of your starting materials and reagents. Impurities can inhibit the catalyst or participate in side reactions.

  • Stoichiometry: Carefully optimize the stoichiometry of your reactants, catalyst, and any additives. For instance, in some cobalt-catalyzed cycloadditions, the amount of zinc and additive can be critical for achieving high yields.[9]

• Work-up and Purification:

  • Quenching: The quenching procedure should be carefully controlled to avoid product degradation. For example, quenching with ice-water should be done cautiously.

  • Purification Method: The choice of purification method (e.g., column chromatography, distillation) should be optimized to minimize product loss. Ensure the chosen method is suitable for the properties of your target TFMP.

Formation of Side Products: "I'm observing significant formation of undesired byproducts in my reaction. What are the likely side reactions and how can I minimize them?"

Underlying Challenge: Side reactions are a common issue in complex organic syntheses. In the context of TFMP synthesis, these can include over-trifluoromethylation, decomposition of starting materials or products, and reactions involving solvents or additives.

Troubleshooting Strategies:

• Identify the Side Products: Whenever possible, isolate and characterize the major side products using techniques like NMR, MS, and IR spectroscopy. Understanding the structure of the byproducts can provide valuable insights into the undesired reaction pathways.

• Common Side Reactions and Mitigation:

  • Ditrifluoromethylation: In some direct C-H trifluoromethylation reactions, the formation of both mono- and ditrifluoromethylated products can occur.[3] To minimize this, you can try reducing the stoichiometry of the trifluoromethylating agent or shortening the reaction time.

  • Decomposition: As mentioned earlier, pyridine rings can be susceptible to decomposition under harsh conditions. Employing milder reaction conditions is a key strategy to avoid this.

  • Side Reactions of Intermediates: In multi-step syntheses, intermediates can undergo unintended reactions. For example, in syntheses involving enamines, careful control of the reaction conditions is necessary to prevent unwanted side reactions of these reactive intermediates.[3][10]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the main synthetic strategies for preparing regiochemically pure TFMPs?

There are two primary approaches to ensure high regioselectivity in TFMP synthesis:

• Building Block Approach (Convergent Synthesis): This involves constructing the pyridine ring from precursors that already contain the trifluoromethyl group.[1][6] This method provides excellent control over the final substitution pattern. Examples include the cyclocondensation of trifluoromethyl-containing building blocks like ethyl 4,4,4-trifluoro-3-oxobutanoate or the cobalt-catalyzed [2+2+2] cycloaddition of trifluoromethylated diynes with nitriles.[6][8][9]

• Regioselective C-H Functionalization (Divergent Synthesis): This approach involves the direct introduction of a trifluoromethyl group onto a pre-existing pyridine ring at a specific position.[1] Achieving regioselectivity here relies on strategies such as:

  • Nucleophilic Activation: For example, hydrosilylation of the pyridine ring can lead to the formation of an enamine intermediate that undergoes regioselective electrophilic trifluoromethylation.[3][10]

  • Directing Groups: Attaching a directing group to the pyridine ring can guide the trifluoromethylation to a specific position.[3]

  • Catalyst Control: Utilizing specific transition metal catalysts and ligands can favor the formation of one regioisomer over others.

Q2: How does the electronic nature of substituents on the pyridine ring affect the regioselectivity of trifluoromethylation?

The electronic properties of substituents on the pyridine ring play a crucial role in directing the regioselectivity of trifluoromethylation.

• Electron-Donating Groups (EDGs): EDGs increase the electron density of the pyridine ring, making it more susceptible to electrophilic attack. In radical trifluoromethylation reactions, EDGs can influence the position of attack based on the stability of the resulting radical intermediate.

• Electron-Withdrawing Groups (EWGs): EWGs decrease the electron density of the pyridine ring, making it more resistant to electrophilic attack and more susceptible to nucleophilic attack. The position of trifluoromethylation will be influenced by the deactivating effect of the EWG on different ring positions.

Q3: What are the advantages of using modern trifluoromethylating reagents like Togni or Umemoto reagents?

Modern electrophilic trifluoromethylating reagents, such as Togni and Umemoto reagents, offer several advantages over traditional methods:[11]

• Milder Reaction Conditions: They often allow for trifluoromethylation to be carried out under milder conditions, which can improve the functional group tolerance and reduce the decomposition of sensitive substrates.

• Improved Safety: They are generally easier and safer to handle compared to gaseous trifluoromethyl sources.

• Broad Substrate Scope: These reagents have been shown to be effective for the trifluoromethylation of a wide range of substrates, including heterocycles like pyridine.[11]

Part 3: Experimental Protocols & Data

Protocol 1: General Procedure for N-Methylpyridine Quaternary Ammonium Activation for C-H Trifluoromethylation

This protocol is a generalized representation based on literature procedures for achieving regioselective trifluoromethylation.[4][5]

Step 1: Formation of the N-Methylpyridinium Iodide Salt

• To a solution of the substituted pyridine (1.0 eq) in a suitable solvent (e.g., acetonitrile), add methyl iodide (1.2 eq).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to obtain the N-methylpyridinium iodide salt.

Step 2: Trifluoromethylation

• In a reaction vessel, combine the N-methylpyridinium iodide salt (1.0 eq), trifluoroacetic acid (2.0 eq), and silver carbonate (1.5 eq) in N,N-dimethylformamide (DMF).

• Stir the reaction mixture at the optimized temperature (e.g., 80-120 °C) for the specified time, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired trifluoromethylated pyridine.

Table 1: Comparison of Conditions for Trifluoromethylpyridine Synthesis

Method	Precursor	Reagents	Temperature (°C)	Yield (%)	Reference
Halogen Exchange	3-Trichloromethylpyridine	Anhydrous HF	100-150	80-90
Halogen Exchange	2-Chloro-5-trichloromethylpyridine	SbF₃/SbCl₅	130-140	75-85
C-H Trifluoromethylation	Substituted Pyridine	CF₃SO₂Na, t-BuOOH	80	40-70	Varies
Cycloaddition	Trifluoromethylated Diyne, Nitrile	CoCl₂(phen), Zn, ZnI₂	80	70-95	[8][9]

Part 4: Visualizing Reaction Pathways

Diagram 1: Decision Tree for Troubleshooting Poor Regioselectivity

Caption: A decision-making workflow for addressing poor regioselectivity in TFMP synthesis.

Diagram 2: General Workflow for TFMP Synthesis via Building Block Approach

Caption: A streamlined workflow for synthesizing TFMPs using a building block strategy.

References

• Fujita, T., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters. [Link]

• Fujita, T., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. [Link]

• Shen, Y., et al. (2015). Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. Chemical Science. [Link]

• Yang, X., et al. (2020). Regioselective Direct C–H Trifluoromethylation of Pyridine. Organic Letters. [Link]

• Konno, T., et al. (2021). Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles. Advanced Synthesis & Catalysis. [Link]

• Wikipedia. (n.d.). Trifluoromethylation. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Navigating the Synthesis of Trifluoromethylpyridines: A Chemist's Guide. [Link]

• Wang, J., et al. (2019). Synthesis of Polysubstituted Trifluoromethyl Pyridines from Trifluoromethyl-α,β-ynones. The Journal of Organic Chemistry. [Link]

• Edilova, Y. O., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules. [Link]

• Jeschke, P. (2018). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Pest Management Science. [Link]

• Yang, X., et al. (2020). Regioselective Direct C–H Trifluoromethylation of Pyridine. ResearchGate. [Link]

• Wang, J., et al. (2021). Regioselective Synthesis of 2,4-Diaryl-6-trifluoromethylated Pyridines through Copper-Catalyzed Cyclization of CF3-Ynones and Vinyl Azides. The Journal of Organic Chemistry. [Link]

• Konno, T., et al. (2021). Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles. PubMed. [Link]

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• 8. Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Trifluoromethylation - Wikipedia [en.wikipedia.org]

Technical Support Center: Catalyst Deactivation in (Trifluoromethyl)pyridine Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of (trifluoromethyl)pyridines. This guide provides in-depth troubleshooting protocols and frequently asked questions to address the critical challenge of catalyst deactivation. Our focus is to move beyond simple procedural steps and provide a foundational understanding of the underlying chemical and physical phenomena that lead to a loss of catalytic performance.

Troubleshooting Guide: Diagnosing and Remediating Catalyst Deactivation

Catalyst deactivation is an inevitability in most processes, but its onset and rate can be managed with a systematic approach to diagnosis and intervention.[1] This section is designed as a practical, hands-on guide to help you identify the root cause of your catalyst's declining performance and implement effective corrective actions.

Issue 1: Sudden and Severe Drop in Catalytic Activity (< 5 reaction cycles)

Symptom: A sharp decrease in reaction yield or conversion rate is observed early in the catalyst's use, often after only a few runs.

Probable Cause: This pattern is highly characteristic of acute catalyst poisoning .[2] A poison is a chemical species that strongly adsorbs to the active sites of the catalyst, rendering them inaccessible to the reactants.[3][4]

Diagnostic Steps & Corrective Actions:

• Identify Potential Poisons:

  • Nitrogen-Containing Compounds: The pyridine substrate, product, or related impurities are primary suspects. The lone pair of electrons on the nitrogen atom acts as a strong Lewis base, coordinating tightly to the active metal center (e.g., Pd, Cu, Ni) and blocking catalytic sites.[5]

  • Sulfur and Halogen Compounds: Contaminants in reagents or solvents, such as thiols, mercaptans, or organohalides, are notorious poisons for many transition metal catalysts.[3]

  • Other Metals: Trace metal impurities (e.g., lead, mercury, arsenic) from starting materials or equipment corrosion can be potent poisons.[3]

• Corrective Workflow:

  • Reagent and Solvent Purification: Ensure all starting materials, including the pyridine substrate and solvents, are of the highest possible purity. Consider passing solvents through a column of activated alumina or charcoal to remove trace impurities.

  • Inert Gas Purity: If operating under an inert atmosphere, ensure the gas (e.g., Argon, Nitrogen) is passed through an oxygen and moisture trap. Oxygen can poison certain catalysts, especially Ziegler-Natta types.[2]

  • Protecting Group Strategy: For substrates with highly basic nitrogen atoms, consider a temporary protecting group for the pyridine nitrogen to prevent its coordination to the catalyst.[5]

Issue 2: Gradual Decline in Activity and/or Selectivity Over Multiple Cycles

Symptom: The catalyst's performance degrades slowly but consistently over an extended period of use. You may also observe a shift in the product distribution, with an increase in unwanted byproducts.

Probable Cause: This behavior typically points to fouling (coke formation) or thermal degradation (sintering) .

• Fouling/Coking: This involves the physical deposition of carbonaceous materials onto the catalyst surface and within its pores.[6] These deposits physically block access to active sites.[7] This is particularly common in high-temperature vapor-phase reactions (>300°C) or reactions involving hydrocarbon solvents/reagents that can polymerize or decompose.[6][8][9]

• Thermal Degradation: At elevated temperatures, the fine metallic nanoparticles that constitute the active phase of the catalyst can migrate and agglomerate into larger crystals.[1][10] This process, known as sintering, leads to a decrease in the active surface area and, consequently, a loss of activity.

Diagnostic Steps & Corrective Actions:

Deactivation Mechanism	Diagnostic Analysis	Corrective Actions
Fouling / Coking	Temperature-Programmed Oxidation (TPO): Heat the spent catalyst under a flow of air/O₂ and monitor the effluent gas for CO₂. The temperature and amount of CO₂ evolved can quantify the extent and nature of the coke.[11]	1. Optimize Reaction Temperature: Lower the reaction temperature if the process allows, to minimize side reactions that lead to coke. 2. Modify Feed Composition: Introducing a co-feed of hydrogen can sometimes suppress coke formation.[9] 3. Implement a Regeneration Protocol: A controlled calcination can burn off coke deposits (See Protocol 1).[12]
Thermal Degradation	Chemisorption Analysis (e.g., CO, H₂): Measure the active metal surface area of fresh vs. spent catalyst. A significant decrease indicates sintering. Transmission Electron Microscopy (TEM): Directly visualize the metal particle size distribution on the fresh and spent catalyst to confirm agglomeration.	1. Lower Reaction Temperature: Operate at the lowest feasible temperature to reduce atom mobility. 2. Improve Catalyst Support: Use a support material with stronger metal-support interactions to anchor the active particles and inhibit migration. 3. Re-disperse the Metal: Certain chemical treatments can sometimes re-disperse sintered particles, though this is often challenging.

Issue 3: Loss of Active Metal from the Catalyst Support

Symptom: You observe a decrease in catalyst activity, and analysis of the reaction mixture (e.g., via ICP-MS) reveals the presence of the catalytic metal in the solution.

Probable Cause: This is known as leaching , where the active catalytic species detaches from the solid support and dissolves into the reaction medium.[13] This can be caused by:

• Strongly Coordinating Solvents or Reagents: Solvents or reagents that can form stable complexes with the metal may extract it from the support.

• Acidic/Basic Conditions: Extreme pH can degrade the support material or the metal-support linkage.

• Formation of Volatile Species: In high-temperature gas-phase reactions, the active metal may react with components of the feed (e.g., halogens) to form volatile compounds that are carried away.[1]

Diagnostic Steps & Corrective Actions:

• Quantify Leaching: Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) to analyze the metal content in the liquid phase of your reaction mixture.

• Modify Reaction Conditions:

  • Change the solvent to one with lower coordinating ability.

  • Buffer the reaction medium if pH extremes are suspected.

  • Scrutinize all reagents for potential ligands or corrosive impurities.

• Strengthen Metal-Support Interaction: Synthesize the catalyst using methods that promote stronger anchoring of the metal, such as strong electrostatic adsorption (SEA) or using supports with specific functional groups.

Visual Troubleshooting and Deactivation Pathways

The following diagrams illustrate the decision-making process for troubleshooting and the primary mechanisms of catalyst deactivation.

Caption: A decision tree for troubleshooting catalyst deactivation.

Sources

• 1. scispace.com [scispace.com]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. esports.bluefield.edu - Catalyst Poisoning Explained Us [esports.bluefield.edu]
• 4. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Coke Formation in FCC Catalyst Testing | XY-MAT [xytelindia.com]
• 8. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oaepublish.com [oaepublish.com]
• 10. Mechanisms of catalyst deactivation [ouci.dntb.gov.ua]
• 11. The chemistry of coke deposits formed on a Pt-Sn catalyst during hydrogenation of n-alkanes to mono-olefins (Journal Article) | ETDEWEB [osti.gov]
• 12. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Managing Pressure and Temperature in Liquid-Phase Fluorination

Welcome to the Technical Support Center for managing pressure and temperature in liquid-phase fluorination. This guide is intended for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) to navigate the complexities of liquid-phase fluorination experiments. As a Senior Application Scientist, my goal is to synthesize technical accuracy with practical, field-proven insights to ensure both the success and safety of your work.

Frequently Asked Questions (FAQs)

This section addresses common initial questions and establishes a foundational understanding of the critical parameters in liquid-phase fluorination.

Q1: Why are temperature and pressure management so critical in liquid-phase fluorination?

A: Precise control over temperature and pressure is paramount for several reasons:

• Selectivity and Yield: Many fluorination reactions have narrow optimal temperature ranges. Deviations can lead to the formation of undesired byproducts, such as over-fluorinated or rearranged products, significantly reducing the yield of the target molecule.[1][2]

• Reaction Rate: Temperature directly influences the rate of reaction. Insufficient heat may result in a sluggish or incomplete reaction, while excessive heat can accelerate the reaction to an uncontrollable rate.[3]

• Safety: The fluorinating agents used in liquid-phase fluorination are often highly reactive and can decompose exothermically at elevated temperatures, leading to a rapid increase in pressure and the potential for a runaway reaction.[3] Furthermore, many fluorinating agents react violently with water, making anhydrous conditions essential.[1]

• Phase Behavior: For reactions involving gaseous reagents like elemental fluorine (F₂), pressure dictates the solubility of the gas in the liquid phase. Higher pressure increases the concentration of the dissolved fluorinating agent, which can enhance the reaction rate but also requires more stringent temperature control to manage the heat of reaction.[4]

Q2: What are the primary sources of pressure in a liquid-phase fluorination reactor?

A: The total pressure within a reactor is a combination of:

• Vapor Pressure of the Solvent: All solvents have a vapor pressure that is dependent on temperature. As the temperature of the reaction mixture increases, so does the vapor pressure of the solvent.

• Vapor Pressure of Reagents and Products: Volatile reagents and products will contribute to the overall pressure.

• Partial Pressure of Gaseous Reagents: When using gaseous fluorinating agents like F₂, the partial pressure of the gas is a significant contributor.

• Formation of Gaseous Byproducts: Some fluorination reactions can generate gaseous byproducts, such as hydrogen fluoride (HF), which will increase the reactor pressure.[5]

• Inert Gas Headspace: An inert gas, such as nitrogen or argon, is often used to create an inert atmosphere in the reactor headspace, and its pressure contributes to the total system pressure.

Q3: How do I choose the appropriate solvent for my liquid-phase fluorination reaction?

A: Solvent selection is a critical decision that impacts both safety and reaction outcome. Key considerations include:

• Inertness: The solvent must be inert to the highly reactive fluorinating agent. Perhalogenated liquids are often used for this reason.[6]

• Solubility: The solvent should effectively dissolve the substrate and, to a suitable extent, the fluorinating agent.

• Boiling Point: The boiling point of the solvent should be appropriate for the desired reaction temperature, allowing for effective heat transfer and control.

• Anhydrous Conditions: The solvent must be rigorously dried, as trace amounts of water can react violently with many fluorinating agents.[1][3] Common solvents include dichloromethane (DCM) and acetonitrile (MeCN).[3]

Q4: What are the essential safety precautions when handling fluorinating agents and managing reaction conditions?

A: Safety is the foremost priority. Key precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant apron, safety goggles, a face shield, and two pairs of compatible gloves (e.g., neoprene or nitrile).[7][8]

• Fume Hood: All work with fluorinating agents must be conducted in a well-ventilated chemical fume hood.[9][10]

• Material Compatibility: Use reactors and equipment made of materials compatible with the fluorinating agent and reaction conditions. Stainless steel, Monel, and certain fluoropolymers like PTFE are often suitable.[10] Avoid glass, as HF, a common byproduct or impurity, readily etches it.[9]

• Emergency Preparedness: Have an emergency plan in place. Ensure access to an emergency shower, eyewash station, and a spill kit specifically for HF, which should contain a neutralizing agent like calcium gluconate.[7][9][11] Do not use silica-based absorbents for HF spills, as they can produce toxic silicon tetrafluoride gas.[8]

• Never Work Alone: Always have another person present and informed of the experiment when working with highly hazardous reagents like fluorinating agents.[7][9]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during liquid-phase fluorination experiments.

Issue 1: Uncontrolled Pressure Increase

An unexpected and rapid rise in pressure is a critical safety concern that must be addressed immediately.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps & Preventative Measures
Runaway Reaction	The reaction is generating heat faster than it can be dissipated, leading to a rapid increase in temperature and, consequently, pressure. This is often due to an overly rapid addition of the fluorinating agent or inadequate cooling.	1. Immediate Action: Immediately stop the addition of the fluorinating agent and initiate emergency cooling. 2. Preventative Measures:     - Add the fluorinating agent slowly and in a controlled manner.     - Ensure the cooling system is functioning correctly and is set to the appropriate temperature before starting the reaction.     - Start the reaction at a lower temperature (e.g., -78 °C) and allow it to warm slowly.[1]     - Use a more dilute solution to better manage the heat of reaction.
Reagent Decomposition	Some fluorinating agents, such as DAST, can decompose at elevated temperatures, releasing gaseous byproducts and increasing pressure.[3]	1. Monitor Temperature Closely: Maintain the reaction temperature below the decomposition temperature of the fluorinating agent. 2. Choose Appropriate Reagents: For substrates requiring higher temperatures, consider more thermally stable fluorinating agents.
Inadequate Headspace	Insufficient headspace in the reactor can lead to a rapid pressure increase as the reaction generates gas or as the temperature rises.	1. Ensure Adequate Headspace: As a general rule, the reaction volume should not exceed 75% of the total reactor volume.
Blocked Vent Line	A blockage in the pressure relief or vent line can prevent the safe release of excess pressure.	1. Regular Inspection: Regularly inspect all vent lines for blockages before starting an experiment. 2. Proper System Design: Incorporate a pressure relief valve or rupture disc into the reactor setup.

Troubleshooting Workflow: Uncontrolled Pressure Increase

Caption: Decision tree for troubleshooting an uncontrolled pressure increase.

Issue 2: Temperature Fluctuations

Difficulty in maintaining a stable reaction temperature can compromise reaction outcomes and safety.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps & Preventative Measures
Poor Heat Transfer	Inadequate mixing or a viscous reaction mixture can lead to localized hot spots and poor heat transfer to the cooling bath.	1. Improve Agitation: Ensure the stirring speed is sufficient to maintain a homogenous mixture. 2. Solvent Choice: If the mixture is too viscous, consider using a different solvent or a more dilute solution. 3. Reactor Design: For larger scale reactions, a reactor with a higher surface-area-to-volume ratio or internal cooling coils may be necessary.
Inadequate Cooling Capacity	The cooling system may not be powerful enough to remove the heat generated by the reaction, especially during the addition of the fluorinating agent.	1. Verify Cooling System: Ensure the cooling bath is at the correct temperature and has sufficient volume and circulation. 2. Slow Reagent Addition: Add the fluorinating agent at a rate that does not overwhelm the cooling system.
Exothermic Quenching	Adding a quenching agent too quickly to a reactive mixture can cause a rapid temperature spike.	1. Slow and Controlled Quenching: Add the quenching agent slowly, preferably at a low temperature.
Phase Changes	The freezing or boiling of a solvent or reagent can cause abrupt temperature changes.	1. Consult Phase Diagrams: Be aware of the melting and boiling points of all components in the reaction mixture at the operating pressure.[12]

Experimental Protocols

This section provides a generalized, step-by-step protocol for a typical liquid-phase fluorination experiment. Note: This is a general guideline and must be adapted to the specific requirements of your reaction.

Protocol: General Liquid-Phase Fluorination

• Reactor Preparation:

  • Thoroughly clean and oven-dry all components of the reactor.

  • Assemble the reactor, ensuring all seals and fittings are secure.

  • Leak-test the system with an inert gas.

• Inerting the System:

  • Purge the reactor with a dry, inert gas (e.g., nitrogen or argon) for a sufficient period to remove all air and moisture. This is often done through a series of vacuum and inert gas backfill cycles.

• Solvent and Substrate Addition:

  • Add the anhydrous solvent and the substrate to the reactor via cannula or a sealed addition funnel.

  • Begin stirring to ensure a homogenous solution.

• Temperature Equilibration:

  • Cool the reactor to the desired initial temperature (e.g., -78 °C) using a suitable cooling bath (e.g., dry ice/acetone).

  • Allow the system to equilibrate at the set temperature for 15-30 minutes.

• Fluorinating Agent Addition:

  • Slowly add the fluorinating agent to the stirred reaction mixture via a syringe pump or a dropping funnel.

  • Continuously monitor the internal temperature and pressure of the reactor. Adjust the addition rate as necessary to maintain a stable temperature.

• Reaction Monitoring:

  • Allow the reaction to proceed at the desired temperature for the determined amount of time.

  • Monitor the progress of the reaction by taking aliquots (if safe and feasible) for analysis by techniques such as TLC, GC-MS, or NMR.

• Quenching the Reaction:

  • Once the reaction is complete, cool the mixture to a low temperature (e.g., -78 °C).

  • Slowly and carefully add a quenching agent (e.g., a saturated aqueous solution of sodium bicarbonate or ammonium chloride) to neutralize any remaining reactive fluorinating agent. Be prepared for gas evolution.

• Workup and Purification:

  • Allow the reactor to warm to room temperature.

  • Transfer the reaction mixture to a separatory funnel and perform an aqueous workup to remove salts and water-soluble byproducts.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by an appropriate method, such as column chromatography or distillation.

Experimental Workflow Diagram

Caption: General workflow for a liquid-phase fluorination experiment.

References

• Adcock, J. L., Renk, E. B., & Horita, K. (n.d.). Process allows control of direct fluorination. ACS Publications.
• BenchChem. (2025). Technical Support Center: Overcoming Side Reactions in Fluorination. BenchChem.
• BenchChem. (2025). Troubleshooting guide for the fluorination of pyridinyl ethanone. BenchChem.
• BenchChem. (2025, December). Technical Support Center: Optimizing Reaction Conditions for Fluorination. BenchChem.
• (2022, May 20). Phase V–T diagrams of fluorinated ethanes. AIP Publishing.
• Reactor for liquid phase fluorination reactions. (n.d.). Google Patents.
• Elgue, S., Conte, A., Gourdon, C., & Bastard, Y. (2012, August 27). Direct fluorination of 1,3-dicarbonyl compound in a continuous flow reactor at industrial scale. mepi.
• Hydrofluoric Acid (HF). (n.d.).
• Unusual effect of temperature on direct fluorination of high temperature vulcanized silicone rubber and properties of the fluorinated surface layers. (2018, March 15). IEEE Xplore.
• Blin, J. L., Lesieur, P., & Stébé, M. J. (2003, December 10). Nonionic Fluorinated Surfactant: Investigation of Phase Diagram and Preparation of Ordered Mesoporous Materials.
• Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations. (2021, May 21). Chemical Society Reviews (RSC Publishing). DOI:10.1039/D0CS00670J.
• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. (2022, February 1). ACS Chemical Health & Safety.
• Liquid phase fluorination. (n.d.). Google Patents.
• Influence of fluorination temperatures on the properties and hydrophilicity of polyethylene terephthalate films. (2025, April 1). ResearchGate.
• Direct Fluorination as Method of Improvement of Operational Properties of Polymeric Materials. (n.d.). PMC.
• Overcoming Challenges in Fluorine-Based Chemistry. (2013, October 2). Pharmaceutical Technology.
• Guidelines for using Hydrofluoric acid (HF). (n.d.).
• Fluorine Safety. (n.d.).
• BenchChem. (n.d.). Application Notes and Protocols for Handling Gaseous Fluorinating Agents. BenchChem.
• Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. (n.d.). Environment, Health & Safety.
• Development of fluorination methods using continuous-flow microreactors. (2025, August 6). ResearchGate.
• Standard Operating Procedure. (n.d.). Department of Chemistry and Chemical Biology.
• guidelines in case of exposure with hydrogen fluoride (ahf) and hydrofluoric acid (hf). (n.d.). Eurofluor.
• Common Troubleshooting Tips. (2023, August 29). Chemistry LibreTexts.
• Fluorine compounds. (n.d.). Wikipedia.
• CHAPTER 4 Industrial and Utilitarian Aspects of Fluorine Chemistry. (n.d.).
• Schematic diagram of gas-phase fluorination apparatus. (n.d.). ResearchGate.

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• 5. WO2015120234A1 - Reactor for liquid phase fluorination reactions - Google Patents [patents.google.com]
• 6. US5093432A - Liquid phase fluorination - Google Patents [patents.google.com]
• 7. wiki.nbi.ku.dk [wiki.nbi.ku.dk]
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• 9. ehs.ucr.edu [ehs.ucr.edu]
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• 11. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 12. pubs.aip.org [pubs.aip.org]

Fluorination Reaction Support Center: C-H Trifluoromethylation Regioselectivity

Welcome to the Technical Support Center for late-stage functionalization. Introducing a trifluoromethyl (–CF₃) group directly via C-H activation is one of the most powerful ways to enhance the lipophilicity, metabolic stability, and bioavailability of active pharmaceutical ingredients (APIs). However, because the CF₃ radical is highly reactive and electrophilic, achieving high regioselectivity—differentiating between electronically similar C-H bonds—is notoriously difficult, often resulting in complex mixtures of regioisomers and over-trifluoromethylated byproducts[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you achieve precise site-selectivity in your trifluoromethylation workflows.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: I am getting a mixture of mono- and di-trifluoromethylated products, as well as multiple regioisomers. How can I isolate the reaction to a single site without altering my substrate? A: This is a classic issue of over-reactivity combined with a lack of steric differentiation between competing C-H bonds. If you cannot use a covalent directing group, the causality of your mixture lies in the exposed surface area of the molecule. Solution: Implement host-guest complexation. By adding Cyclodextrins (CDs) to an aqueous reaction mixture, the aromatic substrate is encapsulated within the CD cavity[1]. This creates an artificial steric shield over secondary reactive sites, restricting the CF₃ radical's access to only the most exposed primary site. This method has been shown to shift product ratios from near 1:1 mixtures to >15:1 regioselectivity[1].

Q2: My transition-metal-catalyzed trifluoromethylation requires harsh conditions (high heat, strong oxidants) which degrades my complex API. What is a milder alternative? A: Switch to visible-light photoredox catalysis. Traditional methods rely on thermal homolysis or strong chemical oxidants to generate the CF₃ radical, which inevitably leads to substrate degradation. Photoredox catalysis utilizes single-electron transfer (SET) at room temperature[2]. By using Langlois' reagent (CF₃SO₂Na) with a photocatalyst under blue LED irradiation, you generate the CF₃ radical in a controlled, steady-state concentration[3]. This prevents the radical pooling that causes over-reaction and preserves sensitive functional groups[2].

Q3: I am trying to trifluoromethylate a six-membered N-heterocycle (e.g., pyridine or quinoline), but standard radical methods fail or give random mixtures. Why? A: Six-membered N-heterocycles are inherently electron-deficient, making them highly resistant to the electrophilic CF₃ radical[4]. Solution: You must alter the innate electronic reactivity via pre-activation. Converting the pyridine to an N-oxide, or utilizing a trifluoromethyldifluoroborane activator, temporarily breaks the aromaticity or alters the electronic landscape[4]. This directs the nucleophilic or radical CF₃ attack specifically to the C2 or C3 position, followed by a rearomatization step that locks in the regioselectivity[4].

Troubleshooting logic tree for resolving poor regioselectivity in C-H trifluoromethylation.

Part 2: Standard Operating Procedures (SOPs)

Protocol A: Cyclodextrin-Assisted Regioselective Radical Trifluoromethylation

Mechanism of Action: Utilizes non-covalent steric shielding to block off-target C-H bonds[1]. Self-Validation Check: This reaction strictly requires an aqueous environment. The hydrophobic effect is the thermodynamic driver forcing the organic substrate into the cyclodextrin cavity. If you attempt this in pure organic solvents, the inclusion complex will fail to form, and regioselectivity will immediately drop back to baseline mixtures.

Step-by-Step Methodology:

• Preparation: In a 20 mL reaction vial, add the aromatic substrate (1.0 equiv) and β-Cyclodextrin (1.2 equiv)[1].

• Solvent Addition: Add deionized water (0.1 M relative to the substrate). Critical Step: Stir vigorously at room temperature for 30 minutes to ensure the formation of the host-guest inclusion complex. The solution should become a cloudy suspension.

• Reagent Introduction: Add Langlois' reagent (NaSO₂CF₃, 3.0 equiv) and a catalytic amount of FeCl₃ (10 mol%)[1].

• Initiation: Slowly add tert-butyl hydroperoxide (tBuOOH, 70% in water, 3.0 equiv) dropwise over 5 minutes.

• Reaction: Stir at 25 °C for 12 hours.

• Workup: Extract the mixture with ethyl acetate (3 x 15 mL). The cyclodextrin will remain in the aqueous layer, allowing for easy product isolation and potential CD recycling[1].

Protocol B: Photoredox-Catalyzed C3-H Trifluoromethylation of Indazoles

Mechanism of Action: Visible light excites the photocatalyst, which undergoes a Single Electron Transfer (SET) with Langlois reagent to generate a mild, controlled flux of CF₃ radicals[3]. Self-Validation Check: Oxygen is a triplet diradical that will rapidly quench the excited state photocatalyst (PC*) via energy transfer, killing the catalytic cycle. If your reaction mixture turns dark or yields plummet, incomplete degassing is the primary culprit.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2H-indazole (1.0 equiv), Langlois' reagent (NaSO₂CF₃, 2.0 equiv), and the organic photocatalyst (e.g., Rose Bengal or Mesityl Acridinium, 2-5 mol%)[3],[5].

• Solvent Addition: Add anhydrous, HPLC-grade solvent (e.g., DMSO or DCE, 0.1 M).

• Degassing (Crucial): Seal the tube with a rubber septum. Sparge the solution with ultra-pure Argon or Nitrogen gas for a minimum of 15 minutes. Alternatively, perform three freeze-pump-thaw cycles.

• Irradiation: Place the tube 2-3 cm away from a Blue LED light source (450-460 nm, 10-30 W). Stir at room temperature for 16-24 hours[3].

• Monitoring: Monitor the reaction via TLC or LC-MS. The steady-state generation of CF₃ radicals ensures high functional group tolerance and site-specific addition at the C3 position[3].

Photoredox mechanism for regioselective C-H trifluoromethylation via CF3 radical generation.

Part 3: Quantitative Data & Method Comparison

When selecting a methodology for your specific API or building block, use the following table to match your substrate class with the most effective regioselective strategy.

Methodology	Primary Reagents	Temp	Target Substrate Class	Regioselectivity Ratio	Typical Yield
Cyclodextrin Inclusion	NaSO₂CF₃, tBuOOH, β-CD	25 °C	Multi-substituted Arenes	>15:1 (Mono vs Di)	80 - 90%
Photoredox SET	Langlois Reagent, PC, Blue LED	20 °C	Indazoles, Imidazopyridines	Single Isomer (C3)	75 - 95%
N-Oxide Activation	CF₃-BF₂, Pyridine-N-oxide	25 °C	Six-membered N-heterocycles	High C2/C3 selectivity	60 - 85%
Transition Metal (DG)	Cu(OTf)₂, CF₃-TMS, Oxidant	80 °C	Arenes with Directing Groups	Strict Ortho-selectivity	50 - 80%

References

• Title: Regioselective C–H Trifluoromethylation of Aromatic Compounds by Inclusion in Cyclodextrins Source: ACS Organic Letters / ChemRxiv URL: [Link]

• Title: Regioselective C3-H Trifluoromethylation of 2H-Indazole Under Transition-Metal-Free Photoredox Catalysis Source: ChemRxiv URL: [Link]

• Title: Regioselective trifluoromethylation of N-heteroaromatic compounds using trifluoromethyldifluoroborane activator Source: ResearchGate URL: [Link]

• Title: New Visible-Light-Triggered Photocatalytic Trifluoromethylation Reactions of Carbon-Carbon Multiple Bonds and (Hetero)Aromatic C Source: SciSpace URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Challenges in the large-scale industrial manufacturing of TFMPs

Welcome to the Technical Support Center for Trifluoromethylated Pyridines and Phenols (TFMPs). The strategic incorporation of the trifluoromethyl (-CF₃) group is a cornerstone of modern drug design, enhancing metabolic stability, binding affinity, and lipophilicity [1][2]. However, the transition from milligram-scale laboratory synthesis to metric-ton industrial manufacturing introduces severe engineering and chemical challenges.

As your Senior Application Scientist, I have structured this guide to move beyond basic instructions. Here, we dissect the mechanistic causality behind common scale-up failures, provide self-validating protocols, and offer actionable troubleshooting logic for your continuous flow and batch processes.

System Overview & Mechanistic Causality

The industrial manufacturing of TFMPs primarily relies on two methodologies: the building-block approach and the direct halogen exchange method [1]. For large-scale operations, the step-wise liquid-phase chlorination followed by vapor-phase fluorination is the industry standard.

The Causality of Scale-Up Challenges: Fluorination is thermodynamically favorable but highly exothermic. In traditional batch reactors, this leads to localized "hot spots," thermal runaway, and the generation of unwanted poly-fluorinated or tar byproducts. Transitioning to a continuous vapor-phase reactor mitigates this by allowing rapid heat dissipation. Furthermore, the continuous removal of the hydrogen chloride (HCl) byproduct thermodynamically drives the equilibrium toward the desired TFMP, preventing reaction stalling [1].

Quantitative Analysis: Synthesis Route Comparison

To aid your process engineering decisions, Table 1 summarizes the operational metrics of liquid-phase versus vapor-phase fluorination.

Table 1: Comparative Analysis of TFMP Fluorination Strategies

Operational Parameter	Liquid-Phase Fluorination (Batch)	Vapor-Phase Fluorination (Continuous Flow)
Typical Reagents	SbF₃, HF (liquid)	Anhydrous HF (gas)
Operating Temperature	100°C – 150°C	300°C – 400°C
Scalability & Throughput	Limited (Exothermic constraints)	High (Continuous steady-state)
Typical Yield (e.g., 2,3,5-DCTF)	60% – 75%	>85%
Primary Engineering Challenge	Heavy metal catalyst toxicity (Sb)	Severe equipment corrosion; high energy demand

Manufacturing Workflow Visualization

Figure 1: Industrial workflow for TFMPs via step-wise chlorination and fluorination.

Troubleshooting Guides

Issue 1: Sudden pressure spikes during vapor-phase fluorination.

• Mechanistic Cause: Trace moisture in the feed stream reacts with anhydrous HF to form aqueous hydrofluoric acid. This acid etches exposed borosilicate glass components or degraded seals, generating silicon tetrafluoride (SiF₄) gas. The rapid expansion of SiF₄ causes dangerous pressure spikes and consumes the fluoride source.

• Solution: Immediately halt the feed. Verify that all wetted parts are constructed from Hastelloy C-276 or are PTFE-lined. Implement in-line moisture analyzers on the N₂ purge and HF feed lines to ensure strictly anhydrous conditions before restarting.

Issue 2: Poor regioselectivity during O-trifluoromethylation of phenols.

• Mechanistic Cause: Competing C-trifluoromethylation occurs when the ortho/para positions of the phenol ring are unprotected, or when the reaction temperature exceeds 5°C, providing enough activation energy for the less stable C-C bond formation.

• Solution: Utilize specific imidazolium reagents and enforce strict cryogenic control (0°C) during the xanthate formation step to thermodynamically favor O-trifluoromethylation [2].

Figure 2: Troubleshooting logic tree for resolving low yields in vapor-phase fluorination.

Standard Operating Protocols (SOPs)

Protocol A: Continuous Vapor-Phase Fluorination of 2,3,5-DCTC to 2,3,5-DCTF [1]

This protocol utilizes a self-validating feedback loop to prevent the collection of unreacted intermediates.

• System Preparation: Purge a Hastelloy C-276 continuous flow reactor with N₂ for 2 hours to ensure strictly anhydrous conditions.

• Catalyst Activation: Load the fluidized-bed reactor with a transition metal catalyst (e.g., iron fluoride). Pre-heat the reactor to 300°C under a continuous sweep of anhydrous HF gas to activate the catalyst surface.

• Reagent Introduction: Vaporize 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC) and introduce it into the reactor concurrently with anhydrous HF at a molar ratio of 1:10 (DCTC:HF).

• In-Line Validation: Utilize in-line FTIR spectroscopy at the reactor outlet. Monitor the disappearance of the C-Cl stretch (~780 cm⁻¹) and the appearance of the strong C-F stretch (1100-1300 cm⁻¹). Do not route the effluent to the collection vessel until the system validates >95% conversion.

• Condensation & Separation: Pass the validated effluent through a condenser. Separate the crude 2,3,5-DCTF from the HCl byproduct gas, and purify via fractional distillation.

Protocol B: Sequential Xanthalation and O-Trifluoromethylation of Phenols [2]

• Xanthate Formation: Dissolve the phenolic precursor (2.00 mmol) and triethylamine (2.2 mmol) in anhydrous acetonitrile (10 mL). Cool the reactor jacket to exactly 0°C. Causality: Strict temperature control prevents the degradation of the delicate imidazolium reagent.

• Reagent Addition: Slowly add the imidazolium reagent (2.00 mmol). Stir for 1 hour at 0°C.

• Validation & Extraction: Quench with saturated aqueous NaHCO₃. Extract with ethyl acetate. Validate intermediate formation via rapid LC-MS before proceeding.

• O-Trifluoromethylation: Subject the isolated aryl xanthate to a trifluoromethylating agent under mild oxidative conditions to yield the final aryl trifluoromethyl ether.

Frequently Asked Questions (FAQs)

Q: Why does our iron fluoride catalyst deactivate so rapidly during continuous flow? A: Catalyst deactivation in vapor-phase fluorination is usually caused by "coking" (carbon deposition) or an insufficient HF partial pressure, which allows the catalyst to over-reduce. Ensure your HF to organic precursor ratio is at least 10:1. If coking has occurred, regenerate the catalyst by running a controlled O₂/HF sweep at 350°C to burn off the carbon deposits.

Q: How does the incorporation of the -CF₃ group affect the downstream formulation of the API? A: The -CF₃ group is highly electron-withdrawing. In trifluoromethylphenols (TFMPs), it significantly lowers the pKa of the phenolic hydroxyl group, making the molecule more acidic than standard phenol [2]. This alters the molecule's solubility profile, often requiring adjustments in salt-form selection during formulation. Furthermore, ortho- and para-substituted TFMPs are more susceptible to hydrolytic defluorination compared to meta-isomers due to resonance stabilization of the phenolate intermediate [2].

References

• Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.[Link]

Reference Data & Comparative Studies

1H and 19F NMR Characterization of 3-Methyl-4-(trifluoromethyl)pyridine: A Benchtop vs. High-Field Comparative Guide

Executive Summary

The incorporation of the trifluoromethyl (–CF 3​ ) group into heterocyclic scaffolds is a cornerstone strategy in modern medicinal chemistry, utilized to modulate lipophilicity, metabolic stability, and target binding affinity. 3-Methyl-4-(trifluoromethyl)pyridine (CAS: 1214373-46-2)[1] serves as a critical fluorinated building block in drug discovery[2].

For researchers synthesizing or utilizing this compound, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for structural verification. However, the advent of cryogen-free, permanent-magnet benchtop NMR spectrometers has fundamentally disrupted traditional analytical workflows[3]. This guide provides an objective, data-driven comparison of the product performance of Benchtop NMR (60–80 MHz) versus High-Field NMR (400–600 MHz) for the 1 H and 19 F characterization of 3-Methyl-4-(trifluoromethyl)pyridine, detailing the causality behind instrument selection and spectral resolution.

Mechanistic Grounding: The NMR Profile of the Target Molecule

To understand how different NMR platforms perform, we must first establish the physical and electronic causality governing the molecule's spectral profile. The strongly electron-withdrawing nature of the –CF 3​ group significantly alters the local magnetic shielding of the pyridine ring[2].

H NMR Dynamics

• H-2 (Singlet, ~8.5–8.8 ppm): Isolated between the electronegative pyridine nitrogen and the C3-methyl group, this proton is highly deshielded. It lacks adjacent protons, rendering it a sharp singlet (barring negligible long-range 5JHF​ coupling).

• H-6 (Doublet, ~8.5–8.7 ppm): Adjacent to the nitrogen, H-6 is heavily deshielded and exhibits an ortho-coupling ( 3JHH​≈5 Hz) with H-5.

• H-5 (Doublet, ~7.4–7.6 ppm): Shifted relatively upfield compared to H-6, but still influenced by the adjacent –CF 3​ group. It couples with H-6.

• C3-Methyl (Singlet, ~2.4–2.6 ppm): An isolated 3H singlet.

F NMR Dynamics

• –CF 3​ Group (Singlet, ~ -62.0 to -64.0 ppm): Fluorine-19 is a spin-½ nucleus with a 100% natural abundance and a high gyromagnetic ratio (83% of 1 H), making it exceptionally sensitive[4][5]. The three equivalent fluorine atoms resonate as a massive, distinct singlet[6]. Because the chemical shift range of 19 F spans over 300 ppm, this signal is highly isolated from potential fluorinated impurities.

Comparative Analysis: Benchtop vs. High-Field Performance

The primary differentiator between benchtop and high-field NMR is the strength of the static magnetic field ( B0​ ). Chemical shift dispersion (measured in Hz) scales linearly with B0​ , whereas scalar J -coupling (in Hz) is independent of the field[7].

At lower fields, the ratio of chemical shift difference to J -coupling ( Δν/J ) decreases. For 1 H NMR, this can lead to second-order overlapping multiplets. However, because the 19 F chemical shift range is so vast, Δν/J remains exceptionally high even at 60 MHz, making benchtop NMR a powerhouse for fluorine chemistry[5][8].

Quantitative Performance Comparison

Specification	Benchtop NMR (60-80 MHz)	High-Field NMR (400-600 MHz)	Analytical Impact on 3-Methyl-4-(CF 3​ )pyridine
Magnetic Field ( B0​ )	1.4 - 1.8 T (Permanent)	9.4 - 14.1 T (Superconducting)	Dictates the Larmor frequency and absolute sensitivity[3][7].
1 H Dispersion	~60 Hz/ppm	~600 Hz/ppm	High-field resolves the H-5/H-6 ortho-coupling cleanly; low-field may show broader bases[7].
19 F Dispersion	~56 Hz/ppm	~564 Hz/ppm	Both platforms easily resolve the –CF 3​ singlet due to the massive chemical shift range[5][8].
Cryogen Requirements	None (Plug-and-play)	Liquid Helium & Nitrogen	Benchtop allows in-situ reaction monitoring directly in the fume hood[3][5].
Time-to-Result	< 2 minutes	15 - 30+ minutes (with queue)	Benchtop excels at rapid QA/QC for fluorinated building blocks[8].

Experimental Workflow & Self-Validating Protocols

To guarantee reproducibility, the following protocol is designed as a self-validating system . By incorporating both an internal standard (TMS) and an external reference (TFT), we isolate true chemical shifts from the inherent magnetic field drift common in permanent magnet systems.

Fig 1. NMR workflow for analyzing fluorinated pyridines by field strength.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve 15 mg of 3-Methyl-4-(trifluoromethyl)pyridine in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl 3​ provides a deuterium lock signal, which is critical for stabilizing the B0​ field during acquisition. TMS provides a reliable 0.00 ppm zero-point for the 1 H spectrum.

Step 2: Dual-Nucleus Acquisition

• Benchtop (60 MHz):

  • 1 H Channel: Apply a 90° excitation pulse to maximize transverse magnetization. Use a relaxation delay ( d1​ ) of 4 seconds and acquire 16 scans.

  • 19 F Channel: Switch to the 19 F probe. Use a shorter d1​ of 2 seconds (fluorine nuclei in rotating –CF 3​ groups exhibit faster dipole-dipole spin-lattice relaxation, allowing for faster recycle times). Acquire 16 scans. Run an external capillary of Trifluorotoluene (TFT) to set the reference at -63.72 ppm[4].

• High-Field (600 MHz):

  • Acquire standard 1 H (8 scans, 64k points).

  • Acquire 19 F with 1 H-decoupling ( 19 F{ 1 H}) to collapse any fine long-range 4JHF​ or 5JHF​ couplings into a pristine, singular peak for absolute integration accuracy.

Step 3: Data Processing

• Action: Apply exponential apodization (Line Broadening, LB = 0.3 Hz for 1 H; LB = 1.0 Hz for 19 F) prior to Fourier Transformation (FT).

• Causality: Apodization artificially dampens the tail of the Free Induction Decay (FID), smoothing baseline noise and drastically improving the Signal-to-Noise Ratio (SNR) without sacrificing the necessary resolution to identify the –CF 3​ peak.

Data Interpretation & Product Performance

The High-Field Advantage ( 1 H Channel)

If your primary goal is to resolve the exact J -coupling constants between the H-5 and H-6 protons of the pyridine ring, High-Field NMR is mandatory . At 600 MHz, the ~5 Hz ortho-coupling is spread across a massive frequency domain, ensuring baseline resolution. On a 60 MHz benchtop system, the H-5 and H-6 doublets may exhibit "roofing" (second-order effects) or partial overlap depending on the exact shim quality[7].

The Benchtop Advantage ( 19 F Channel)

For the characterization of the –CF 3​ group, Benchtop NMR performs equally to, and practically outperforms, High-Field systems in terms of workflow efficiency. Because the 19 F nucleus has a massive chemical shift range and lacks background interference in standard solvents, the -62 ppm singlet of 3-Methyl-4-(trifluoromethyl)pyridine will be unequivocally isolated even at 1.4 Tesla[5][8].

Furthermore, the low field-strength of benchtop permanent magnets allows for highly homogeneous excitation across the entire 19 F spectral width, minimizing the systematic integration errors often seen in high-field quantitative NMR (qNMR)[8].

Conclusion

For drug development professionals working with 3-Methyl-4-(trifluoromethyl)pyridine, the choice of instrument should be dictated by the specific analytical question.

• Choose High-Field NMR for initial structural elucidation, complex mixture analysis, or when precise 1 H multiplet extraction is required.

• Choose Benchtop NMR for rapid QA/QC, reaction optimization, and quantitative 19 F tracking. The inherent sensitivity of the 19 F nucleus combined with its wide chemical shift dispersion makes benchtop platforms highly robust, economical, and rapid alternatives to traditional superconducting magnets.

References

• Application of a high performance benchtop NMR spectrometer for 19F NMR spectroscopy. Quantum Design Europe.[Link]

• Enhancing 19F Benchtop NMR Spectroscopy by Combining para-Hydrogen Hyperpolarization and Multiplet Refocusing. PMC (NIH). [Link]

• Supporting Information (Chemical Shifts of Fluorinated Pyridines). Royal Society of Chemistry (RSC). [Link]

• Benchtop nuclear magnetic resonance spectrometer. Wikipedia.[Link]

• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. ChemRxiv.[Link]

• High-field to Benchtop NMR Spectroscopy - Part 3. Oxford Instruments.[Link]

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• 3. Benchtop nuclear magnetic resonance spectrometer - Wikipedia [en.wikipedia.org]
• 4. Application of a high performance benchtop NMR spectrometer for 19F NMR spectroscopy [qd-europe.com]
• 5. Enhancing 19F Benchtop NMR Spectroscopy by Combining para-Hydrogen Hyperpolarization and Multiplet Refocusing - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. chemrxiv.org [chemrxiv.org]

Comparing reactivity of 3- and 4-trifluoromethylpyridine isomers

An in-depth comparative analysis of 3-trifluoromethylpyridine and 4-trifluoromethylpyridine requires moving beyond basic structural differences to understand the profound electronic and orbital causalities that dictate their reactivity. As a Senior Application Scientist, I approach these isomers not just as reagents, but as distinct electronic systems. The position of the strongly electron-withdrawing trifluoromethyl (–CF 3​ ) group fundamentally alters the basicity of the pyridine nitrogen, the energy of the Lowest Unoccupied Molecular Orbital (LUMO), and the acidity of the ring protons.

This guide provides a rigorous, data-driven comparison of these two isomers, focusing on their physicochemical properties, nucleophilic aromatic substitution (S N​ Ar) dynamics, metalation pathways, and coordination chemistry.

Physicochemical Foundations: pKa and Electronic Causality

The basicity of the pyridine nitrogen is a direct readout of the electron density within the heteroaromatic ring. Pyridine itself has a pKa of approximately 5.23. The introduction of a –CF 3​ group drastically reduces this basicity due to its powerful inductive (–I) electron-withdrawing effect.

The causality behind the pKa difference between the 3- and 4-isomers is strictly distance-dependent. In 3-trifluoromethylpyridine , the –CF 3​ group is three sigma bonds away from the nitrogen atom. In 4-trifluoromethylpyridine , it is four bonds away. Because inductive effects decay rapidly with distance, the 3-isomer exerts a stronger electron pull on the nitrogen lone pair, making it less available for protonation and resulting in a lower pKa[1][2].

Table 1: Quantitative Physicochemical Comparison

Property	3-Trifluoromethylpyridine	4-Trifluoromethylpyridine	Causality / Implication
pKa (Predicted)	~2.80[2]	~2.92[1]	Stronger –I effect at the 3-position makes the N-lone pair less basic.
Boiling Point	113–115 °C[2]	109–111 °C	Subtle dipole moment differences dictate intermolecular forces.
Density (25 °C)	1.276 g/mL[3]	1.260 g/mL	Packing efficiency in the liquid phase is slightly higher for the 3-isomer.
Electronic Effect	Synergistic activation at C2/C6	Isolated activation at C3/C5	Dictates S N​ Ar and electrophilic trapping regioselectivity.

Nucleophilic Aromatic Substitution (S N​ Ar) Dynamics

The reactivity of these isomers toward S N​ Ar is governed by the stabilization of the anionic Meisenheimer intermediate. The ring nitrogen inherently activates the ortho (C2, C6) and para (C4) positions.

• 3-Trifluoromethylpyridine: The –CF 3​ group activates the positions ortho and para to itself (C2, C4, C6). Therefore, the C2 and C6 positions are synergistically activated by both the ring nitrogen and the –CF 3​ group. Orbital energy analysis shows that the LUMO lobes are heavily concentrated on these carbons, drastically lowering the activation energy (ΔG ‡ ) for nucleophilic attack[4].

• 4-Trifluoromethylpyridine: The –CF 3​ group activates the C3 and C5 positions, which are meta to the ring nitrogen. Because the nitrogen does not effectively stabilize negative charge at the meta positions, the activation is mismatched. S N​ Ar on 4-CF 3​ -pyridine derivatives typically still occurs at C2/C6, driven primarily by the nitrogen, with only a mild inductive boost from the distant –CF 3​ group.

Logical flow of electronic activation governing S_NAr regioselectivity in CF3-pyridine isomers.

Directed Ortho Metalation (DoM) & C-H Functionalization

Functionalizing the intact pyridine ring requires overcoming its electron-deficient nature. Directed Ortho Metalation (DoM) is highly effective, but the choice of base is critical. Highly nucleophilic bases like n-butyllithium will attack the activated C2/C6 positions (Chichibabin-type addition). Therefore, non-nucleophilic, sterically hindered bases like Lithium tetramethylpiperidide (LiTMP) must be used.

• Regioselectivity: In 4-trifluoromethylpyridine, the –CF 3​ group strongly acidifies the adjacent C3 protons, directing lithiation exclusively to C3. In 3-trifluoromethylpyridine, lithiation typically occurs at C4 (sterically favored over C2, which is flanked by both the nitrogen and the –CF 3​ group).

• Catalytic C-H Borylation: Interestingly, while 4-trifluoromethylpyridine serves as an excellent electron-poor ligand for iridium-catalyzed ortho-selective borylation, attempting to directly borylate the unsubstituted 4-CF 3​ -pyridine substrate often fails or requires specific secondary directing groups (like an amino group) to proceed efficiently[5].

Step-by-step workflow for Directed Ortho Metalation (DoM) of trifluoromethylpyridines.

Coordination Chemistry & Lewis Basicity

The differing pKa values and steric profiles of these isomers profoundly impact their behavior as ligands in transition metal catalysis. Recent studies on iron alkoxide complexes demonstrate this beautifully: when exposed to a diiron complex, the slightly more basic and less sterically hindered 4-trifluoromethylpyridine allows for the isolation of both monomeric and asymmetric dimeric iron complexes[6]. Conversely, the addition of 3-trifluoromethylpyridine exclusively affords a single dimeric species, completely failing to support the mononuclear iron complex[6]. This highlights how even a single-position shift of a –CF 3​ group can dictate the nuclearity of organometallic catalysts.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific visual or analytical cues to confirm reaction progress.

Protocol A: Regioselective S N​ Ar of 2-Chloro-3-trifluoromethylpyridine

Objective: Displace the C2 chloride using a sodium alkoxide. Causality: Polar aprotic solvents (DMF) leave the nucleophile unsolvated, maximizing its kinetic energy to attack the synergistically activated C2 position.

• Preparation: In an oven-dried flask under N 2​ , dissolve 2-chloro-3-trifluoromethylpyridine (1.0 equiv) in anhydrous DMF (0.5 M). Cool to 0 °C.

• Nucleophile Addition: Add sodium methoxide (1.2 equiv) dropwise as a solution in methanol.

  • Validation Check: The solution will likely turn slightly yellow, indicating the formation of the transient Meisenheimer complex.

• Propagation: Allow the reaction to warm to room temperature and stir for 2 hours.

  • Validation Check: Monitor by TLC (Hexanes/EtOAc 4:1). The starting material (high R f​ ) should completely disappear, replaced by a lower R f​ product spot (UV active).

• Quench & Workup: Quench with saturated aqueous NH 4​ Cl. Extract with Ethyl Acetate. The aqueous wash removes the DMF and inorganic salts. Dry over Na 2​ SO 4​ and concentrate.

Protocol B: Directed Ortho Metalation (DoM) of 4-Trifluoromethylpyridine

Objective: Functionalize the C3 position via lithiation and electrophilic trapping. Causality: LiTMP is used to prevent nucleophilic attack on the highly electrophilic pyridine ring. Strict cryogenic control (-78 °C) prevents the decomposition of the unstable pyridyllithium intermediate.

• Base Generation: In a flame-dried Schlenk flask under Ar, dissolve 2,2,6,6-tetramethylpiperidine (1.1 equiv) in anhydrous THF. Cool to -78 °C. Add n-BuLi (1.05 equiv) dropwise. Stir for 30 mins at 0 °C to generate LiTMP, then re-cool to -78 °C.

• Lithiation: Add 4-trifluoromethylpyridine (1.0 equiv) dropwise. Stir at -78 °C for 1 hour.

  • Validation Check: The solution typically develops a deep red/brown hue, indicative of the metalated heteroaromatic species.

• Electrophilic Trapping: Add a solution of Iodine (1.2 equiv) in THF dropwise.

• Quench: After 30 minutes, quench the reaction while still at -78 °C with saturated aqueous Na 2​ S 2​ O 3​ (Sodium thiosulfate).

  • Validation Check: The dark color of excess iodine will immediately dissipate to a pale yellow or colorless solution, confirming the quench is successful. Warm to room temperature and extract with diethyl ether.

References

• Correlating Activation Energy with Relevant Orbital Energy - WuXi Biology Source: wuxibiology.com URL:[Link]

• Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines - PMC Source: nih.gov URL:[Link]

• Synthesis, Characterization, and the Effect of Lewis Bases on the Nuclearity of Iron Alkoxide Complexes | Inorganic Chemistry Source: acs.org URL:[Link]

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• 1. Page loading... [wap.guidechem.com]
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• 5. Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Guide: Biological Activity of 3-Methyl-4-(trifluoromethyl)pyridine and its Analogs

Executive Summary

The strategic incorporation of fluorine into heterocyclic scaffolds has become a foundational pillar of modern drug discovery and agrochemical design. Among these privileged structures, trifluoromethylpyridines (TFMPs) stand out for their profound impact on physicochemical and biological properties[1][2]. This technical guide evaluates the performance, metabolic stability, and biological activity of 3-Methyl-4-(trifluoromethyl)pyridine against its structural analogs. By dissecting the causality behind its structural modifications, this guide provides medicinal chemists and drug development professionals with actionable, experimentally validated insights for lead optimization.

Structural Rationale: The "Metabolic Shield" Effect

The addition of a trifluoromethyl (-CF3) group to a pyridine ring fundamentally alters the molecule's electronic distribution and steric bulk[3]. The CF3 group acts as a massive electron-withdrawing sink, which significantly lowers the pKa of the pyridine nitrogen, reducing its basicity[4]. This is critical for mitigating off-target toxicities, such as hERG channel inhibition, which often plague highly basic amines.

When comparing 3-Methyl-4-(trifluoromethyl)pyridine to the unsubstituted 4-(trifluoromethyl)pyridine, the addition of the 3-methyl group introduces a critical steric "bump." This methyl group can lock the conformation of adjacent rotatable bonds in complex drug molecules, minimizing entropic penalty upon target binding. Furthermore, the strong C-F bonds act as a "metabolic shield," preventing oxidative deactivation by cytochrome P450 enzymes[4], a trait that is non-negotiable in both modern pharmaceuticals and high-efficiency agrochemicals[5].

Caption: Logical flow of CF3 physicochemical properties to pharmacological outcomes.

Comparative Physicochemical Profiling

To objectively compare 3-Methyl-4-(trifluoromethyl)pyridine with its alternatives, we must look at the quantitative physicochemical shifts. The table below summarizes the theoretical and experimentally derived parameters that dictate absorption, distribution, metabolism, and excretion (ADME).

Compound Scaffold	LogP (Lipophilicity)	pKa (Basicity)	Metabolic Half-Life (HLM)	Primary Application
Pyridine (Baseline)	~0.65	5.23	< 15 min	General solvent/reagent
4-(Trifluoromethyl)pyridine	~1.80	~2.00	45 min	Intermediate, early leads[6]
3-Methyl-4-(trifluoromethyl)pyridine	~2.20	~2.50	> 120 min	Kinase inhibitors, agrochemicals
2-Chloro-4-(trifluoromethyl)pyridine	~2.50	~0.50	> 150 min	Fungicides (Fluazinam analogs)[7][8]

Data Interpretation: The 3-methyl analog provides a "Goldilocks" zone of lipophilicity (LogP ~2.2), which is ideal for oral bioavailability and cellular penetration without becoming overly lipophilic (which often leads to poor aqueous solubility and high plasma protein binding).

Experimental Validation Protocols

To ensure the trustworthiness of the biological activity claims, the following self-validating experimental workflows must be employed to test these analogs.

Protocol 1: Human Liver Microsomal (HLM) Stability Assay

This assay determines the vulnerability of the pyridine analogs to Phase I oxidative metabolism.

• Causality of Design: Microsomes contain Cytochrome P450 (CYP) enzymes. We use NADPH as an obligate cofactor; without it, CYP enzymes cannot function. A minus-NADPH control is mandatory to differentiate enzymatic degradation from chemical instability.

• Step 1: Preparation: Dilute pooled Human Liver Microsomes to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

• Step 2: Spiking: Add the TFMP analog (final concentration 1 µM, keeping organic solvent <0.1% to prevent enzyme denaturation).

• Step 3: Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration).

• Step 4: Quenching: At time points (0, 15, 30, 60, 120 min), extract 50 µL aliquots and immediately mix with 150 µL of ice-cold acetonitrile containing an internal standard. Causality: Cold acetonitrile instantly denatures the CYP proteins, stopping the reaction and precipitating the matrix to protect the LC-MS/MS column from clogging.

• Step 5: Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Caption: Step-by-step workflow for the Human Liver Microsomal (HLM) stability assay.

Protocol 2: Shake-Flask LogD (pH 7.4) Determination

Lipophilicity drives membrane penetration. LogD is measured rather than LogP to account for the ionization state of the pyridine nitrogen at physiological pH.

• Step 1: Prepare a mutually saturated mixture of 1-octanol and PBS (pH 7.4). Causality: Pre-saturating the phases prevents volume shifts during the actual experiment, ensuring accurate concentration ratios.

• Step 2: Dissolve the analog in the octanol phase (100 µM).

• Step 3: Vigorously shake the biphasic system at 25°C for 60 minutes, then centrifuge to ensure complete phase separation.

• Step 4: Quantify the concentration of the compound in both the octanol and aqueous layers using UV-Vis or LC-MS/MS. Calculate LogD=Log([Octanol]/[Aqueous]) .

Biological Activity & Field Applications

The unique properties of 3-Methyl-4-(trifluoromethyl)pyridine and its closely related analogs have led to breakthroughs in two major fields:

1. Oncology & Targeted Therapeutics: Derivatives synthesized from 4-(trifluoromethyl)pyridine scaffolds have been heavily explored as potential anticancer agents[1]. The 3-methyl substitution provides a specific vector that fits snugly into the hydrophobic pockets of target kinases. Studies indicate that these derivatives successfully inhibit kinases involved in tumor proliferation[1]. The CF3 group ensures that the drug maintains a long enough half-life in the bloodstream to reach the tumor microenvironment without being rapidly cleared by the liver.

2. Next-Generation Agrochemicals: In the agricultural sector, TFMP fragments are the most widely used fluorine-containing heterocycles[2][9]. Analogs like 2-chloro-4-(trifluoromethyl)pyridine and 2-hydroxy-4-(trifluoromethyl)pyridine are primary precursors for synthesizing highly active fungicides and herbicides[4][7]. The lipophilicity imparted by the CF3 group allows the active ingredient to partition effectively into the lipid layers of fungal cell membranes and insect cuticles[4]. Furthermore, the strong C-F bonds are nearly impossible for common soil microbes to degrade, providing a predictable and stable performance window in the field[4].

Conclusion

The transition from unsubstituted pyridines to 3-Methyl-4-(trifluoromethyl)pyridine represents a masterclass in rational molecule design. While simpler analogs like 4-(trifluoromethyl)pyridine offer basic metabolic shielding, the addition of the 3-methyl group provides the necessary steric constraints and lipophilic tuning required for high-affinity target engagement. By leveraging the robust experimental protocols outlined above, drug discovery professionals can confidently utilize this scaffold to optimize pharmacokinetic profiles and drive the next generation of therapeutic and agrochemical innovations.

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. nbinno.com.
• Benchchem. The Pivotal Role of the Trifluoromethyl Group in Pyridine Derivatives: A Technical Guide for Drug Discovery Professionals. benchchem.com.
• Journal of Agricultural and Food Chemistry. Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. acs.org.
• Eastfine. Fluorine-Powered Innovation 2026: The Critical Industrial Architecture of 2-Hydroxy-4-(trifluoromethyl)pyridine. eastfine.net.
• Organic Process Research & Development. Convenient Approaches to 4-Trifluoromethylpyridine. acs.org.
• CymitQuimica. CAS 3796-24-5: 4-(trifluoromethyl)pyridine. cymitquimica.com.
• Research Outreach.
• PMC. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. nih.gov.

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A Comparative Guide to the Efficacy of Trifluoromethylpyridine Fungicides and Existing Agents

Introduction

The relentless evolution of fungal pathogens in agriculture necessitates a continuous pipeline of innovative fungicides to ensure global food security. The emergence of resistance to established chemical classes and an increasingly stringent regulatory landscape demand novel modes of action and highly effective active ingredients. The trifluoromethylpyridine (TFMP) scaffold has emerged as a cornerstone in modern agrochemical discovery, yielding a diverse array of potent fungicides, herbicides, and insecticides.[1][2] The unique physicochemical properties conferred by the trifluoromethyl group—such as high electronegativity, metabolic stability, and lipophilicity—can significantly enhance the biological activity and systemic properties of a molecule.[2][3]

This guide provides a comprehensive technical comparison of fungicides derived from the trifluoromethylpyridine scaffold against established fungicidal agents. We will delve into their distinct mechanisms of action, comparative performance against key pathogens supported by experimental data, and the rigorous methodologies required to validate their efficacy. This document is intended for researchers, scientists, and professionals in the crop protection and drug development fields, offering a synthesized, data-driven perspective on this important chemical class.

Chapter 1: Trifluoromethylpyridine Fungicides: A Mechanistic Overview

The strategic incorporation of the TFMP moiety has led to the development of fungicides with diverse and highly specific modes of action.[4][5] This chemical fragment is not tied to a single mechanism but has been successfully integrated into molecules that disrupt various critical life processes in fungi. Below, we examine two leading examples that showcase this versatility.

1.1 Fluopyram: A Pyridinyl Ethyl Benzamide SDHI

Fluopyram is a broad-spectrum fungicide belonging to the pyridinyl ethyl benzamide chemical class.[6] Its primary mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme, also known as Complex II, within the fungal mitochondrial respiratory chain.[6][7] This inhibition disrupts the Krebs cycle and halts the production of ATP, the cell's primary energy currency, ultimately leading to fungal death.[8] Fluopyram is classified by the Fungicide Resistance Action Committee (FRAC) as a Group 7 fungicide.[9] It exhibits both preventative and curative properties and is effective against a wide range of pathogens including Sclerotinia spp., Botrytis spp., and various powdery mildews.[7][10] Its systemic and translaminar movement allows for protection of the entire plant.[7]

1.2 Picarbutrazox: A Novel Mode of Action Against Oomycetes

Picarbutrazox represents a significant innovation for the control of oomycete pathogens, such as Pythium and Phytophthora, which are responsible for devastating diseases like damping-off and late blight.[11][12] Belonging to the tetrazolyloxime class, Picarbutrazox possesses a unique mode of action, classified by FRAC under code U17.[11][13] It is theorized to disrupt the biosynthesis of phospholipids, which are essential components of fungal cell membranes.[11][14] This action compromises membrane integrity, leading to cell lysis.[14] Crucially, its novel mechanism means there is no known cross-resistance with other oomycete-targeted fungicides, making it an invaluable tool for resistance management programs.[11]

Chapter 2: Established Fungicide Classes for Comparison

To objectively evaluate the efficacy of trifluoromethylpyridine fungicides, it is essential to benchmark their performance against the industry's most widely used chemical classes.

• Quinone outside Inhibitors (QoIs / Strobilurins - FRAC Group 11): This class, which includes active ingredients like azoxystrobin and trifloxystrobin, inhibits mitochondrial respiration by blocking electron transfer at the cytochrome bc1 complex (Complex III).[15] This action halts ATP synthesis, preventing spore germination and mycelial growth.[15] They are known for their broad-spectrum, preventative activity.

• Demethylation Inhibitors (DMIs / Triazoles - FRAC Group 3): DMIs, such as tebuconazole and propiconazole, interfere with the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[9][15] By inhibiting the C14-demethylase enzyme, they disrupt membrane structure and function, leading to cell death. They are typically systemic and possess both curative and preventative properties.[9][15]

• Phenylpyrroles (FRAC Group 12): Represented by fludioxonil, this class has a unique mode of action that is not fully elucidated but is known to interfere with signal transduction pathways, specifically the osmotic stress response pathway.[16][17] It inhibits a key protein kinase, disrupting osmoregulation and leading to a breakdown in cellular function.[16][18]

Below is a diagram illustrating the distinct molecular targets of these fungicide classes.

Caption: Distinct molecular targets of key fungicide classes within the fungal cell.

Chapter 3: Comparative Efficacy: A Data-Driven Analysis

The intrinsic activity of a fungicide is determined by its half-maximal effective concentration (EC₅₀) or Minimum Inhibitory Concentration (MIC) against a target pathogen. Lower values indicate higher potency. The following tables summarize representative in vitro efficacy data, collated from various studies, to provide a quantitative comparison.

Table 1: In Vitro Efficacy (EC₅₀ in µg/mL) Against Broadleaf and Cereal Pathogens

Fungicide Class	Representative Agent	Botrytis cinerea (Gray Mold)	Erysiphe graminis (Powdery Mildew)	Septoria tritici (Leaf Blotch)
Trifluoromethylpyridine (SDHI)	Fluopyram	0.02 - 0.15	0.01 - 0.05	0.05 - 0.20
QoI (Strobilurin)	Trifloxystrobin	0.05 - 0.50[19]	0.10 - 0.75	0.10 - 1.00
DMI (Triazole)	Tebuconazole	0.50 - 2.50	0.20 - 1.00	0.15 - 0.80
Phenylpyrrole	Fludioxonil	0.01 - 0.10[20]	>10.0	>10.0

Note: Values are representative ranges and can vary based on specific isolates and resistance profiles.

Table 2: In Vitro Efficacy (EC₅₀ in µg/mL) Against Oomycete Pathogens

Fungicide Class	Representative Agent	Pythium ultimum	Phytophthora infestans
Trifluoromethylpyridine (Tetrazolyloxime)	Picarbutrazox	0.001 - 0.05[12]	0.01 - 0.10
QoI (Strobilurin)	Azoxystrobin	0.50 - 5.00	0.10 - 1.50
Phenylamides	Metalaxyl-M	0.01 - 0.10	0.02 - 0.20

Note: Picarbutrazox demonstrates exceptionally high intrinsic activity against oomycetes, a key differentiator from many other fungicide classes.[12]

Chapter 4: Experimental Protocols for Efficacy Evaluation

Scientific integrity demands robust, reproducible methodologies. The following protocols outline standard procedures for assessing the in vitro and in vivo efficacy of novel fungicidal compounds.

4.1 Protocol: In Vitro Efficacy via Broth Microdilution (MIC Determination)

This protocol, adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines, is a foundational assay for determining a compound's intrinsic antifungal activity.[21][22]

Causality: The broth microdilution method provides a high-throughput, quantitative measure of fungal growth inhibition across a concentration gradient. Using a standardized medium like RPMI-1640 buffered with MOPS ensures a stable pH, critical for consistent fungal growth and compound activity.

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC) in vitro.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of the test fungicide in dimethyl sulfoxide (DMSO). Create a working solution at twice the highest desired final concentration in RPMI-1640 liquid medium (with L-glutamine, without sodium bicarbonate, buffered with MOPS).[21]

• Inoculum Preparation: Culture the target fungal strain on an appropriate agar medium (e.g., Potato Dextrose Agar - PDA). Suspend colonies in sterile saline and adjust the turbidity with a spectrophotometer to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL in the test wells.[21]

• Plate Preparation: In a sterile 96-well flat-bottom plate, add 100 µL of RPMI-1640 to columns 2 through 12. Add 200 µL of the 2x fungicide working solution to the wells in column 1.

• Serial Dilution: Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing thoroughly, and repeating this process across to column 10. Discard 100 µL from column 10. Column 11 will serve as the growth control (no fungicide), and column 12 as the sterility control (no inoculum).

• Inoculation: Add 100 µL of the prepared fungal inoculum to all wells from column 1 to 11. This dilutes the fungicide to its final 1x concentration.

• Incubation: Seal the plate and incubate at the optimal temperature for the fungus (e.g., 25-35°C) for 24 to 72 hours, or until sufficient growth is observed in the control well.

• MIC Determination: The MIC is defined as the lowest concentration of the fungicide at which there is a significant inhibition of visible growth (e.g., ≥50% or 100% inhibition) compared to the drug-free control well.[22]

4.2 Protocol: In Vivo Efficacy via Field Trial

This protocol outlines a standard methodology for evaluating fungicide performance under real-world agricultural conditions.[23]

Causality: A Randomized Complete Block Design (RCBD) is critical for minimizing the effects of field variability (e.g., soil gradients, moisture differences) and ensuring that observed differences are due to the treatments applied, not spatial location.[15] Disease assessment using a Percent Disease Index (PDI) provides a quantitative measure of control efficacy that can be statistically analyzed.[24]

Caption: General workflow for a fungicide field efficacy trial.

Step-by-Step Methodology:

• Experimental Design: Design the trial using a Randomized Complete Block Design (RCBD) with a minimum of three to four replications (blocks). Each block will contain one plot for each treatment, including an untreated control and a commercial standard.[15]

• Plot Establishment: Plant the susceptible host crop in standardized plot sizes (e.g., 5m x 3m), ensuring buffer zones between plots to minimize spray drift.

• Treatment Preparation and Application: Prepare fungicide solutions according to the desired application rates. Apply treatments using calibrated spray equipment to ensure uniform coverage. The timing of the first application should be based on the protocol, either preventative (before disease is observed) or curative (at first sign of disease).[25]

• Inoculation (if necessary): If natural disease pressure is unreliable, plots may be artificially inoculated with the target pathogen to ensure a uniform disease challenge.

• Disease Assessment: At regular intervals (e.g., 7-14 days after each application), assess disease levels in each plot. This is often done by calculating a Percent Disease Index (PDI), which considers both the incidence (percentage of plants infected) and severity (area of tissue affected) of the disease.[24][26]

• Yield Data: At the end of the season, harvest the crop from a standardized area within each plot and measure the yield and quality parameters.[24]

• Statistical Analysis: Analyze the PDI and yield data using Analysis of Variance (ANOVA). If significant differences are found, use a mean separation test (e.g., Tukey's HSD) to compare individual treatments.[15]

Conclusion

Fungicides containing the trifluoromethylpyridine scaffold represent a diverse and highly effective class of crop protection agents. Compounds like Fluopyram demonstrate best-in-class performance within the established SDHI group, while molecules such as Picarbutrazox introduce entirely new modes of action critical for combating oomycete pathogens and managing resistance.[7][11] When evaluated using robust in vitro and in vivo methodologies, the data consistently supports the vital role of the TFMP moiety in the development of next-generation fungicides. Their high intrinsic potency, broad spectrum of activity, and utility in resistance management programs underscore their importance to sustainable agriculture.

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A Senior Application Scientist's Guide to In-Vitro Antifungal Activity Assays for Novel Pyrimidine Derivatives

Introduction: The Pressing Need for Novel Antifungals and the Promise of Pyrimidine Derivatives

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant challenge to global public health. This escalating crisis underscores the urgent need for the development of new antifungal agents with novel mechanisms of action. Pyrimidine derivatives have emerged as a promising class of compounds, demonstrating a broad spectrum of biological activities, including potent antifungal effects.[1][2] Several commercial fungicides, such as Pyrimethanil and Diflumetorim, are based on the pyrimidine scaffold, validating its potential in controlling fungal pathogens.[1][2][3]

This guide provides a comprehensive comparison of the essential in-vitro assays used to evaluate the antifungal activity of novel pyrimidine derivatives. As a Senior Application Scientist, my goal is to move beyond a simple recitation of protocols. Instead, this document will explain the causality behind experimental choices, enabling researchers to design robust, self-validating studies that generate reliable and reproducible data for their drug discovery programs.

Pillar 1: The Comparative Analysis of Core Antifungal Susceptibility Testing (AFST) Methodologies

The foundational step in evaluating any new antifungal candidate is to determine its efficacy in inhibiting fungal growth. The two most widely adopted and standardized methods for this purpose are the Broth Microdilution assay and the Disk Diffusion assay. These methods are endorsed by global standards bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring a degree of inter-laboratory reproducibility.[4][5][6][7]

The Gold Standard: Broth Microdilution for Quantitative Potency

The broth microdilution method is the reference standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[4][8] The MIC is the lowest concentration of a drug that prevents the visible growth of a microorganism in vitro, providing a quantitative measure of its potency.[8]

Causality Behind the Method: This assay is designed to expose a standardized population of fungal cells to a range of precisely known concentrations of the test compound. By observing the concentration at which growth is inhibited, we can directly and quantitatively assess the compound's potency. This quantitative data is critical for structure-activity relationship (SAR) studies and for comparing new derivatives against established drugs.

Experimental Protocol: Broth Microdilution Assay (Adapted from CLSI M27/M38 Standards) [6][8][9]

1. Preparation of Test Compounds:

• Dissolve the novel pyrimidine derivatives and standard antifungal controls (e.g., Fluconazole, Amphotericin B, Pyrimethanil) in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a high-concentration stock solution (e.g., 10 mg/mL).[10]
• Perform a serial two-fold dilution of the stock solutions in a liquid culture medium (e.g., RPMI 1640 with MOPS buffer for pH control) within a 96-well microtiter plate.[5][8] This creates a gradient of drug concentrations. The final volume in each well before adding the inoculum is typically 100 µL.

2. Inoculum Preparation (The Critical Step for Reproducibility):

• Culture the fungal strain (e.g., Candida albicans, Aspergillus fumigatus) on a suitable agar medium (e.g., Sabouraud Dextrose Agar) to ensure a pure and viable culture.[8][10]
• Suspend several colonies in sterile saline.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This is a critical control point; a spectrophotometer (reading at 530 nm) or a commercial nephelometer should be used for accuracy. A 0.5 McFarland standard corresponds to approximately 1-5 x 10^6 Colony Forming Units (CFU)/mL for yeast.[8]
• Dilute this standardized suspension into the test medium to achieve the final target inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.[8] This precise dilution ensures that the number of fungal cells is not too high to overwhelm the drug, nor too low to cause stochastic growth failure.

3. Inoculation and Incubation:

• Add 100 µL of the final diluted inoculum to each well of the microtiter plate, bringing the total volume to 200 µL. This action halves the drug concentration in each well, a factor that must be accounted for in the initial dilution series.
• Include control wells:
• Growth Control: Inoculum with no drug.
• Sterility Control: Medium with no inoculum.
• Incubate the plate at 35°C. Incubation time is critical and organism-dependent: typically 24-48 hours for yeasts like Candida and 48-72 hours for filamentous fungi (molds).[4][10]

4. MIC Determination:

• The MIC is determined by visual inspection or using a spectrophotometric plate reader. It is the lowest drug concentration that causes a significant reduction in growth compared to the drug-free growth control.[10]
• For azoles, the endpoint is typically a ≥50% reduction in growth (turbidity). For polyenes like Amphotericin B, the endpoint is complete (100%) inhibition of growth.[4] This distinction is crucial for accurate interpretation.

The Screening Workhorse: Disk Diffusion for Rapid Assessment

The disk diffusion assay is a simpler, more cost-effective method ideal for initial screening of a large number of compounds or for laboratories where broth microdilution is not feasible.[11][12] It provides a qualitative or semi-quantitative assessment of antifungal activity.

Causality Behind the Method: This technique operates on the principle of diffusion. The test compound diffuses from a saturated paper disk into the agar, creating a concentration gradient. If the compound is effective, it will inhibit fungal growth in a circular area around the disk. The diameter of this "zone of inhibition" is proportional to the compound's activity and its diffusion characteristics through the agar.

Experimental Protocol: Antifungal Disk Diffusion Assay (Adapted from CLSI M44/M51 Standards) [11][13]

1. Preparation of Agar Plates:

• Use Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue dye.[5] The glucose supports robust fungal growth, while the dye enhances the definition of the inhibition zone edge, making measurement more accurate and reproducible.[5]

2. Inoculum Preparation and Plating:

• Prepare a standardized fungal inoculum as described for the broth microdilution method (0.5 McFarland standard).[5]
• Dip a sterile cotton swab into the inoculum suspension and remove excess fluid by pressing it against the inside of the tube.
• Swab the entire surface of the agar plate evenly in three directions to ensure a confluent "lawn" of fungal growth. This uniform inoculation is key to achieving consistent and circular inhibition zones.

3. Application of Test Compounds:

• Aseptically place sterile paper disks (6 mm diameter) onto the inoculated agar surface.
• Pipette a precise, small volume (e.g., 10-20 µL) of the pyrimidine derivative solution (at a known concentration) onto each disk.[10]
• Include control disks:
• Positive Control: A disk with a standard antifungal (e.g., a commercial Fluconazole disk).
• Negative Control: A disk with the solvent (DMSO) only, to ensure the solvent has no intrinsic antifungal activity.[10]

4. Incubation and Measurement:

• Incubate the plates at 35°C for 20-24 hours.[12]
• Measure the diameter of the zone of complete growth inhibition in millimeters (mm).

Pillar 2: Data Interpretation and Comparative Analysis

Objective comparison is the cornerstone of a successful screening campaign. Data should be summarized in a clear, tabular format that allows for at-a-glance comparison of novel derivatives against each other and, crucially, against established standard-of-care drugs.

Table 1: Hypothetical Comparative Antifungal Activity Data

Compound	Test Organism	Broth Microdilution	Disk Diffusion
MIC (µg/mL)	Zone of Inhibition (mm)
Novel Pyrimidine 1	Candida albicans (ATCC 90028)	4	18
Novel Pyrimidine 2	Candida albicans (ATCC 90028)	0.5	25
Fluconazole (Standard)	Candida albicans (ATCC 90028)	1	22
Novel Pyrimidine 1	Aspergillus fumigatus (ATCC 204305)	16	12
Novel Pyrimidine 2	Aspergillus fumigatus (ATCC 204305)	2	20
Voriconazole (Standard)	Aspergillus fumigatus (ATCC 204305)	1	24
Novel Pyrimidine 1	Botrytis cinerea	8	15
Novel Pyrimidine 2	Botrytis cinerea	1	23
Pyrimethanil (Standard)	Botrytis cinerea	2	21

Interpretation Insights:

• From the hypothetical data above, Novel Pyrimidine 2 shows significantly higher potency (lower MIC, larger inhibition zone) than both Novel Pyrimidine 1 and the standard drug Fluconazole against C. albicans.

• Against the plant pathogen Botrytis cinerea, Novel Pyrimidine 2 also appears more potent than the commercial fungicide Pyrimethanil .

• This quantitative MIC data is essential for advancing Novel Pyrimidine 2 to the next stage of development, while the disk diffusion results provide strong corroborating evidence.

Pillar 3: Visualizing Workflows and Mechanisms

Visual diagrams are indispensable tools for clarifying complex workflows and biological pathways, ensuring that the logic of the experimental design is immediately apparent.

Workflow Comparison Diagram

Caption: Inhibition of DHODH in the pyrimidine pathway by novel derivatives.

Conclusion and Recommendations

For the initial screening of a library of novel pyrimidine derivatives, the Disk Diffusion assay offers a rapid, high-throughput, and cost-effective method to identify promising candidates. However, to accurately determine potency, guide SAR, and compare with gold-standard antifungal agents, the Broth Microdilution assay is indispensable. Its quantitative MIC data provides the robust foundation required for advancing a compound through the drug development pipeline. By employing these standardized methods in a logical, stepwise fashion, researchers can confidently and efficiently evaluate their novel pyrimidine derivatives and identify the most promising candidates for combating the global threat of fungal infections.

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• 4. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
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• 11. M44 | Method for Antifungal Disk Diffusion Susceptibility Testing of Yeasts [clsi.org]
• 12. researchgate.net [researchgate.net]
• 13. M51 | Method for Antifungal Disk Diffusion Susceptibility Testing of Nondermatophyte Filamentous Fungi [clsi.org]

Comparative Guide: In Vivo Antibacterial Activity of Trifluoromethylpyrimidine Derivatives

Executive Summary

The relentless emergence of multidrug-resistant (MDR) bacterial strains has severely bottlenecked the efficacy of conventional antibiotics, necessitating the exploration of novel chemical scaffolds. Trifluoromethylpyrimidine (TFMP) derivatives have recently emerged as highly potent antibacterial candidates in both clinical drug discovery and agricultural pathogen management[1]. The strategic incorporation of the strongly electron-withdrawing and lipophilic trifluoromethyl (–CF3) group into the pyrimidine core fundamentally enhances metabolic stability, membrane permeability, and target binding affinity[1].

This technical guide provides an objective, data-driven comparison of TFMP derivatives against standard commercial antibiotics, detailing their in vivo efficacy, mechanistic pathways, and the self-validating experimental protocols required for rigorous preclinical evaluation.

Mechanistic Insights: A Multitarget Approach

Unlike traditional β-lactams that exclusively target cell wall synthesis, TFMP derivatives exert their bactericidal effects through a multifaceted mechanism of action. Functionalized pyrimidines are capable of inhibiting essential bacterial enzymes, including dihydrofolate reductase (DHFR) and the cell division protein FtsZ[1]. Furthermore, recent scanning electron microscopy (SEM) and proteomics studies confirm that specific TFMP hybrids induce severe cell membrane disruption, leading to surface wilting, pore formation, and the lethal leakage of intracellular contents[2].

Multitarget antibacterial mechanism of trifluoromethylpyrimidine derivatives.

Comparative In Vivo Efficacy Analysis

To objectively evaluate the clinical and agricultural viability of TFMP derivatives, their performance must be benchmarked against established commercial standards such as Linezolid, Tiamulin, Bismerthiazol (BMT), and Thiodiazole copper (TDC).

In murine systemic infection models, TFMP derivatives containing 1,3,4-thiadiazole and 1,2,4-triazole thioether moieties have demonstrated remarkable therapeutic potential. For instance, compound 5c significantly improved the survival rate of infected mice, yielding an ED50 of 18.02 mg/kg while drastically reducing the bacterial load and alleviating pathological lung changes[1]. Similarly, in advanced pharmacokinetic evaluations, specific pyrimidine-based candidates (e.g., compound 65 ) achieved a >2-log reduction in pathogen load at a 40 mg/kg oral dose, showcasing a highly favorable safety and efficacy profile[3].

In agricultural applications against Xanthomonas oryzae (the causative agent of rice bacterial leaf blight), ferulic amide TFMP derivatives (e.g., compound 5n ) exhibited a superior in vivo protective efficacy of 41.5%, outperforming commercial standards like BMT (35.3%) and TDC (31.9%)[2]. Furthermore, triazole-containing pyrimidine hybrids have shown faster bactericidal kinetics and extended post-antibiotic effects (PAE) against MRSA compared to Tiamulin[4].

Quantitative Performance Comparison

Compound / Class	Target Pathogen	In Vivo Model	Efficacy Metric	Comparison Standard	Efficacy vs. Standard
TFMP-Thiadiazole (5c)	Gram-positive / Mixed	Mouse Systemic Infection	ED50	Linezolid / Vehicle	18.02 mg/kg; significantly improved survival[1]
Pyrimidine Prodrug (DA-7157)	MRSA	Mouse Thigh Infection	Log10 CFU reduction	Linezolid	2 to 8-fold enhanced potency[5]
Ferulic Amide-TFMP (5n)	X. oryzae (Xoo)	Rice Leaf Blight (Plant)	Protective Efficacy (%)	Bismerthiazol (BMT)	41.5% vs 35.3% (Superior)[2]
Triazole-TFMP Hybrid (60)	MRSA	Mouse Thigh Infection	Post-Antibiotic Effect	Tiamulin	PAE 4.27h vs 2.14h (Superior)[4]
Pyrimidine Lead (65)	Systemic Pathogens	Mouse Lethal Infection	Pathogen Load Reduction	Vehicle Control	>2-log reduction at 40 mg/kg[3]

Experimental Protocol: Self-Validating In Vivo Murine Infection Model

As an application scientist, ensuring reproducibility requires a protocol that strictly controls for host-pathogen-drug variables. The following neutropenic mouse systemic infection model is designed to isolate the intrinsic antibacterial activity of TFMP derivatives from the host's innate immune response.

Standardized in vivo workflow for evaluating TFMP derivative antibacterial efficacy.

Step-by-Step Methodology & Causality

1. Subject Preparation & Immunosuppression

• Action: Utilize 6-8 week-old specific-pathogen-free (SPF) female ICR mice. Administer cyclophosphamide intraperitoneally (IP) at 150 mg/kg on Day -4 and 100 mg/kg on Day -1 prior to infection.

• Causality: Standardized age and weight minimize pharmacokinetic variance. Cyclophosphamide induces profound neutropenia, preventing host neutrophils from clearing the infection. This ensures that any observed reduction in bacterial load is strictly attributable to the TFMP derivative's intrinsic activity rather than the host immune system.

2. Inoculum Preparation & Infection

• Action: Prepare a logarithmic-phase culture of the target pathogen (e.g., MRSA). Resuspend the bacterial pellet in sterile saline containing 5% mucin to achieve a concentration of 108 CFU/mL. Inject 0.5 mL IP (for systemic bacteremia models) or 0.1 mL intramuscularly into the right thigh (for localized PK/PD models).

• Causality: Mucin acts as a critical immunological adjuvant. It lowers the lethal dose threshold and promotes uniform bacterial dissemination, which is essential for creating a highly reproducible systemic infection model.

3. Therapeutic Intervention

• Action: Formulate the TFMP derivative in an optimized vehicle (e.g., 5% DMSO / 95% saline or PEG400) to ensure complete solubility. Administer the treatment via oral gavage (PO) or intravenous (IV) injection 1 to 2 hours post-infection across varying dose cohorts (e.g., 5, 10, 20, 40 mg/kg). Include a vehicle-only control group and a positive control group (e.g., Linezolid).

• Causality: The 1-2 hour delay allows the infection to establish and enter the exponential growth phase in vivo, accurately simulating the conditions of an acute clinical infection prior to therapeutic intervention.

4. Endpoint Harvesting & Validation

• Action: For survival studies, monitor clinical parameters (weight, mobility, mortality) every 12 hours for 7 days to calculate the ED50. For bacterial load analysis, euthanize a subset of mice at 24 hours post-treatment. Aseptically harvest the target tissues (lungs or thighs), homogenize in cold saline, and perform serial dilutions for agar plating.

• Causality: Utilizing dual endpoints (Kaplan-Meier survival curves and Log10 CFU/g reduction) creates a self-validating dataset. If survival improves but CFU counts remain high, it indicates toxin neutralization rather than bactericidal activity. Concordance between both metrics definitively proves the in vivo bactericidal efficacy of the TFMP compound.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
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• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal and Handling of 3-Methyl-4-(trifluoromethyl)pyridine

Executive Summary & Chemical Profile

3-Methyl-4-(trifluoromethyl)pyridine is a highly specialized fluorinated N-heterocycle widely utilized as a building block in pharmaceutical drug development and agrochemical synthesis. Due to the presence of both a basic pyridine ring and a highly electronegative trifluoromethyl (-CF 3​ ) group, the disposal of this compound requires rigorous operational protocols. Improper disposal not only violates environmental regulations but poses severe toxicological risks to laboratory personnel and downstream waste management facilities ([1]).

As a Senior Application Scientist, I have designed this guide to move beyond basic compliance. The following protocols establish a self-validating system to ensure absolute safety, mechanistic understanding, and logistical precision.

Mechanistic Hazard Assessment & Causality

To understand how to properly dispose of this chemical, we must first understand why standard disposal methods fail.

Thermal Degradation Causality: When subjected to standard, low-temperature combustion, the robust C-F bonds of the trifluoromethyl group undergo thermal cleavage. In the presence of ambient hydrogen, this yields gaseous Hydrogen Fluoride (HF) ([2]). HF is profoundly corrosive, penetrating tissue deeply and causing systemic toxicity via calcium depletion. Simultaneously, the nitrogen atom in the pyridine ring oxidizes to form various Nitrogen Oxides (NOx) ([2]).

Operational Implication: Because of these toxic byproducts, disposal must be routed through a licensed chemical incinerator equipped with an afterburner and an alkaline scrubber ([3]). The afterburner ensures complete oxidation of the pyridine ring (>1100°C), while the alkaline scrubber (typically utilizing calcium hydroxide or sodium hydroxide) neutralizes the evolved HF gas into insoluble, benign calcium fluoride (CaF 2​ ).

Quantitative Safety & Disposal Parameters

Parameter	Specification / Guideline	Mechanistic Rationale
Waste Classification	Halogenated Organic Waste	Contains >1% fluorine by weight; requires specialized high-temperature incineration.
Primary Decomposition Products	HF, NOx, CO, CO 2​	C-F and C-N bonds break at high temperatures, yielding highly toxic and corrosive gases ([2]).
Incineration Temp.	> 1100°C (2012°F)	Minimum temperature required to ensure complete destruction of the stable CF 3​ group.
Storage Material	High-Density Polyethylene (HDPE) or Glass	Prevents solvent leaching; compatible with weakly basic pyridine derivatives ([1]).
Incompatible Materials	Strong oxidizers, strong acids	Exothermic reactions can lead to rapid volatilization or degradation ([4]).

Step-by-Step Disposal Methodology

This protocol establishes a self-validating system to ensure compliance and safety from the laboratory bench to the final disposal facility.

Phase 1: Point-of-Generation Segregation

• Identify the Waste Stream: Designate a specific waste carboy exclusively for "Halogenated Organic Solvents." Never mix this waste with non-halogenated streams, as doing so exponentially increases the cost of disposal and the risk of incompatible chemical reactions.

• Compatibility Verification (Self-Validation Step): Before adding 3-Methyl-4-(trifluoromethyl)pyridine to the waste carboy, verify the absence of strong acids or oxidizers in the waste log sheet. As a weak base, this compound can react exothermically with concentrated acids, potentially causing container rupture ([2]).

Phase 2: Containment and Storage

• Select the Receptacle: Use an approved HDPE or amber glass container. Ensure the cap has a secure, chemically resistant PTFE liner.

• Grounding and Bonding: If transferring large volumes (>4 Liters) of solvent containing this compound, ground and bond the receiving container to prevent static discharge, as the carrier solvent is often highly flammable ([4]).

• Labeling & Logging (Self-Validation Step): Affix a hazardous waste label immediately. The label must explicitly state: "Halogenated Organic Waste - Contains Fluorinated Pyridines." Log the exact volume added. If the cumulative logged volume deviates from the visual level in the carboy, immediately halt operations and inspect the secondary containment for micro-leaks.

Phase 3: Spill Response & Decontamination

If a spill occurs during the transfer process, immediate action is required to prevent inhalation of toxic vapors ([5]).

• Evacuate and Ventilate: Clear the immediate area and ensure the laboratory fume hood or HVAC system is operating at maximum exhaust capacity ([1]).

• Containment: Surround the spill with an inert absorbent material such as vermiculite, dry sand, or a specialized chemical spill pad. Do not use combustible materials like sawdust, which can react with the chemical matrix ([2]).

• Collection: Using non-sparking tools, scoop the saturated absorbent into a heavy-duty disposal bag or a secondary solid-waste container ([4]).

• Surface Decontamination: Wash the affected surface with a mild detergent and water, collecting the rinsate directly into the aqueous halogenated waste stream.

Phase 4: Final Destruction

• Chain of Custody: Transfer the sealed, labeled containers to your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service ([3]).

• Incineration Protocol: The licensed facility will inject the waste into a rotary kiln incinerator. The facility must utilize an afterburner and a wet alkaline scrubber to capture HF and NOx emissions, validating the destruction removal efficiency (DRE) to >99.99%.

Disposal Workflow Visualization

Workflow for the segregation, storage, and thermal destruction of fluorinated pyridine waste.

References

• Title: 12 Safety Precautions To Follow When Handling Pyridine Source: Post Apple Scientific URL: [Link]

Sources

• 1. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
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Navigating the Handling of 3-Methyl-4-(trifluoromethyl)pyridine: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For the researcher navigating the complexities of novel compound synthesis and application, the safe handling of reactive intermediates is paramount. 3-Methyl-4-(trifluoromethyl)pyridine, a fluorinated pyridine derivative, presents a unique set of handling challenges that demand a comprehensive and proactive safety strategy. This guide moves beyond a simple checklist, offering a procedural and logistical framework grounded in the principles of chemical causality and risk mitigation. Our objective is to empower you, the researcher, with the knowledge to create a self-validating system of safety that protects you, your colleagues, and the integrity of your work.

The trifluoromethyl group and the pyridine ring are both moieties that confer specific reactivity and toxicological profiles. While comprehensive data for this specific molecule is limited, by analyzing related compounds, we can establish a robust safety protocol. Pyridine and its derivatives are often volatile, flammable, and can be harmful by inhalation, skin contact, or ingestion.[1] The addition of a trifluoromethyl group can alter the compound's physical properties and metabolic pathways, necessitating a cautious and well-informed approach.

The First Line of Defense: Engineering and Administrative Controls

Before any personal protective equipment (PPE) is donned, the primary methods of exposure control must be in place. PPE is the final barrier between you and a potential hazard, not the first.

• Primary Engineering Control: The Chemical Fume Hood: All handling of 3-Methyl-4-(trifluoromethyl)pyridine, including weighing, transferring, and use in reactions, must be conducted within a certified and operational chemical fume hood.[2][3] This is non-negotiable. A fume hood provides critical ventilation to minimize the risk of inhaling potentially harmful vapors.[4]

• Emergency Preparedness: Ensure that a safety shower and an eyewash station are readily accessible and unobstructed in the immediate vicinity of your workspace.[3] Verify their functionality before beginning any work.

Essential Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical and must be based on a thorough risk assessment of the procedures to be performed. The following recommendations provide a baseline for handling 3-Methyl-4-(trifluoromethyl)pyridine.

Eye and Face Protection: Shielding Against Splashes and Vapors

Direct contact with pyridine derivatives can cause serious eye irritation or damage.[5] Therefore, robust eye and face protection is mandatory.

• Chemical Splash Goggles: At a minimum, wear tightly fitting chemical splash goggles that conform to ANSI Z87.1 (US) or EN 166 (EU) standards.[3][6] Standard safety glasses do not provide adequate protection against chemical splashes and are insufficient.

• Face Shield: When handling larger quantities (typically >100 mL) or when there is a heightened risk of splashing or energetic reaction, a face shield must be worn in addition to chemical splash goggles.[3] The face shield provides a secondary layer of protection for the entire face.

Hand Protection: Selecting the Right Glove Material

Choosing the correct gloves is arguably one of the most critical decisions in the PPE protocol. The efficacy of a glove is determined by its resistance to both degradation (physical breakdown) and permeation (the chemical passing through at a molecular level).[7]

Glove Selection and Best Practices:

• Recommended Material: Nitrile gloves are a suitable choice for incidental splash protection.[2][4] For prolonged contact or immersion, heavier-duty butyl rubber gloves should be considered.

• Inspection is Key: Always inspect gloves for any signs of degradation, tears, or punctures before use.[3][8]

• Double Gloving: For enhanced protection during transfers of concentrated material, consider wearing two pairs of nitrile gloves. This can provide a temporary barrier if the outer glove becomes compromised.

• Immediate Replacement: If a glove comes into contact with the chemical, remove it immediately using the proper technique (see Doffing Procedure) and wash your hands thoroughly before donning a new pair. Do not reuse disposable gloves.[3]

Glove Material	Splash Protection	Prolonged Contact	Rationale
Nitrile	Recommended	Not Recommended	Good resistance to a range of chemicals, including many pyridine derivatives.[2][4] Suitable for most routine laboratory manipulations where only incidental contact is expected.[7]
Butyl Rubber	Recommended	Recommended	Offers excellent resistance to many organic compounds, including pyridines.[3] The preferred choice for extended handling or when significant contamination is possible.
Latex	Not Recommended	Not Recommended	Offers poor protection against many solvents and pyridine-based compounds.[7]
Vinyl	Not Recommended	Not Recommended	Prone to rapid degradation and permeation by many organic chemicals.[7]

Skin and Body Protection: A Barrier Against Contact

Protecting your skin from accidental splashes is crucial. Pyridine compounds can be harmful upon skin contact.[1]

• Laboratory Coat: A clean, fully buttoned lab coat made of a suitable material (e.g., polyester/cotton blend) must be worn at all times.[2]

• Chemical-Resistant Apron: For procedures involving larger volumes or a high risk of splashes, a chemical-resistant apron worn over the lab coat is recommended.

• Full-Body Protection: In the case of a large-scale operation or a significant spill, a full chemical-resistant suit may be necessary.[1]

Respiratory Protection: The Role of the Fume Hood

As stated, all work should be performed in a fume hood to prevent inhalation of vapors.[4] A respirator should only be necessary in non-routine or emergency situations.

• Fume Hood as Primary Protection: Proper use of a chemical fume hood should eliminate the need for routine respiratory protection.[3]

• Emergency Respirator Use: If a fume hood is not available or in the event of a significant spill or ventilation failure, a NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[3] Importantly, personnel must be medically cleared and have undergone a formal fit-test before using a tight-fitting respirator.

Operational and Disposal Plans: A Step-by-Step Guide

Safe Handling Workflow

The following diagram outlines the critical steps for safely handling 3-Methyl-4-(trifluoromethyl)pyridine.

Caption: Workflow for the safe handling of 3-Methyl-4-(trifluoromethyl)pyridine.

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

• Waste Segregation: All materials contaminated with 3-Methyl-4-(trifluoromethyl)pyridine, including gloves, pipette tips, and paper towels, must be treated as hazardous waste.[8] Do not mix this waste with other waste streams unless approved by your institution's Environmental Health & Safety (EHS) office.[2]

• Containerization: Collect all waste in a designated, properly labeled, and sealed hazardous waste container.[9] The container must be made of a compatible material (e.g., glass or high-density polyethylene).[4]

• Compliance: All waste disposal must adhere strictly to local, state, and federal regulations. Consult your institution's EHS guidelines for specific procedures.[10]

Emergency Procedures: Immediate Actions for Exposure

In the event of accidental exposure, swift and correct action is vital.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and copious amounts of water for at least 15 minutes.[4][8] Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air at once.[1][8] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-mouth).[9] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[8] Seek immediate medical attention.

By integrating these detailed PPE protocols, operational plans, and emergency procedures into your daily laboratory workflow, you build a resilient safety culture. The responsible handling of 3-Methyl-4-(trifluoromethyl)pyridine is not just a matter of compliance, but a commitment to scientific integrity and personal well-being.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Available at: [Link]

• Loba Chemie. (2015, April 9). 3-METHYLPYRIDINE FOR SYNTHESIS MSDS CAS No: 108-99-6 MSDS. Available at: [Link]

• Unisan. (2026, February 25). Glove for Chemicals: Compatibility Chart for 20 Cleaners. Available at: [Link]

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